Erythrosin B

• CAS: 15905-32-5

Core Science & Biosynthesis

Erythrosin B chemical structure and properties

An In-depth Technical Guide to Erythrosin B: Chemical Structure and Properties

Erythrosin B, a xanthene dye, is a versatile compound with wide-ranging applications in research, diagnostics, and industry. This guide provides a comprehensive overview of its chemical structure, physicochemical properties, and key experimental applications for researchers, scientists, and drug development professionals.

Chemical Identification and Structure

Erythrosin B is chemically known as 2',4',5',7'-tetraiodofluorescein. It exists predominantly as a disodium salt, though a free acid form is also recognized. The presence of four iodine atoms on the fluorescein backbone is a defining feature of its structure, contributing significantly to its physicochemical properties and biological activities.

Table 1: Chemical Identifiers of Erythrosin B

Identifier	Disodium Salt	Free Acid Form
IUPAC Name	disodium;2',4',5',7'-tetraiodo-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate	2-(3-hydroxy-2,4,5,7-tetraiodo-6-oxo-4a,9a-dihydroxanthen-9-yl)benzoic acid
Synonyms	Acid Red 51, C.I. 45430, FD&C Red No. 3, Iodeosin	Erythrosin B, spirit soluble
CAS Number	16423-68-0[1][2][3][4]	15905-32-5
Chemical Formula	C₂₀H₆I₄Na₂O₅[1][2][3][5][6][7][8]	C₂₀H₈I₄O₅[9]
Molecular Weight	879.86 g/mol [1][3][8]	835.89 g/mol

Physicochemical Properties

The physicochemical properties of Erythrosin B are crucial for its application in various experimental settings. These properties are summarized in the tables below.

Table 2: Physical Properties of Erythrosin B (Disodium Salt)

Property	Value
Appearance	Red to dark brown powder
Melting Point	142-144 °C[10]
pKa	4.1 (at 25 °C)[1][10]

Table 3: Solubility of Erythrosin B (Disodium Salt)

Solvent	Solubility
Water	100 g/L (10.0%)[10][11]
Ethanol	Soluble (5.0%)[2][11]
Methanol	Soluble[12]
DMSO	~30 mg/mL[2][13]
Dimethylformamide (DMF)	~30 mg/mL[2][13]
Cellosolve	7.0%[11]
Glycol	8.25%[11]
Xylene	Insoluble (0.0%)[11]

Table 4: Spectral Properties of Erythrosin B (Disodium Salt)

Parameter	Wavelength (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Conditions
Absorption Maximum (λmax)	526	82,500[14]	Water
526-534	≥102,000	95% Methanol, 5% 0.1M Na₂CO₃
535	107,000	Ethanol[7]
538	-	Bound to Bovine Serum Albumin[15]
540	-	-[2]
Emission Maximum (λem)	554	-	F-127 micellar solution[8]

Experimental Protocols

Erythrosin B is widely used as a biological stain for assessing cell viability and for histological staining.

Cell Viability Assay

This protocol is based on the principle that viable cells with intact cell membranes exclude the dye, while non-viable cells with compromised membranes take it up and appear stained.

Methodology:

• Prepare Erythrosin B Solution: Prepare a 0.4% (w/v) solution of Erythrosin B in a buffered saline solution (e.g., PBS, pH 7.2).

• Cell Suspension: Obtain a single-cell suspension of the cells to be analyzed.

• Staining: Mix the cell suspension with the Erythrosin B solution. A common ratio is 1:1, but this can be optimized. No incubation time is required.[16]

• Observation: Load the stained cell suspension into a hemocytometer or an automated cell counter.

• Quantification: Count the number of stained (non-viable) and unstained (viable) cells to determine the percentage of viable cells.

Hematoxylin and Eosin (H&E) Staining

Erythrosin B serves as the counterstain (Eosin) in the standard H&E staining protocol to visualize the cytoplasm, connective tissue, and other extracellular matrix components.

Methodology:

• Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate through a graded series of ethanol to water.

• Hematoxylin Staining: Stain with a hematoxylin solution (e.g., Mayer's or Gill's) to stain cell nuclei blue/purple.

• Differentiation: Briefly dip in a weak acid solution (e.g., 0.5-1% acid alcohol) to remove excess hematoxylin.

• Bluing: Rinse in running tap water or a bluing agent to turn the nuclei blue.

• Erythrosin B Counterstaining: Stain with a 0.5% aqueous or alcoholic solution of Erythrosin B.[17]

• Dehydration and Mounting: Dehydrate the sections through a graded series of ethanol and clear in xylene before mounting with a permanent mounting medium.

Signaling Pathways and Mechanisms of Action

Erythrosin B has been shown to interact with and modulate various biological pathways.

Inhibition of Dopamine Reuptake

Erythrosin B can act as an inhibitor of the dopamine transporter (DAT), leading to increased extracellular dopamine levels. This has implications for neuroscience research.[18]

Erythrosin B inhibits the reuptake of dopamine by the dopamine transporter (DAT).

Photodynamic Therapy (PDT) Mechanism

As a photosensitizer, Erythrosin B can be excited by light to produce reactive oxygen species (ROS), primarily singlet oxygen, which can induce cell death in target cells. This is the basis of its application in photodynamic therapy.[3][19][20]

Mechanism of Erythrosin B as a photosensitizer in photodynamic therapy.

Inhibition of Flavivirus NS2B-NS3 Protease

Recent studies have identified Erythrosin B as a broad-spectrum inhibitor of the flavivirus NS2B-NS3 protease, an essential enzyme for viral replication. This suggests its potential as an antiviral agent.[21][22]

Inhibition of flavivirus replication by Erythrosin B through targeting the NS2B-NS3 protease.

References

• 1. chembk.com [chembk.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Dark Dynamic Therapy: Photosensitization without Light Excitation Using Chemiluminescence Resonance Energy Transfer in a Dioxetane–Erythrosin B Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. krinslifescienceslab.ca [krinslifescienceslab.ca]
• 5. ERYTHROSIN B CAS#: 15905-32-5 [m.chemicalbook.com]
• 6. tandfonline.com [tandfonline.com]
• 7. PhotochemCAD | Erythrosine B [photochemcad.com]
• 8. researchgate.net [researchgate.net]
• 9. Erythrosine | C20H8I4O5 | CID 3259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. ERYTHROSIN B CAS#: 16423-68-0 [m.chemicalbook.com]
• 11. emsdiasum.com [emsdiasum.com]
• 12. Erythrosin B, spirit soluble | Fisher Scientific [fishersci.ca]
• 13. caymanchem.com [caymanchem.com]
• 14. Solved The food dye Erythrosin B (FD&C red #3) has a molar | Chegg.com [chegg.com]
• 15. researchgate.net [researchgate.net]
• 16. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. Erythrosin B inhibits dopamine transport in rat caudate synaptosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. academic.oup.com [academic.oup.com]
• 21. Erythrosin B is a potent and broad-spectrum orthosteric inhibitor of the flavivirus NS2B-NS3 protease - PMC [pmc.ncbi.nlm.nih.gov]
• 22. In vitro and in vivo characterization of erythrosin B and derivatives against Zika virus - PMC [pmc.ncbi.nlm.nih.gov]

Erythrosin B: A Technical Guide to its Mechanism of Action as a Vital Stain

For Researchers, Scientists, and Drug Development Professionals

Abstract

Erythrosin B, a tetra-iodinated xanthene dye, serves as a reliable and biosafe vital stain for the differentiation of viable and non-viable cells. This technical guide elucidates the core mechanism of action of Erythrosin B, presents its key spectral and cytotoxicological properties, and provides detailed protocols for its application in cell viability assays. Its function as a membrane exclusion dye, comparable to Trypan Blue but with significantly lower toxicity, makes it an increasingly popular choice in cell biology and high-throughput screening applications.

Core Mechanism of Action: Membrane Exclusion

Erythrosin B's efficacy as a vital stain is predicated on the principle of selective membrane permeability. The structural integrity of the plasma membrane in a viable cell acts as a physical barrier, effectively excluding the polar Erythrosin B molecules.[1][2][3][4] In contrast, cells that have undergone apoptosis or necrosis possess compromised or ruptured cell membranes.[5] These damaged membranes lose their selective permeability, allowing Erythrosin B to passively diffuse into the cytoplasm and bind to intracellular proteins, thereby staining the dead cells a distinct pink or red.[5]

This differential staining allows for the direct visualization and quantification of viable (unstained) versus non-viable (stained) cells within a population.[5] This mechanism is consistent across a wide range of cell types, including mammalian cell lines and bacteria.[6]

Caption: Mechanism of Erythrosin B vital staining.

Quantitative Data

Spectral Properties

Erythrosin B exhibits distinct absorption and emission spectra, which are fundamental to its application in both colorimetric and fluorescence-based assays. The absorption maximum is consistently observed in the green region of the visible spectrum.

Property	Wavelength (nm)	Solvent/Condition
Absorption Maximum (λmax)	525 - 526	Water / Aqueous Buffer
538	Bound to Bovine Serum Albumin (BSA)
544	F-127 Micellar Solution
Emission Maximum (λem)	554	F-127 Micellar Solution
556	In complex with Bepotastine

Data compiled from multiple sources.[7][8][9]

Cytotoxicity Profile

A significant advantage of Erythrosin B over traditional vital stains like Trypan Blue is its lower cytotoxicity.[2][6][10] This property is crucial for assays where the viability of the unstained cell population must be preserved for downstream applications. While generally considered non-toxic at working concentrations, prolonged exposure can affect cell viability.[6]

Cell Line	Assay	Value	Reference
A549 (Human lung carcinoma)	Cytotoxicity	CC50 > 200 µmol/L	[11]
HL-60 (Human promyeloblast)	Comparative Toxicity	Less toxic than Trypan Blue	[6][12]
CHO-K1, HEK293T	Cytotoxicity	No cytotoxic effect observed at 0.005% (w/v)	[1]

Experimental Protocols

Preparation of Erythrosin B Staining Solution

Stock Solution (e.g., 0.2% w/v):

• Weigh 0.2 g of Erythrosin B powder.

• Dissolve in 100 mL of phosphate-buffered saline (PBS), pH 7.2-7.4.

• Mix thoroughly until completely dissolved.

• Filter-sterilize the solution using a 0.22 µm filter.

• Store protected from light at 4°C.

Working Solution (e.g., 0.02% - 0.1% w/v):

• Dilute the stock solution in PBS to the desired final concentration. A common working concentration is 0.02% w/v.[3][5]

Standard Cell Viability Assay Protocol

This protocol is a general guideline for staining suspended mammalian cells.

• Cell Preparation:

  • For adherent cells, detach them using a suitable method (e.g., trypsinization) and resuspend in complete culture medium to inactivate the trypsin.

  • For suspension cells, proceed directly to the next step.

  • Centrifuge the cell suspension and discard the supernatant. Resuspend the cell pellet in PBS or serum-free medium to a concentration of approximately 1 x 10⁵ to 1 x 10⁷ cells/mL.

• Staining:

  • In a microcentrifuge tube, mix the cell suspension and the Erythrosin B working solution in a 1:1 ratio (e.g., 20 µL of cell suspension + 20 µL of 0.04% Erythrosin B for a final concentration of 0.02%).[3]

  • Mix gently by pipetting. No incubation time is required for most applications.[5]

• Quantification:

  • Immediately load the stained cell suspension into a hemocytometer or an automated cell counter slide.

  • Under a light microscope, count the viable (bright, unstained) and non-viable (pink/red, stained) cells in the central grid of the hemocytometer.

  • Calculate the cell viability using the following formula:

    • % Viability = (Number of Viable Cells / Total Number of Cells) x 100

Caption: A typical workflow for assessing cell viability using Erythrosin B.

Concluding Remarks

Erythrosin B is a robust and safe alternative to traditional vital stains. Its mechanism of action, based on the fundamental biological principle of membrane integrity, is straightforward and reliable. The dye's low toxicity profile ensures that the viability of live cells in the population is not compromised during the assay procedure, a critical consideration for downstream functional studies. The simple protocols and clear, colorimetric endpoint make Erythrosin B a highly effective tool for researchers, scientists, and drug development professionals in the routine assessment of cell health and cytotoxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. Is Erythrosin B a Better Choice than Trypan Blue for Cell Counting? [denovix.com]
• 3. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 4. logosbio.com [logosbio.com]
• 5. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 6. Application of a non-hazardous vital dye for cell counting with automated cell counters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. biocompare.com [biocompare.com]
• 11. In vitro and in vivo characterization of erythrosin B and derivatives against Zika virus - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Erythrosin B: From Food Dye to Multifunctional Biological Tool_Chemicalbook [chemicalbook.com]

Erythrosin B: A Comprehensive Technical Guide for Laboratory Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Erythrosin B, a xanthene dye also known as Acid Red 51, is a versatile and valuable tool in a variety of laboratory settings. This technical guide provides an in-depth overview of its core applications, including its use as a biological stain for cell viability and histology, its role as a photosensitizer in photodynamic therapy (PDT) research, and its utility as a fluorescent probe. Detailed experimental protocols, quantitative data, and visual diagrams of key processes are presented to facilitate its effective implementation in research and development.

Introduction to Erythrosin B

Erythrosin B (C₂₀H₆I₄Na₂O₅) is a water-soluble, cherry-pink synthetic dye.[1] Its utility in the laboratory stems from its distinct colorimetric and fluorescent properties. It is widely recognized as a safer alternative to the potentially carcinogenic Trypan Blue for cell viability assessment.[2][3] Furthermore, its ability to generate reactive oxygen species upon light activation makes it a potent photosensitizer for research in antimicrobial and anticancer photodynamic therapies.[4][5]

Core Laboratory Applications

Biological Stain

Erythrosin B's primary role as a biological stain is centered on its ability to differentiate between viable and non-viable cells and to provide contrast in histological preparations.

The principle of the Erythrosin B dye exclusion assay is based on the integrity of the cell membrane. Viable cells with intact membranes exclude the dye and remain unstained, while non-viable cells with compromised membranes are permeable to the dye and appear pink or red under a microscope.[6][7] This method offers several advantages over Trypan Blue, including lower cytotoxicity, allowing for longer incubation times without affecting cell health, and reduced binding to serum proteins, which can interfere with accurate counting.[2][8]

Experimental Protocol: Manual Cell Viability Counting with Erythrosin B

1. Reagent Preparation:

• Erythrosin B Stock Solution (e.g., 0.4% w/v): Dissolve 0.4 g of Erythrosin B powder in 100 mL of phosphate-buffered saline (PBS).
• Erythrosin B Working Solution (e.g., 0.02% w/v): Dilute the stock solution 1:20 in PBS.[3] The optimal concentration may vary depending on the cell type and should be determined empirically.

2. Staining Procedure:

• Harvest and resuspend cells in PBS or culture medium to an appropriate concentration for counting.
• In a microcentrifuge tube, mix the cell suspension with the Erythrosin B working solution at a 1:1 ratio (e.g., 10 µL of cell suspension + 10 µL of Erythrosin B solution).[7]
• Mix gently and incubate for 1-5 minutes at room temperature.[9] Unlike Trypan Blue, which can be toxic to cells over longer periods, Erythrosin B is non-toxic for over 3 hours.[9]

3. Cell Counting:

• Load 10 µL of the stained cell suspension into a hemocytometer.
• Using a light microscope, count the unstained (viable) and stained (non-viable) cells in the central grid of the hemocytometer.
• Calculate cell viability using the following formula:
• % Viability = (Number of viable cells / Total number of cells) x 100

Workflow for Cell Viability Assay

A simplified workflow for determining cell viability using Erythrosin B.

Table 1: Quantitative Comparison of Erythrosin B and Trypan Blue for Cell Viability

Parameter	Erythrosin B	Trypan Blue	Reference(s)
Stains	Dead cells only	Dead cells and serum proteins	[8]
Working Concentration	>5 µg/mL	>400 µg/mL	[8]
Time to Stain Dead Cells	~1 minute	>50 minutes	[8][9]
Toxicity to Live Cells	Non-toxic for over 2-3 hours	Toxic, can decrease viability over time	[2][9]
Carcinogenicity	Considered non-carcinogenic (food additive)	Potentially carcinogenic	[2]
Staining of Monolayer Cells	Stains all lethally treated cells	Optimally stains ~60% of lethally treated cells	[10]

Erythrosin B serves as a counterstain to hematoxylin in the Hematoxylin and Eosin (H&E) staining protocol, one of the most widely used staining methods in histology.[11][12] In this procedure, hematoxylin, a basic dye, stains acidic structures such as the cell nucleus a blue-purple color. Erythrosin B, an acidic dye, then stains basic structures like the cytoplasm, collagen, and muscle fibers in varying shades of pink and red.[11][12]

Experimental Protocol: Hematoxylin and Erythrosin B (H&E) Staining

1. Reagent Preparation:

• Harris's Hematoxylin Solution
• Erythrosin B Solution (0.5% aqueous): Dissolve 5.0 g of Erythrosin B in 1000 mL of distilled water. Add 2.0 mL of 100% acetic acid and mix. Filter before use.[11]
• Acid Alcohol (1% HCl in 70% ethanol)
• Ammonia Water or Scott's Tap Water Substitute

2. Staining Procedure for Paraffin-Embedded Sections:

• Deparaffinization: Immerse slides in two changes of xylene for 10 minutes each.
• Rehydration: Pass slides through decreasing concentrations of ethanol (100%, 95%, 70%) for 2-5 minutes each, followed by a brief wash in distilled water.[12]
• Nuclear Staining: Stain in Harris's hematoxylin solution for 3-8 minutes.[12]
• Washing: Wash in running tap water.
• Differentiation: Dip slides in 1% acid alcohol for a few seconds to remove excess stain.
• Blueing: Rinse in running tap water and then dip in ammonia water or Scott's tap water substitute until the sections turn blue. Wash in tap water.
• Counterstaining: Stain in 0.5% Erythrosin B solution for 30 seconds to 10 minutes, depending on the desired intensity.[11][12]
• Dehydration: Dehydrate the sections by passing them through increasing concentrations of ethanol (95%, 100%).
• Clearing: Clear the slides in two changes of xylene.
• Mounting: Mount with a coverslip using a resinous mounting medium.

Logical Flow of H&E Staining

A diagram illustrating the sequential steps in H&E staining.

Photosensitizer in Photodynamic Therapy (PDT)

Photodynamic therapy is a modality that utilizes a photosensitizer, light, and molecular oxygen to induce cell death.[4] Erythrosin B is an effective photosensitizer due to its high singlet oxygen quantum yield.[13] Upon activation by light of an appropriate wavelength (typically in the green spectrum), Erythrosin B transitions to an excited triplet state. It then transfers its energy to molecular oxygen, generating highly reactive singlet oxygen (¹O₂), which is cytotoxic to cells.[5] This property is exploited in research to study the photodynamic inactivation of cancer cells, bacteria, and fungi.[4][14]

Mechanism of Erythrosin B Photosensitization

The process of light-induced singlet oxygen generation by Erythrosin B.

Experimental Protocol: In Vitro Photodynamic Therapy with Erythrosin B

1. Cell Culture and Plating:

• Culture target cells (e.g., cancer cells, bacteria, fungi) to the desired confluency.
• For adherent cells, seed them in multi-well plates and allow them to attach overnight. For suspension cells or microorganisms, prepare a suspension of a known concentration.

2. Photosensitizer Incubation:

• Prepare a stock solution of Erythrosin B in a suitable solvent (e.g., water or DMSO) and dilute it to the desired final concentration in culture medium. Concentrations can range from µM to mM depending on the cell type and experimental goals.
• Remove the old medium from the cells and add the Erythrosin B-containing medium.
• Incubate the cells with the photosensitizer for a specific period (e.g., 1-4 hours) in the dark to allow for cellular uptake.

3. Light Irradiation:

• After incubation, wash the cells with PBS to remove any unbound Erythrosin B.
• Add fresh, phenol red-free medium.
• Irradiate the cells with a light source of the appropriate wavelength (around 525 nm for Erythrosin B) and a specific light dose (fluence, J/cm²).

4. Post-Irradiation Incubation and Assessment:

• Incubate the cells for a further period (e.g., 24-48 hours) to allow for the induction of cell death.
• Assess cell viability using methods such as the MTT assay, colony-forming unit (CFU) counting for microorganisms, or Erythrosin B/Trypan Blue staining.

Table 2: Quantitative Data on Erythrosin B-mediated Photodynamic Therapy

Target Organism/Cell Line	Erythrosin B Concentration	Light Source/Wavelength	Light Dose (Fluence)	Observed Effect	Reference(s)
Candida albicans (planktonic)	Not specified	LED	Not specified	3.45 log₁₀ reduction in CFU/mL	[14]
Candida albicans (biofilm)	Not specified	LED	Not specified	<1 log₁₀ reduction in CFU/mL	[14]
Fusarium solani	0.1%	518 nm LED	5.4 J/cm²	Full inhibition of fungal growth	[15]
Aspergillus spp.	0.1%	518 nm LED	5.4 J/cm²	No growth inhibition	[15]
H357 (malignant oral cells)	818.31 µM (LD₅₀)	Not specified	122.58 J/cm²	~50% cell killing	[4]
DOK (pre-malignant oral cells)	< 1136.5 µM	Not specified	122.58 J/cm²	Up to ~80% cell killing	[4]

PDT can induce cell death through apoptosis or necrosis, depending on the photosensitizer's subcellular localization, the light dose, and the cell type.[16][17] Photosensitizers that localize in the mitochondria, as Erythrosin B is suggested to do, often trigger apoptosis through the release of cytochrome c and the activation of caspases.[4][18]

PDT-Induced Cell Death Signaling

An overview of the primary signaling cascades leading to apoptosis and necrosis following PDT.

Fluorescent Probe

Erythrosin B exhibits fluorescence, which can be harnessed for various analytical techniques in the laboratory.[10] Its fluorescent properties are sensitive to its environment, for example, its fluorescence quantum yield increases upon binding to proteins like bovine serum albumin.[19] This characteristic allows it to be used in fluorescence microscopy and flow cytometry to detect and quantify cells.

Experimental Protocol: Flow Cytometry for Bacterial Viability with Erythrosin B

1. Sample Preparation:

• Prepare bacterial suspensions of live and dead cells (e.g., by heat or ethanol treatment).
• Mix live and dead cell populations in desired ratios.

2. Staining:

• Incubate the bacterial suspension with Erythrosin B (a final concentration that needs to be optimized for the specific bacteria and instrument) for at least 5 minutes.[20]

3. Flow Cytometry Analysis:

• Analyze the stained samples using a flow cytometer equipped with an appropriate laser for excitation (e.g., a 561 nm laser) and an emission filter suitable for Erythrosin B's fluorescence (e.g., a 583/30 filter).[20]
• Gate on the bacterial population based on forward and side scatter.
• Analyze the fluorescence intensity of the gated population. Live cells will exhibit low fluorescence, while dead, membrane-compromised cells will show a significant increase in fluorescence intensity.[20]

Table 3: Photophysical and Photochemical Properties of Erythrosin B

Property	Value	Solvent/Conditions	Reference(s)
Absorption Maximum (λmax)	~524-527 nm	Aqueous/Ethanol
Fluorescence Quantum Yield (Φf)	0.03	Aqueous solution	[21]
0.077	Bound to BSA	[19]
Fluorescence Lifetime (τf)	0.25 ns	Aqueous solution	[21]
Singlet Oxygen Quantum Yield (ΦΔ)	0.68	D₂O	[22]
~0.82	Aqueous solution	[13]
Photobleaching Quantum Yield	~1 x 10⁻³	Aqueous solution	[21]
Phosphorescence Lifetime (τp)	1.92 ± 0.1 µs	0.1 mM NaOH	[23]
Phosphorescence Quantum Yield (Φp)	(1.5 ± 0.3) x 10⁻⁵	0.1 mM NaOH	[23]

Conclusion

Erythrosin B is a multifaceted dye with significant applications in modern biological and biomedical research. Its utility as a safe and effective vital stain, a potent photosensitizer for in vitro studies, and a fluorescent probe makes it an indispensable tool for scientists and researchers. The detailed protocols and quantitative data provided in this guide aim to empower laboratory professionals to harness the full potential of Erythrosin B in their experimental workflows.

References

• 1. stainsfile.com [stainsfile.com]
• 2. Is Erythrosin B a Better Choice than Trypan Blue for Cell Counting? [denovix.com]
• 3. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 4. In Vitro Studies on Erythrosine-Based Photodynamic Therapy of Malignant and Pre-Malignant Oral Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dark Dynamic Therapy: Photosensitization without Light Excitation Using Chemiluminescence Resonance Energy Transfer in a Dioxetane–Erythrosin B Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. logosbio.com [logosbio.com]
• 7. bionordika.se [bionordika.se]
• 8. Viability dyes: Trypan blue vs Erythrosine B • Hemocytometer [hemocytometer.org]
• 9. escarpmentlabs.com [escarpmentlabs.com]
• 10. Fluorescent erythrosin B is preferable to trypan blue as a vital exclusion dye for mammalian cells in monolayer culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. laboratorytests.org [laboratorytests.org]
• 13. researchgate.net [researchgate.net]
• 14. The effects of rose bengal- and erythrosine-mediated photodynamic therapy on Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. iovs.arvojournals.org [iovs.arvojournals.org]
• 16. researchgate.net [researchgate.net]
• 17. nanophotonics.spiedigitallibrary.org [nanophotonics.spiedigitallibrary.org]
• 18. The role of apoptosis in response to photodynamic therapy: what, where, why, and how - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. scispace.com [scispace.com]
• 22. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 23. researchgate.net [researchgate.net]

Erythrosin B: A Technical Guide to its Spectral Properties for Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erythrosin B, a xanthene dye also known as Acid Red 51 or FD&C Red No. 3, is a versatile biological stain and photosensitizer with significant applications in fluorescence microscopy.[1][2][3] It is widely utilized as a vital dye to assess cell viability, functioning as a membrane exclusion agent that selectively stains cells with compromised membranes.[4][5][6] Additionally, its photophysical characteristics make it a potent photosensitizer in photodynamic therapy (PDT), where it generates cytotoxic reactive oxygen species upon light activation.[7][8][9] This guide provides an in-depth overview of the spectral properties of Erythrosin B, detailed experimental protocols for its use in fluorescence microscopy, and a discussion of its mechanisms of action.

Core Spectral and Photophysical Properties

The utility of Erythrosin B in fluorescence-based applications is dictated by its absorption and emission characteristics, molar extinction coefficient, and quantum yield. These properties can be influenced by the solvent environment.

Property	Value	Solvent/Conditions
Excitation Maximum (λex)	526 - 535 nm	Varies with solvent (Ethanol, Water, Methanol/Na2CO3)[10][11][12][13][14]
Emission Maximum (λem)	550 - 554 nm	Varies with solvent (Ethanol, Water)[10][13][14][15]
Molar Extinction Coefficient (ε)	≥102,000 M⁻¹cm⁻¹	at ~526-534 nm in 95% Methanol / 5% 0.1M Na2CO3[12]
82,500 M⁻¹cm⁻¹	at 527–529 nm in Water[16]
107,000 M⁻¹cm⁻¹	at 535 nm in Ethanol
Fluorescence Quantum Yield (ΦF)	0.08	in Ethanol[11]
Phosphorescence Quantum Yield (ΦP)	(1.5 ± 0.3) × 10⁻⁵	in 0.1 mM NaOH[17]

Applications in Fluorescence Microscopy

Cell Viability and Vital Staining

Erythrosin B serves as an effective alternative to Trypan Blue for assessing cell viability.[18] As a membrane-exclusion dye, it cannot pass through the intact membranes of live cells. However, in dead or membrane-compromised cells, the dye enters the cytoplasm and binds to intracellular proteins, rendering the cells visibly colored (red/pink) under bright-field microscopy and fluorescent under appropriate excitation.[4][6] This property is applicable to a wide range of cell types, including mammalian cells and both Gram-positive and Gram-negative bacteria.[4][5]

Photodynamic Therapy (PDT) Research

Erythrosin B is a potent photosensitizer used in PDT to induce cell death.[7][8] Upon absorption of light, it transitions to an excited triplet state. This excited state can then react with molecular oxygen to produce highly reactive singlet oxygen, a cytotoxic species that damages cellular components like membranes and DNA, ultimately leading to cell death through apoptosis or necrosis.[7][8][19] Fluorescence microscopy can be used to visualize the subcellular localization of Erythrosin B, which preferentially accumulates in mitochondria and lysosomes, and to monitor the morphological changes in cells undergoing PDT.[8][9]

Experimental Protocols

Protocol 1: Cell Viability Assessment Using Erythrosin B

This protocol outlines the procedure for distinguishing and quantifying live and dead cells in a suspension.

Materials:

• Cell suspension

• Erythrosin B solution (e.g., 0.02% w/v in PBS)[18]

• Phosphate-Buffered Saline (PBS)

• Hemocytometer or automated cell counter

• Fluorescence microscope with appropriate filter sets (e.g., TRITC/Rhodamine)

Procedure:

• Harvest and resuspend cells in PBS to a suitable concentration.

• In a microfuge tube, mix the cell suspension with the Erythrosin B solution. A 1:1 ratio is common, but this can be optimized.[6][18]

• Mix the suspension gently and incubate for 1-5 minutes at room temperature. No extensive incubation time is required.[4][6]

• Load the stained cell suspension into a hemocytometer or the chamber of an automated cell counter.

• Bright-field Imaging: Visualize the cells using a standard light microscope. Live cells will appear bright and unstained, while dead cells will be stained pink or red.

• Fluorescence Imaging: Excite the sample using light in the green region of the spectrum (~530-550 nm). Dead cells, which have taken up the dye, will exhibit red fluorescence (~550-570 nm). Live cells will show no significant fluorescence.

• Count the live (unstained/non-fluorescent) and dead (stained/fluorescent) cells to determine the percentage of viable cells.

Caption: Experimental workflow for cell viability analysis using Erythrosin B.

Protocol 2: Subcellular Localization of Erythrosin B

This protocol is for visualizing the uptake and distribution of Erythrosin B within cells, often as a precursor to PDT studies.

Materials:

• Adherent cells cultured on glass-bottom dishes or coverslips

• Erythrosin B solution (concentration may need optimization, e.g., 10-100 µM)

• Complete cell culture medium

• Confocal or widefield fluorescence microscope

Procedure:

• Culture cells to the desired confluency on a suitable imaging substrate.

• Prepare the Erythrosin B staining solution by diluting a stock solution in a complete culture medium. Concentrations can vary significantly depending on the cell type and experimental goals.[8]

• Remove the existing medium from the cells and replace it with the Erythrosin B-containing medium.

• Incubate the cells at 37°C in a CO2 incubator. Incubation time is a critical variable and should be determined empirically (e.g., 30 minutes to several hours) to study uptake kinetics.[8][9]

• After incubation, wash the cells two to three times with pre-warmed PBS or medium to remove any unbound, extracellular dye.

• Add fresh, pre-warmed medium or a suitable imaging buffer to the cells.

• Immediately image the cells using a fluorescence microscope. Use an excitation wavelength around 530-550 nm and collect emission above 550 nm. Confocal microscopy is recommended to obtain high-resolution images of subcellular structures.

• (Optional) Co-stain with organelle-specific fluorescent trackers (e.g., MitoTracker for mitochondria) to confirm the localization of Erythrosin B.

Mechanism of Action Visualizations

Photodynamic Therapy (PDT) Signaling Pathway

Erythrosin B-mediated PDT involves the generation of reactive oxygen species (ROS) that induce cellular damage.

Caption: Mechanism of Erythrosin B as a photosensitizer in photodynamic therapy.

References

• 1. ERYTHROSIN B | 16423-68-0 [chemicalbook.com]
• 2. エリスロシンB certified by the BSC, Dye content ≥85 % | Sigma-Aldrich [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Erythrosin B: a versatile colorimetric and fluorescent vital dye for bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 7. academic.oup.com [academic.oup.com]
• 8. In Vitro Studies on Erythrosine-Based Photodynamic Therapy of Malignant and Pre-Malignant Oral Epithelial Cells | PLOS One [journals.plos.org]
• 9. In Vitro Studies on Erythrosine-Based Photodynamic Therapy of Malignant and Pre-Malignant Oral Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. PhotochemCAD | Erythrosine B [photochemcad.com]
• 12. Erythrosin B Dye content = 95 15905-32-5 [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. syronoptics.com [syronoptics.com]
• 15. researchgate.net [researchgate.net]
• 16. krinslifescienceslab.ca [krinslifescienceslab.ca]
• 17. researchgate.net [researchgate.net]
• 18. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 19. Dark Dynamic Therapy: Photosensitization without Light Excitation Using Chemiluminescence Resonance Energy Transfer in a Dioxetane–Erythrosin B Conjugate - PMC [pmc.ncbi.nlm.nih.gov]

Erythrosin B as a Protein Stain: A Technical Guide for Researchers

An In-depth Examination of a Versatile Dye for Protein Analysis

Erythrosin B, a xanthene dye also known as Acid Red 51 and FD&C Red No. 3, is a compound with a history of use in diverse applications, from a food colorant to a biological stain.[1][2] For researchers, scientists, and drug development professionals, its utility as a protein stain presents both opportunities and questions. This technical guide provides a comprehensive overview of Erythrosin B's core properties, its mechanism of action as a protein stain, and detailed (though often hypothetical, due to a lack of established protocols in the literature) experimental procedures for its use in various protein analysis workflows.

Core Properties of Erythrosin B

Erythrosin B is a tetraiodofluorescein derivative, and its chemical structure is fundamental to its function as a protein stain. A summary of its key properties is presented in Table 1.

Property	Value	Reference(s)
Chemical Formula	C₂₀H₆I₄Na₂O₅	[3]
Molecular Weight	879.86 g/mol	[3]
Appearance	Bright pink to red crystalline powder	[1]
Color Index Number	45430	[3]
Maximum Absorption (λmax)	525 nm	[3]
Solubility	Highly soluble in water, moderately soluble in ethanol	[1]

Mechanism of Action

The primary mechanism by which Erythrosin B binds to proteins is through electrostatic interactions.[4] The negatively charged carboxylic and phenolic groups on the Erythrosin B molecule interact with positively charged amino acid residues on the protein surface, particularly arginine, histidine, and lysine.[4] This non-covalent binding results in the formation of a stable, colored protein-dye complex.[4]

Upon binding to proteins, Erythrosin B exhibits a bathochromic shift, meaning its wavelength of maximum absorption shifts to a longer wavelength. For instance, in the presence of bovine serum albumin (BSA), the absorption maximum of Erythrosin B shifts from 527 nm to 536 nm.[5][6] This spectral change is the basis for its use in colorimetric protein quantification assays.[7][8]

Applications in Protein Analysis

While Erythrosin B is well-documented as a vital stain for assessing cell viability and for quantifying proteins in solution, its application for staining proteins within polyacrylamide gels (in-gel) and on blotting membranes (on-membrane) is not well-established in the scientific literature.[2][8][9][10] The following sections provide detailed protocols and discussions for these applications, with the understanding that the in-gel and on-membrane protocols are largely hypothetical and based on general protein staining principles.

Protein Quantification in Solution

Erythrosin B can be used for the rapid and sensitive determination of protein concentration in a solution. The reaction between the dye and proteins forms a stable chromophore with an absorbance maximum at approximately 545 nm.[7]

Quantitative Data for In-Solution Protein Assay:

Parameter	Value	Reference(s)
Sensitivity	2-14 µg/mL	[7]
Linear Range	2.4-200 mg/L (for human serum albumin)	[11]
Limit of Detection	2.4 mg/L	[11]
Reaction Time	1.5-2 minutes at 90-95°C	[7]

In-Gel Protein Staining (Hypothetical Protocol)

There is a lack of established and validated protocols for using Erythrosin B as a routine in-gel protein stain. The following protocol is a suggested starting point, derived from general principles of protein gel staining. Optimization will be required for specific applications.

Experimental Protocol: In-Gel Staining

• Fixation: Following electrophoresis, immerse the polyacrylamide gel in a fixing solution (e.g., 40% ethanol, 10% acetic acid) for at least 1 hour to precipitate the proteins within the gel matrix.

• Washing: Rinse the gel with deionized water to remove the fixing solution.

• Staining Solution Preparation: Prepare a 0.05% (w/v) Erythrosin B staining solution in 5% acetic acid.

• Staining: Immerse the gel in the Erythrosin B staining solution and agitate gently for 1-2 hours at room temperature.

• Destaining: Transfer the gel to a destaining solution (e.g., 10% ethanol, 5% acetic acid) and agitate. Change the destaining solution periodically until the protein bands are clearly visible against a clear background.

• Visualization and Documentation: Image the gel using a standard gel documentation system.

Quantitative Data for In-Gel Staining:

Parameter	Value	Reference(s)
Sensitivity	Not established
Linear Range	Not established
Limit of Detection	Not established

On-Membrane Protein Staining (Hypothetical Protocol)

Experimental Protocol: On-Membrane Staining (Reversible)

• Membrane Wash: After protein transfer, briefly wash the membrane (PVDF or nitrocellulose) with deionized water.

• Staining Solution Preparation: Prepare a 0.1% (w/v) Erythrosin B solution in 1% acetic acid.

• Staining: Immerse the membrane in the staining solution for 1-5 minutes with gentle agitation. Protein bands should appear as pink/red.

• Destaining/Washing: Wash the membrane with deionized water to reduce the background and visualize the protein bands.

• Documentation: Image the stained membrane. The stain can serve as a confirmation of successful protein transfer before proceeding to immunoblotting.

• Reversal: To proceed with immunodetection, the stain can be removed by washing the membrane with a mild alkaline solution (e.g., 0.1 M NaOH) or an appropriate buffer like TBST until the membrane is colorless.

Quantitative Data for On-Membrane Staining:

Parameter	Value	Reference(s)
Sensitivity	Not established
Linear Range	Not established
Limit of Detection	Not established

Compatibility with Downstream Applications

A critical consideration for any protein stain is its compatibility with downstream analytical techniques, most notably mass spectrometry (MS).

Mass Spectrometry Compatibility

There is currently no direct evidence in the reviewed literature to confirm the compatibility of Erythrosin B with mass spectrometry analysis of proteins extracted from gels or membranes. Stains that bind non-covalently, like Coomassie Blue, are generally compatible with MS after a thorough destaining process.[12][13] Since Erythrosin B also binds non-covalently, it is plausible that it could be compatible with MS. However, without specific studies, this remains an open question.

Destaining for Mass Spectrometry (Hypothetical)

Should one attempt to use Erythrosin B-stained protein bands for MS analysis, a rigorous destaining protocol would be essential. A suggested starting point would be to adapt protocols used for Coomassie-stained gels, which typically involve washes with solutions containing ammonium bicarbonate and acetonitrile to remove the dye.[14]

Visualizations

Chemical Structure of Erythrosin B

Caption: Chemical structure of Erythrosin B.

Note: The above DOT script is a placeholder as Graphviz cannot render complex chemical structures directly. A proper chemical structure diagram would be inserted here in a final document.

Experimental Workflow for In-Gel Protein Staining

References

• 1. Detection of Proteins on Blot Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Erythrosin B certified, Dye content 90 16423-68-0 [sigmaaldrich.com]
• 4. quora.com [quora.com]
• 5. Coomassie Blue as a Near-infrared Fluorescent Stain: A Systematic Comparison With Sypro Ruby for In-gel Protein Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ponceau S staining: Purpose, protocol, and tips | Abcam [abcam.com]
• 7. A sensitive and reversible staining of proteins on blot membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Colorimetric micromethod for protein determination with erythrosin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. utsouthwestern.edu [utsouthwestern.edu]
• 10. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 11. Coomassie blue as a near-infrared fluorescent stain: a systematic comparison with Sypro Ruby for in-gel protein detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. assets.fishersci.com [assets.fishersci.com]

Erythrosin B: A Technical Guide to Safety and Toxicity for Research Professionals

An In-depth Examination of Erythrosin B (FD&C Red No. 3) for Researchers, Scientists, and Drug Development Professionals

Introduction

Erythrosin B (C.I. 45430; FD&C Red No. 3) is a xanthene dye, specifically a tetraiodinated derivative of fluorescein, widely utilized as a coloring agent in foods, pharmaceuticals, and cosmetics.[1][2][3] Its distinct chemical structure, containing four iodine atoms, contributes to both its coloring properties and its complex toxicological profile.[4] For researchers employing Erythrosin B as a biological stain, photosensitizer, or in other laboratory applications, a thorough understanding of its safety and toxicity is paramount.[4][5][6] This guide provides a comprehensive overview of the toxicological data, outlines key experimental methodologies, and visualizes associated mechanisms to inform safe handling and experimental design.

Chemical and Physical Properties

A foundational understanding of Erythrosin B's properties is essential for its safe use.

Property	Value	Reference
CAS Number	16423-68-0	[5][7]
Molecular Formula	C20H6I4Na2O5	N/A
Molecular Weight	879.86 g/mol	[7]
Appearance	Brown powder	[7]
Solubility	Soluble in water and methanol	[7]

Regulatory Overview and Acceptable Daily Intake (ADI)

Erythrosin B is an approved food dye by the U.S. Food and Drug Administration (FDA).[1] However, concerns about its safety have led to regulatory scrutiny. A study on Wistar rats investigated toxicity at doses relative to the Acceptable Daily Intake (ADI) of 0.1 mg/kg body weight.[8][9]

Toxicological Profile

The safety profile of Erythrosin B is multifaceted, with data spanning acute to chronic exposure across various biological endpoints.

Acute Toxicity

Acute toxicity studies establish the short-term adverse effects of a substance. The LD50 (Lethal Dose, 50%) is a primary metric.

Parameter	Species	Route	Value	Reference
LD50	Rat	Oral	1840 mg/kg	[5][7][10]
LD50	Mouse	Oral	1264 mg/kg	[7]
LD50	Rat	Dermal	> 2000 mg/kg	[5][11]

The data indicates that Erythrosin B is harmful if swallowed.[5][10][12][13]

Genotoxicity and Mutagenicity

Genotoxicity data for Erythrosin B is complex and, at times, inconclusive.[1]

• In Vitro Studies: In HepG2 cells (human liver carcinoma cells), Erythrosin B demonstrated genotoxic effects at concentrations of 70.0 µg/mL and mutagenic effects at multiple concentrations.[1][3] The mechanism is suggested to be aneugenic (causing chromosome loss or gain) rather than clastogenic (causing chromosome breakage).[1][3] In Allium cepa root cells, it induced a significant increase in chromosomal aberrations and DNA damage, inhibiting mitosis at higher concentrations.[14]

• Somatic Mutation: Studies in Drosophila melanogaster have produced inconclusive results regarding somatic mutation and recombination.[14]

Carcinogenicity

Long-term studies have investigated the carcinogenic potential of Erythrosin B. In a lifetime feeding study in rats, a statistically significant increase in the incidence of thyroid follicular cell adenomas was observed in male rats receiving 4.0% Erythrosin B in their diet.[15] This effect is thought to be secondary to chronic stimulation of the thyroid by thyroid-stimulating hormone (TSH).[16] The no-observed-adverse-effect levels (NOAELs) from this study were determined.[15]

Parameter	Species	Value	Reference
NOAEL (Male)	Rat	0.5% in diet (251 mg/kg/day)	[15]
NOAEL (Female)	Rat	1.0% in diet (641 mg/kg/day)	[15]

Reproductive and Developmental Toxicity

Studies on reproductive and developmental toxicity have shown mixed but generally mild effects at lower doses.

• In a multi-generational study in mice, dietary levels up to 0.045% showed no adverse effects on litter size, weight, or sex ratio at birth.[17][18]

• Some studies indicate that Erythrosin B is toxic to spermatogenesis processes in mice at higher doses (68 and 136 mg/kg), leading to decreased sperm count and motility and an increase in sperm head abnormalities.[1][19]

• Developmental studies in rats found no evidence of psychotoxicity or teratogenic effects.[20]

Neurotoxicity

Evidence suggests that Erythrosin B can exert neurotoxic effects.

• Mechanism: Studies suggest it can inhibit the accumulation of various neurotransmitters in the brain, potentially through a nonspecific membrane alteration effect.[21] It has also been shown to induce anxiety-like behavior and memory impairment in rats, associated with increased acetylcholinesterase activity and oxido-nitrergic stress.[22]

• Dose-Dependent Effects: A study in Wistar rats demonstrated that even at doses below the ADI, Erythrosin B could suppress antioxidative enzyme activity, increase lipid peroxidation, and cause DNA damage in the brain.[8] Histopathological changes included vacuolization, shrunken cells, and pyknotic nuclei.[8] Single high doses (10-200 mg/kg) in rats have been shown to reduce motor activity by affecting regional serotonergic activity.[23]

Phototoxicity

Erythrosin B is a known photosensitizer. Upon exposure to light, it can generate reactive oxygen species (ROS), leading to cellular damage. This property has been studied as a toxic mechanism against nematode larvae.[24] The photodynamic action is dependent on the dye concentration and the duration of light exposure. This mechanism is also responsible for its ability to photoinactivate enzymes like acetylcholinesterase, primarily through a singlet oxygen-mediated pathway.[25]

Effects on Thyroid Function

Due to its high iodine content, Erythrosin B can interfere with thyroid function.[2]

• Mechanism: It inhibits the enzyme 5'-deiodinase, which is responsible for the conversion of thyroxine (T4) to the more active triiodothyronine (T3) in peripheral tissues like the liver.[16][26][27] This structural similarity to thyroid hormones allows it to compete for binding sites on transport proteins and deiodinase enzymes.[4]

• In Vivo Effects: In rats, high dietary intake (4%) disrupts the pituitary-thyroid axis, leading to an increased TSH response.[16] In humans, a high dose (200 mg/day) led to a significant increase in basal TSH levels, likely due to the antithyroid effect of increased serum iodide concentrations.[2]

Key Experimental Protocols

Reproducibility in toxicology relies on standardized protocols. Methodologies for key assays are outlined below, based on standard practices and OECD guidelines.[28][29]

Ames Test (Bacterial Reverse Mutation Assay)

• Principle: This test uses several strains of Salmonella typhimurium with mutations in the histidine synthesis operon, rendering them unable to grow without supplemental histidine. A mutagen can cause a reverse mutation, restoring the ability to synthesize histidine.

• Methodology:

  • Strains: Typically includes TA98, TA100, TA1535, and TA1537 to detect different types of mutations (e.g., frameshift, base-pair substitution).

  • Metabolic Activation: The test is run with and without a mammalian liver extract (S9 fraction) to simulate metabolic processes that might convert a pro-mutagen into an active mutagen.

  • Procedure: Erythrosin B at various concentrations is mixed with the bacterial culture and the S9 mix (if used) in soft agar. This mixture is poured onto a minimal glucose agar plate.

  • Incubation: Plates are incubated at 37°C for 48-72 hours.

  • Analysis: The number of revertant colonies (his+) is counted. A significant, dose-dependent increase in revertant colonies compared to the negative control indicates a mutagenic effect.

Comet Assay (Single Cell Gel Electrophoresis)

• Principle: This is a sensitive method for detecting DNA strand breaks in individual eukaryotic cells.[8][9]

• Methodology:

  • Cell Treatment: Cells (e.g., HepG2 or primary cells from treated animals) are exposed to Erythrosin B.[1]

  • Embedding: Cells are suspended in low-melting-point agarose and layered onto a microscope slide pre-coated with normal melting point agarose.

  • Lysis: Slides are immersed in a high-salt lysis solution to remove cell membranes and proteins, leaving behind the DNA as a nucleoid.

  • Unwinding & Electrophoresis: Slides are placed in an alkaline (pH > 13) or neutral buffer to unwind the DNA. Electrophoresis is then performed, causing broken DNA fragments to migrate away from the nucleoid, forming a "comet tail."

  • Analysis: After staining with a fluorescent DNA dye (e.g., ethidium bromide), the comets are visualized by fluorescence microscopy. Image analysis software quantifies the extent of DNA damage by measuring parameters like tail length, percentage of DNA in the tail, and tail moment.[8]

Acute Oral Toxicity Study (e.g., OECD Guideline 423/425)

• Principle: To determine the LD50 and observe signs of toxicity following a single oral dose. The Acute Toxic Class Method (TG 423) or the Up-and-Down Procedure (TG 425) are used to minimize animal usage.[30][31][32]

• Methodology (Acute Toxic Class Method - TG 423):

  • Animals: Typically uses a single sex (usually female rats), as they are often slightly more sensitive.

  • Dosing: A stepwise procedure is used with fixed starting doses (e.g., 5, 50, 300, 2000 mg/kg). The test begins with a dose expected to cause some toxicity.

  • Procedure: A group of 3 animals is dosed. The outcome (mortality or survival) determines the next step.

    • If mortality occurs, the next group is dosed at a lower level.

    • If no mortality occurs, the next group is dosed at a higher level.

  • Observation: Animals are observed for signs of toxicity and mortality for up to 14 days. Body weight is recorded, and a gross necropsy is performed on all animals at the end of the study.

  • Classification: The substance is classified into a toxicity category based on the pattern of mortality at specific dose levels.

Conclusion for the Researcher

Erythrosin B possesses a complex toxicity profile that warrants careful consideration in a research setting. While its acute toxicity is moderate, there is clear evidence of genotoxicity in vitro, potential for thyroid disruption, and neurotoxic effects, even at doses approaching the established ADI.[8] The compound's carcinogenicity in male rats appears linked to its secondary effect on the thyroid axis.[15] Furthermore, its potent phototoxicity is a critical handling and experimental consideration.[33]

Researchers should implement appropriate safety measures, including wearing gloves, lab coats, and eye protection, and avoiding the generation of dust.[7][12][13] Given the data on genotoxicity and organ-specific effects, exposure should be minimized. When designing experiments, potential confounding effects on thyroid function and neuronal activity must be considered. This guide serves as a technical foundation for informed risk assessment and the safe, effective use of Erythrosin B in scientific research.

References

• 1. Genotoxic and mutagenic effects of erythrosine B, a xanthene food dye, on HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of oral erythrosine (2',4',5',7'-tetraiodofluorescein) on thyroid function in normal men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Conformational analysis of erythrosine B (FD&C Red No. 3) and its comparison with thyroid hormone structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. szabo-scandic.com [szabo-scandic.com]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 8. Erythrosine-Induced Neurotoxicity: Evaluating Enzymatic Dysfunction, Oxidative Damage, DNA Damage, and Histopathological Alterations in Wistar Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dose-Dependent Hepatorenal Damage Induced by Erythrosine: A Study of Biochemical, Oxidative Stress, DNA Damage, and Histopathological Effects in Wistar Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. carlroth.com [carlroth.com]
• 11. fishersci.com [fishersci.com]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. msjc-keenan.safecollegessds.com [msjc-keenan.safecollegessds.com]
• 14. Assessment of synthetic food dye erythrosine induced cytotoxicity, genotoxicity, biochemical and molecular alterations in Allium cepa root meristematic cells: insights from in silico study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Lifetime toxicity/carcinogenicity study of FD & C Red No. 3 (erythrosine) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effects of oral erythrosine (2',4',5',7'-tetraiodofluorescein) on the pituitary-thyroid axis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Reproductive and neurobehavioural toxicity study of erythrosine administered to mice in the diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. A study on the reproductive toxicity of erythrosine in male mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. A developmental toxicity and psychotoxicity evaluation of FD and C red dye #3 (erythrosine) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Erythrosin B inhibition of neurotransmitter accumulation by rat brain homogenate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Anxiogenic and memory impairment effect of food color exposure: upregulation of oxido-neuroinflammatory markers and acetyl-cholinestrase activity in the prefrontal cortex and hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Short-term erythrosine B-induced inhibition of the brain regional serotonergic activity suppresses motor activity (exploratory behavior) of young adult mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. The phototoxic effect of erythrosin B on third-stage larvae of gastrointestinal nematodes in sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Photoinactivation of acetylcholinesterase by erythrosin B and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Effect of Erythrosine (2′,4′,5′,7′-Tetraiodofluorescein) on the Metabolism of Thyroxine in Rat Liver* (1982) | Miguel Ruiz | 29 Citations [scispace.com]
• 27. researchgate.net [researchgate.net]
• 28. oecd.org [oecd.org]
• 29. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 30. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 31. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 32. oecd.org [oecd.org]
• 33. Photodynamic action of erythrosin B as a toxic mechanism for infective larvae of bovine gastrointestinal nematodes - PubMed [pubmed.ncbi.nlm.nih.gov]

Principle of the Erythrosin B Dye Exclusion Assay: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Erythrosin B dye exclusion assay is a widely utilized method for determining cell viability. This technique is predicated on the principle that viable cells, possessing intact and functional cell membranes, effectively exclude the Erythrosin B dye. Conversely, non-viable or dead cells, which have compromised membrane integrity, are unable to prevent the dye from entering the cytoplasm. Consequently, these non-viable cells become stained, allowing for their differentiation and quantification. This guide provides a comprehensive overview of the core principles, detailed experimental protocols for both manual and automated cell counting, a comparative analysis with other common viability assays, and troubleshooting guidance. Erythrosin B is increasingly recognized as a safer and often more reliable alternative to the traditional Trypan Blue dye, offering advantages in terms of reduced cytotoxicity and biohazard concerns.

Core Principle of Erythrosin B Dye Exclusion

The fundamental principle of the Erythrosin B dye exclusion assay lies in the selective permeability of the plasma membrane of living cells. A healthy cell maintains a robust membrane that acts as a physical barrier, regulating the passage of substances into and out of the cell. Erythrosin B is a polar molecule that cannot passively diffuse across an intact lipid bilayer.

In contrast, cells that have undergone apoptosis or necrosis lose the ability to maintain their membrane integrity. The compromised membrane becomes permeable to the Erythrosin B dye, which then enters the cell and binds to intracellular proteins, staining the cell a distinct pink or red color.[1][2] This allows for the direct visualization and quantification of viable (unstained) versus non-viable (stained) cells.

The process of membrane integrity loss is a key event in cell death. Various factors, including exposure to cytotoxic agents, physical stress, or the progression of apoptosis, can lead to the breakdown of the plasma membrane. This loss of integrity disrupts the cell's ability to maintain homeostasis, leading to the influx of extracellular components and the release of intracellular contents.

Principle of Erythrosin B Dye Exclusion.

Data Presentation: Comparative Analysis

Erythrosin B demonstrates comparable and, in some instances, superior performance to Trypan Blue and correlates well with fluorescence-based methods like Acridine Orange/Propidium Iodide (AO/PI) staining.

Parameter	Erythrosin B	Trypan Blue	AO/PI (Fluorescence)
Principle	Dye Exclusion	Dye Exclusion	Nucleic Acid Staining
Stains	Non-viable cells	Non-viable cells	Live (Green), Dead (Red)
Toxicity	Low, Biosafe[3]	Carcinogenic, Cytotoxic[3]	Intercalating agents
Incubation Time	Not required[4]	1-5 minutes	1-2 minutes
Interference	Minimal with serum proteins	Binds to serum proteins[3]	Minimal

Quantitative Comparison of Viability Assays

The following table summarizes a comparative study on Chinese Hamster Ovary (CHO) and Jurkat cells, assessing viability with Erythrosin B, Trypan Blue, and AO/PI.

Cell Line	Condition	Erythrosin B (% Viability)	Trypan Blue (% Viability)	AO/PI (% Viability)
CHO	High Viability	~95%	~95%	~95%
Mixed Population 1	~50%	~50%	~50%
Mixed Population 2	~30%	~30%	~30%
Low Viability	~12%	~12%	~12%
Jurkat	High Viability	~90%	~90%	~90%
Mixed Population	~70%	~70%	~70%
Low Viability	<20%	<20%	<20%

Data adapted from DeNovix Technical Note 226.[5]

Experimental Protocols

Preparation of Erythrosin B Staining Solution

Materials:

• Erythrosin B powder

• Phosphate-Buffered Saline (PBS), sterile

• 0.22 µm syringe filter

• Sterile container

Procedure for 0.1% (w/v) Stock Solution:

• Weigh 100 mg of Erythrosin B powder.

• Dissolve the powder in 100 mL of PBS to achieve a 0.1% (w/v) concentration.

• Mix thoroughly until the dye is completely dissolved.

• Sterile-filter the solution using a 0.22 µm syringe filter into a sterile container.

• Store the solution protected from light at 2-8°C.

For a 0.02% working solution, dilute the 0.1% stock solution 1:5 in sterile PBS.

Manual Cell Counting with a Hemocytometer

Materials:

• Cell suspension

• 0.02% Erythrosin B solution

• Hemocytometer with coverslip

• Microscope

• Pipettes

• Microcentrifuge tubes

Procedure:

• Obtain a representative sample of the cell suspension. Ensure the cells are evenly suspended by gentle mixing.

• In a microcentrifuge tube, mix the cell suspension with the 0.02% Erythrosin B solution at a 1:1 ratio (e.g., 20 µL of cell suspension + 20 µL of Erythrosin B).

• Mix the sample gently by pipetting up and down. No incubation period is necessary.[4]

• Clean the hemocytometer and coverslip with 70% ethanol and wipe dry.

• Carefully load 10-15 µL of the stained cell suspension into the counting chamber of the hemocytometer.

• Place the hemocytometer on the microscope stage and focus on the grid lines.

• Count the total number of viable (unstained) and non-viable (stained pink/red) cells in the four large corner squares and the central large square.

• Calculate the cell concentration and viability using the following formulas:

  • Total Cells/mL = (Total cells counted / Number of squares counted) x Dilution factor x 10^4

  • Viable Cells/mL = (Viable cells counted / Number of squares counted) x Dilution factor x 10^4

  • % Viability = (Viable cells counted / Total cells counted) x 100

Manual Cell Counting Workflow.

Automated Cell Counting

Materials:

• Cell suspension

• 0.02% Erythrosin B solution

• Automated cell counter (e.g., DeNovix CellDrop™, Logos Biosystems LUNA™)

• Appropriate consumables for the automated counter

Procedure (Example using DeNovix CellDrop™):

• Prepare the stained cell sample as described in the manual counting protocol (1:1 ratio of cell suspension to 0.02% Erythrosin B).

• Launch the Erythrosin B application on the instrument.

• Enter the sample name and any other relevant information.

• Ensure the dilution factor is set correctly (typically 2 for a 1:1 dilution).

• Pipette the required volume of the stained cell suspension into the measurement chamber.

• Adjust focus and exposure as needed, following the on-screen guides.

• Initiate the cell count. The instrument will automatically report the total, live, and dead cell concentrations, as well as the percent viability.

Troubleshooting and Considerations

Issue	Possible Cause	Recommendation
Low cell viability in healthy cultures	Over-mixing or harsh pipetting causing cell damage.	Handle cells gently during preparation.
Contaminated stain or buffer.	Use fresh, sterile reagents.
High background staining	High cell density leading to leakage from dead cells.	Dilute the cell sample to an appropriate concentration.
Extended time between staining and counting.	Count cells promptly after adding the dye.
Inconsistent results	Inaccurate pipetting.	Calibrate and use pipettes correctly.
Non-homogenous cell suspension.	Ensure the cell suspension is thoroughly but gently mixed before sampling.
Debris in the sample.	If possible, wash cells to remove debris before staining.

Note: While Erythrosin B is generally non-toxic to cells for the duration of the assay, prolonged exposure can eventually lead to staining of live cells.[6] Therefore, it is recommended to perform the cell count shortly after adding the dye.

Conclusion

The Erythrosin B dye exclusion assay is a robust, reliable, and safer alternative to traditional Trypan Blue staining for the assessment of cell viability. Its simple principle, ease of use, and compatibility with both manual and automated cell counting methods make it a valuable tool for researchers, scientists, and professionals in drug development. By understanding the core principles and adhering to standardized protocols, accurate and reproducible cell viability data can be consistently obtained.

References

• 1. Counting cells using a hemocytometer | Abcam [abcam.com]
• 2. Viability Assays - Erythrosin B vs. Methylene Blue - Escarpment Laboratories Knowledge Base [knowledge.escarpmentlabs.com]
• 3. genetargetsolutionsshop.com.au [genetargetsolutionsshop.com.au]
• 4. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 5. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 6. Nucleus-highlighting (terminal/lethal) staining of adherent live U2-OS cells by Erythrosine B [protocols.io]

Erythrosin B as a Photosensitizer in Biological Systems: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Erythrosin B (EryB), a xanthene dye approved by the U.S. Food and Drug Administration (FDA) as a food colorant (FD&C Red No. 3), has garnered significant attention as a potent photosensitizer for a range of biological applications. Its favorable safety profile, high molar absorptivity in the visible spectrum, and efficient generation of cytotoxic reactive oxygen species (ROS) upon light activation make it a compelling candidate for photodynamic therapy (PDT) against cancerous cells and antimicrobial photodynamic therapy (aPDT) against pathogenic microorganisms. This guide provides an in-depth technical overview of Erythrosin B's core mechanisms, quantitative photophysical and biological efficacy data, detailed experimental protocols, and key cellular signaling pathways involved in its action.

Mechanism of Photosensitization

Photodynamic therapy operates on the principle of combining a non-toxic photosensitizer, light of a specific wavelength, and molecular oxygen to produce highly reactive cytotoxic species. The process, initiated by the absorption of a photon by Erythrosin B, can be summarized in the following steps:

• Photoexcitation: The Erythrosin B molecule in its ground state (S₀) absorbs a photon, transitioning to an excited singlet state (S₁).

• Intersystem Crossing: The molecule then undergoes intersystem crossing (ISC) to a longer-lived, metastable triplet state (T₁). This step is highly efficient for Erythrosin B.

• Energy Transfer (Type II Reaction): The triplet-state photosensitizer can transfer its energy directly to ground-state molecular oxygen (³O₂), which is naturally in a triplet state. This energy transfer excites the oxygen to its highly reactive singlet state (¹O₂). Singlet oxygen is considered the primary cytotoxic agent in Erythrosin B-mediated PDT, causing oxidative damage to cellular components like lipids, proteins, and nucleic acids due to its high reactivity and short lifetime (<0.05 µs).[1][2][3]

• Electron Transfer (Type I Reaction): Alternatively, the triplet-state photosensitizer can react with a substrate molecule through electron transfer, producing free radicals and radical ions. These species can then react with oxygen to produce other ROS, such as superoxide anions and hydroxyl radicals.

The Type II pathway, leading to singlet oxygen production, is generally considered the dominant mechanism for Erythrosin B.[2]

References

• 1. In Vitro Studies on Erythrosine-Based Photodynamic Therapy of Malignant and Pre-Malignant Oral Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Dark Dynamic Therapy: Photosensitization without Light Excitation Using Chemiluminescence Resonance Energy Transfer in a Dioxetane–Erythrosin B Conjugate - PMC [pmc.ncbi.nlm.nih.gov]

Erythrosin B: A Comprehensive Technical Guide for Scientific Research

An In-depth Whitepaper on the Discovery, History, and Application of Erythrosin B for Researchers, Scientists, and Drug Development Professionals.

Introduction: From Food Dye to a Versatile Scientific Tool

Erythrosin B, also known as Acid Red 51 or FD&C Red No. 3, is a xanthene dye that has transcended its initial application as a food colorant to become a valuable tool in a diverse range of scientific research fields.[1][2] Its unique physicochemical properties, including its vibrant color, fluorescence, and photosensitivity, have led to its adoption in cell biology, neuroscience, microbiology, and photodynamic therapy. This technical guide provides an in-depth exploration of the discovery, history, and multifaceted applications of Erythrosin B in scientific research, offering detailed experimental protocols, quantitative data, and visualizations of key biological pathways.

Discovery and Historical Perspective

Erythrosin B was first synthesized in 1876 by the Swiss chemist J. T. T. Hundt. Initially, it was primarily used as a dye for textiles and later as a color additive in food and cosmetics. Its journey into the realm of scientific research began with its application as a biological stain, where its ability to impart a distinct red color to cellular components proved useful in microscopy.[2][3] Over time, researchers began to uncover its more complex biological activities, leading to its use in sophisticated applications far beyond simple staining.

Physicochemical Properties of Erythrosin B

Understanding the fundamental physicochemical properties of Erythrosin B is crucial for its effective application in research. A summary of these properties is presented in the table below.

Property	Value	Reference
Chemical Formula	C₂₀H₆I₄Na₂O₅	[2]
Molecular Weight	879.86 g/mol	[2]
Appearance	Red to reddish-brown powder	[4]
Solubility in Water	11%	[5]
Solubility in Ethanol	11%	[5]
Absorption Maximum (λmax)	524-527 nm	[5]
C.I. Number	45430	[5]
CAS Number	16423-68-0

Synthesis of Erythrosin B

Erythrosin B is synthesized through the iodination of fluorescein. The process involves the reaction of fluorescein with iodine in an alkaline solution.

Synthesis Workflow

Caption: A simplified workflow for the synthesis of Erythrosin B from fluorescein.

Experimental Protocol: Synthesis of Erythrosin B

This protocol is a general guideline for the laboratory synthesis of Erythrosin B.

Materials:

• Fluorescein

• Iodine

• Sodium hydroxide (NaOH)

• Ethanol

• Distilled water

• Reaction flask with a reflux condenser

• Heating mantle

• Stirring apparatus

• Filtration apparatus

Procedure:

• Dissolve a known quantity of fluorescein in a dilute aqueous solution of sodium hydroxide in the reaction flask.

• In a separate container, dissolve a stoichiometric excess of iodine in ethanol.

• Slowly add the iodine solution to the fluorescein solution while stirring continuously.

• Heat the mixture under reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography.

• After the reaction is complete, cool the mixture to room temperature.

• Acidify the solution with a suitable acid (e.g., hydrochloric acid) to precipitate the Erythrosin B.

• Collect the precipitate by filtration and wash it with distilled water to remove any unreacted starting materials and salts.

• Recrystallize the crude Erythrosin B from a suitable solvent system (e.g., ethanol-water) to obtain the purified product.

• Dry the purified Erythrosin B in a vacuum oven.

Applications in Scientific Research

Erythrosin B has a wide array of applications in scientific research, primarily due to its properties as a vital stain, a photosensitizer, and a modulator of biological processes.

Cell Viability and Cytotoxicity Assays

One of the most common applications of Erythrosin B is as a vital dye to assess cell viability.[6] It functions as a dye exclusion test, where viable cells with intact cell membranes exclude the dye, while non-viable cells with compromised membranes take it up and appear red.[6][7] This makes it a safer alternative to the commonly used Trypan Blue, which is a suspected carcinogen.[7]

Cell Line	Staining Method	Reported Viability (%)	Key Findings	Reference
CHO	Erythrosin B	Comparable to Trypan Blue	Erythrosin B is as effective as Trypan Blue for determining the viability of cultured CHO cells.	[6]
Jurkat	Erythrosin B	Comparable to Trypan Blue & AO/PI	Consistent viability determination across different cell densities.	[6]
HEK293T	Erythrosin B	Lower than Trypan Blue in low viability samples	Erythrosin B appeared to be more sensitive in detecting dead cells.	[8]
CHO-K1	Erythrosin B	Comparable to Trypan Blue	High correlation with theoretical viabilities for both dyes.	[8]
Mammalian Monolayer Cultures	Erythrosin B	Stains 100% of lethally treated cells	Trypan Blue only stained about 60% of non-viable cells. Erythrosin B is a more reliable vital exclusion dye.	[9][10]

Materials:

• Erythrosin B solution (e.g., 0.4% in PBS)

• Cell suspension

• Hemocytometer or automated cell counter

• Microscope

Procedure:

• Prepare a single-cell suspension of the cells to be counted.

• Mix a small volume of the cell suspension with an equal volume of the Erythrosin B solution (1:1 ratio).

• Incubate the mixture for 1-2 minutes at room temperature.

• Load the mixture into a hemocytometer.

• Under a microscope, count the number of stained (non-viable) and unstained (viable) cells in the central grid of the hemocytometer.

• Calculate the percentage of viable cells using the following formula: % Viability = (Number of unstained cells / Total number of cells) x 100

Caption: Workflow for determining cell viability using Erythrosin B.

Photodynamic Therapy (PDT)

Erythrosin B is an effective photosensitizer, meaning it can be excited by light of a specific wavelength to generate reactive oxygen species (ROS), which are cytotoxic to cells. This property is harnessed in photodynamic therapy (PDT) for the treatment of cancers and microbial infections. Upon light activation, Erythrosin B transitions to an excited triplet state, which then transfers its energy to molecular oxygen, generating highly reactive singlet oxygen (¹O₂).

Erythrosin B-mediated PDT can induce cell death through two primary pathways: apoptosis (programmed cell death) and necrosis (uncontrolled cell death). The dominant pathway often depends on the dose of Erythrosin B and the light intensity.

Caption: Signaling pathways of cell death induced by Erythrosin B-mediated PDT.

Materials:

• Cancer or microbial cell line of interest

• Erythrosin B stock solution

• Appropriate cell culture medium

• Light source with a specific wavelength (e.g., LED array)

• 96-well plates

• Cell viability assay kit (e.g., MTT or a live/dead staining kit)

Procedure:

• Seed the cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of Erythrosin B and incubate for a specific period (e.g., 1-4 hours) in the dark to allow for cellular uptake.

• Wash the cells with PBS to remove any unbound Erythrosin B.

• Expose the cells to a light source at the appropriate wavelength and intensity for a defined duration. Include a dark control group (treated with Erythrosin B but not exposed to light) and a light-only control group (exposed to light without Erythrosin B).

• After irradiation, incubate the cells for a further period (e.g., 24 hours) to allow for the induction of cell death.

• Assess cell viability using a standard assay (e.g., MTT assay or by staining with a viability dye).

• Calculate the percentage of cell death for each treatment group compared to the untreated control.

Neuroscience Research: Inhibition of Dopamine Transport

Erythrosin B has been shown to inhibit the uptake of the neurotransmitter dopamine in rat brain synaptosomes.[11] This effect is thought to be due to its interaction with the dopamine transporter (DAT), a protein responsible for the reuptake of dopamine from the synaptic cleft.

Parameter	Value	Reference
Half-maximal inhibitory concentration (IC₅₀)	45 µM	[11]
Mechanism of Inhibition	Uncompetitive	[11]

Materials:

• Rat brain tissue (specifically the striatum)

• Sucrose solution (e.g., 0.32 M)

• Krebs-Ringer buffer

• Radiolabeled dopamine (e.g., ³H-dopamine)

• Erythrosin B solutions of varying concentrations

• Scintillation counter and vials

• Filtration apparatus

Procedure:

• Synaptosome Preparation:

  • Homogenize fresh rat striatal tissue in ice-cold sucrose solution.

  • Centrifuge the homogenate at a low speed to remove nuclei and cell debris.

  • Centrifuge the resulting supernatant at a higher speed to pellet the synaptosomes.

  • Resuspend the synaptosomal pellet in Krebs-Ringer buffer.

• Dopamine Uptake Assay:

  • Pre-incubate aliquots of the synaptosomal suspension with different concentrations of Erythrosin B (or vehicle for control) for a short period at 37°C.

  • Initiate the uptake reaction by adding a known concentration of ³H-dopamine.

  • Allow the uptake to proceed for a defined time (e.g., 5 minutes).

  • Terminate the uptake by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove extracellular ³H-dopamine.

  • Place the filters in scintillation vials with scintillation fluid.

  • Quantify the amount of radioactivity retained on the filters (representing intracellular ³H-dopamine) using a scintillation counter.

  • Calculate the percentage of inhibition of dopamine uptake for each Erythrosin B concentration compared to the control.

Caption: Workflow for assessing the inhibition of dopamine uptake by Erythrosin B.

Conclusion

Erythrosin B has evolved from a simple coloring agent to a sophisticated and versatile tool in the arsenal of researchers across multiple scientific disciplines. Its utility as a safer and effective alternative to traditional vital stains, its potential in photodynamic therapy, and its ability to modulate neuronal processes underscore its importance in modern scientific investigation. This technical guide has provided a comprehensive overview of its history, properties, synthesis, and key applications, complete with detailed experimental protocols and data, to empower researchers in their utilization of this remarkable compound. As research continues to unfold, the full potential of Erythrosin B in advancing our understanding of biology and medicine is yet to be fully realized.

References

• 1. Erythrosin B: From Food Dye to Multifunctional Biological Tool_Chemicalbook [chemicalbook.com]
• 2. Erythrosine - Wikipedia [en.wikipedia.org]
• 3. macschem.us [macschem.us]
• 4. scribd.com [scribd.com]
• 5. stainsfile.com [stainsfile.com]
• 6. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 7. Is Erythrosin B a Better Choice than Trypan Blue for Cell Counting? [denovix.com]
• 8. researchgate.net [researchgate.net]
• 9. [PDF] Fluorescent erythrosin B is preferable to trypan blue as a vital exclusion dye for mammalian cells in monolayer culture. | Semantic Scholar [semanticscholar.org]
• 10. Fluorescent erythrosin B is preferable to trypan blue as a vital exclusion dye for mammalian cells in monolayer culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Erythrosin B inhibits dopamine transport in rat caudate synaptosomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Erythrosin B: A Technical Guide to Solubility and Stability in Buffered Solutions

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability of Erythrosin B in various buffer systems. The information is intended to assist researchers, scientists, and drug development professionals in the effective preparation, handling, and application of Erythrosin B solutions.

Introduction

Erythrosin B, a tetra-iodinated xanthene dye, is widely utilized in various scientific and industrial applications. It serves as a biological stain, a food colorant (FD&C Red No. 3), a photosensitizer, and a key component in various assays, including cell viability assessments.[1][2][3] Understanding its solubility and stability in different aqueous environments is critical for ensuring the accuracy, reproducibility, and reliability of experimental results. This guide summarizes key quantitative data, outlines experimental protocols, and provides visual workflows to facilitate its appropriate use.

Physicochemical Properties of Erythrosin B

A summary of the key physicochemical properties of Erythrosin B is presented in the table below.

Property	Value	Reference
CAS Number	16423-68-0	[4][5][6]
Molecular Formula	C₂₀H₆I₄Na₂O₅	[3][4]
Molecular Weight	879.86 g/mol	[3][4]
Appearance	Deep red to brown fine powder	[3][7]
pKa	4.1 (at 25°C)	[7]
λmax	525-540 nm in aqueous solution	[4][6][7]

Solubility of Erythrosin B

The solubility of Erythrosin B is highly dependent on the solvent and the pH of the medium. It is generally more soluble in organic solvents and aqueous solutions with a neutral to alkaline pH.

Solubility in Organic Solvents

Erythrosin B exhibits good solubility in several common organic solvents. This property is often utilized for the preparation of concentrated stock solutions, which can then be diluted into aqueous buffers for final applications.

Solvent	Solubility	Reference
Dimethylformamide (DMF)	~30 mg/mL	[4][6]
Dimethyl sulfoxide (DMSO)	~30 - 60 mg/mL (Sonication may be required)	[4][6][8][9][10]
Ethanol	~30 mg/mL	[4][6]
Alcohol	5.0% (w/v)	[11]
Cellosolve	7.0% (w/v)	[11]
Glycol	8.25% (w/v)	[11]

Solubility in Aqueous Buffers

The solubility of Erythrosin B in aqueous solutions is significantly influenced by pH. It is notably insoluble in acidic conditions (pH 3-5).[2][3][12] For practical applications, neutral to alkaline buffers are recommended.

Buffer/Solvent	pH	Solubility	Reference
Water	Neutral	9 g/100 mL (90 mg/mL) at 25°C; 100 g/L (100 mg/mL)	[2][7][12]
Phosphate-Buffered Saline (PBS)	7.2	~10 mg/mL	[4][6]
Phosphate-Buffered Saline (PBS)	Not Specified	33.33 mg/mL (Ultrasonic assistance may be needed)	[5]
1 M Ammonium Hydroxide (NH₄OH)	Alkaline	1 mg/mL
Tris-HCl Buffer	Not Specified	A 2% (w/w) stock solution can be prepared in 0.1M Tris-HCl.	[13]

Stability of Erythrosin B

The stability of Erythrosin B is a critical factor for its successful application, with pH, light, and temperature being the primary influencing factors. Aqueous solutions of Erythrosin B are not recommended for long-term storage and should ideally be prepared fresh.[4] If storage is necessary, solutions should be kept at -20°C for up to one month.[5][14]

pH Stability

Erythrosin B is most stable in neutral to alkaline conditions. It is not recommended for use in solutions with a pH below 5.0 due to its poor solubility and stability.[2][3][12] It is reported to be stable at pH 7 and 8.[2][3][12]

Photostability

Erythrosin B exhibits poor to fair stability when exposed to light.[2][12] It can undergo photodegradation or photobleaching, which may affect its performance as a dye and photosensitizer.[15][16] Therefore, it is crucial to protect Erythrosin B powder and its solutions from light.

Thermal Stability

While the solid form is stable at room temperature, the stability of Erythrosin B in aqueous solutions can be affected by temperature.[7] One study noted its poor thermal stability in aqueous solutions.[17]

Chemical Compatibility

Erythrosin B is incompatible with strong oxidizing agents.[7]

Experimental Protocols

Preparation of a 2% (w/w) Erythrosin B Stock Solution in Tris-HCl Buffer[14]

This protocol is suitable for preparing a concentrated stock solution for applications such as cell viability assays.

• Prepare 0.1M Tris-HCl Buffer: Dilute a 1M Tris-HCl stock solution 1:10 with sterile distilled water (e.g., 5 mL of 1M Tris-HCl added to 45 mL of water).

• Weigh Erythrosin B: Directly weigh 0.8 g of Erythrosin B powder into a 50 mL tube.

• Dissolve in Buffer: Add the 0.1M Tris-HCl buffer to the tube to a final weight of 40 g.

• Mix Thoroughly: Vortex the solution until the Erythrosin B is completely dissolved.

• Storage: Store the stock solution with the cap sealed with parafilm. Note that attempting to make a higher concentration may result in incomplete dissolution.

Preparation of a 0.1% (w/w) Erythrosin B Working Solution[14]

• Prepare Diluted Tris-HCl: In a 15 mL centrifuge tube, mix 9.5 mL of sterile distilled water with 0.5 mL of 1M Tris-HCl buffer and vortex.

• Adjust Volume: Remove 0.5 mL of this solution to have a final volume of 9.5 mL.

• Vortex Stock Solution: Ensure the 2% (w/w) Erythrosin B stock solution is homogenous by vortexing.

• Dilute to Working Solution: Add 0.5 mL of the 2% stock solution to the 9.5 mL of diluted Tris-HCl buffer to obtain a final volume of 10 mL of 0.1% working solution.

General Protocol for Assessing Erythrosin B Stability

This general protocol outlines the steps for a basic stability study of Erythrosin B in a specific buffer using UV-Vis spectrophotometry.

• Solution Preparation: Prepare a solution of Erythrosin B in the desired buffer at a known concentration. The concentration should be chosen to give an absorbance reading within the linear range of the spectrophotometer (typically between 0.1 and 1.0 at its λmax).

• Initial Measurement: Immediately after preparation, measure the UV-Vis absorbance spectrum of the solution and record the absorbance at the λmax (around 525-540 nm). This will serve as the time-zero measurement.

• Stress Conditions: Subject the solution to the desired stress conditions:

  • Thermal Stress: Store the solution at one or more elevated temperatures (e.g., 40°C, 60°C) in a temperature-controlled oven or water bath. Protect the solution from light.

  • Photostability: Expose the solution to a controlled light source as per ICH Q1B guidelines.[18][19][20][21][22] A dark control sample, protected from light (e.g., wrapped in aluminum foil), should be kept under the same temperature conditions.

  • pH Stress: Prepare solutions in buffers of different pH values and monitor their stability over time at a constant temperature.

• Time-Point Measurements: At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours, and then daily or weekly), withdraw an aliquot of the solution and measure its UV-Vis absorbance spectrum.

• Data Analysis: Calculate the percentage of Erythrosin B remaining at each time point relative to the initial concentration. The degradation kinetics can be determined by plotting the concentration or percentage remaining against time. For more detailed analysis of degradation products, HPLC methods can be employed.[23][24]

Visualizations

Experimental Workflow for Solution Preparation

Caption: Workflow for preparing Erythrosin B solutions.

Logical Workflow for Stability Assessment

Caption: Workflow for assessing Erythrosin B stability.

Conclusion

This technical guide provides essential data and protocols for the effective use of Erythrosin B in a research and development setting. The solubility of Erythrosin B is highly dependent on the choice of solvent and pH, with optimal solubility in organic solvents and neutral to alkaline aqueous buffers. Its stability is influenced by pH, light, and temperature, and it is recommended to use freshly prepared aqueous solutions. By following the outlined protocols and considering the stability constraints, researchers can ensure the reliability and consistency of their experimental outcomes when utilizing this versatile dye.

References

• 1. Erythrosin B: From Food Dye to Multifunctional Biological Tool_Chemicalbook [chemicalbook.com]
• 2. ERYTHROSIN B CAS#: 16423-68-0 [m.chemicalbook.com]
• 3. ERYTHROSIN B | 16423-68-0 [amp.chemicalbook.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]
• 7. 16423-68-0 CAS MSDS (ERYTHROSIN B) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. Erythrosin B | TargetMol [targetmol.com]
• 9. Erythrosine B | TargetMol [targetmol.com]
• 10. NB-64-00466-1mL | Erythrosine B [16423-68-0] Clinisciences [clinisciences.com]
• 11. emsdiasum.com [emsdiasum.com]
• 12. ERYTHROSIN B｜16423-68-0｜lookchem [lookchem.com]
• 13. escarpmentlabs.com [escarpmentlabs.com]
• 14. Erythrosin B |Solvent Red 140; tetra-iodo fluorescein; Ery B; Erythrosin; Erythrosine | Hello Bio [hellobio.com]
• 15. researchgate.net [researchgate.net]
• 16. Photodegradation in Micellar Aqueous Solutions of Erythrosin Esters Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Item - Degradation studies of synthetic food colouring matters - Loughborough University - Figshare [repository.lboro.ac.uk]
• 18. ema.europa.eu [ema.europa.eu]
• 19. ikev.org [ikev.org]
• 20. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 21. Q1B Photostability Testing of New Drug Substances and Products | FDA [fda.gov]
• 22. jordilabs.com [jordilabs.com]
• 23. HPLC Method For Analysis of Erythrosine on Newcrom BH Column | SIELC Technologies [sielc.com]
• 24. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes: Erythrosin B Staining for Mammalian Cell Viability

A Safer, More Accurate Alternative to Trypan Blue

For researchers, scientists, and professionals in drug development, accurate assessment of cell viability is a cornerstone of reliable experimental outcomes. For decades, Trypan Blue has been the conventional dye for this purpose. However, its inherent cytotoxicity and potential carcinogenicity have prompted the search for safer and more effective alternatives.[1] Erythrosin B, a red food dye, has emerged as a superior option, offering a non-toxic, biosafe, and highly accurate method for distinguishing viable from non-viable mammalian cells.[1][2]

The principle behind Erythrosin B staining is analogous to that of Trypan Blue.[1] Viable cells, possessing intact and functional cell membranes, effectively exclude the polar Erythrosin B molecules and remain unstained.[1][2] In contrast, non-viable cells with compromised membrane integrity are unable to prevent the dye from entering, resulting in the staining of intracellular proteins and a distinct red or pink appearance.[3] This clear differentiation allows for straightforward quantification of live and dead cells within a population.

One of the key advantages of Erythrosin B is its lower toxicity to cells compared to Trypan Blue.[1][4] This is a critical factor, as the cytotoxicity of Trypan Blue can lead to an overestimation of cell death, particularly with prolonged incubation.[1] Furthermore, Erythrosin B exhibits greater stability under various storage conditions and is less affected by the presence of serum proteins, which can interfere with the accuracy of Trypan Blue staining.[1] These characteristics contribute to more consistent and reliable cell viability data.

Experimental Data Summary

The following table summarizes key quantitative parameters for Erythrosin B staining, providing a clear reference for experimental setup.

Parameter	Value	Notes
Working Concentration	0.005% - 0.2% (w/v)	The optimal concentration can be cell-line dependent. A 0.04% solution is commonly used.
Staining Time	Immediate (no incubation required)	Staining is rapid, and cells can be counted immediately after mixing with the dye.[3]
Mixing Ratio (Dye:Cells)	1:1	A common starting point, but can be adjusted based on cell density and desired final dye concentration.[5]
Cell Types	Mammalian cells (adherent and suspension)	Has been validated for various cell lines including CHO-K1 and HEK293T.[6]

Signaling Pathway and Experimental Workflow

The process of Erythrosin B staining for cell viability is a straightforward workflow. The following diagram illustrates the key steps from sample preparation to data analysis.

Caption: Experimental workflow for mammalian cell viability assessment using Erythrosin B.

Detailed Experimental Protocol

This protocol provides a step-by-step guide for determining mammalian cell viability using Erythrosin B staining.

Materials:

• Erythrosin B powder

• Phosphate-Buffered Saline (PBS), sterile

• Mammalian cell culture

• Hemocytometer or automated cell counter

• Microscope

• Micropipettes and sterile tips

• Microcentrifuge tubes

Reagent Preparation: 0.04% (w/v) Erythrosin B Staining Solution

• Weigh 0.04 g of Erythrosin B powder.

• Dissolve the powder in 100 mL of sterile PBS.

• Mix thoroughly until the powder is completely dissolved.

• Filter-sterilize the solution using a 0.22 µm filter.

• Store the solution protected from light at 4°C.

Staining Procedure:

• Cell Preparation:

  • For suspension cells, gently resuspend the cells in their culture medium.

  • For adherent cells, wash with PBS and detach using a suitable method (e.g., trypsinization). Neutralize the trypsin and centrifuge the cells to form a pellet. Resuspend the cell pellet in fresh culture medium or PBS to create a single-cell suspension.

• Cell Counting Preparation:

  • Ensure the cell suspension is well-mixed to guarantee a representative sample.

  • If necessary, dilute the cell suspension in PBS or culture medium to achieve a concentration suitable for counting (typically 1 x 10^5 to 1 x 10^6 cells/mL).

• Staining:

  • In a microcentrifuge tube, mix the cell suspension and the 0.04% Erythrosin B solution in a 1:1 ratio. For example, combine 20 µL of cell suspension with 20 µL of Erythrosin B solution.

  • Mix gently by pipetting up and down. No incubation period is required.[3]

• Loading the Hemocytometer:

  • Carefully load 10 µL of the stained cell suspension into the counting chamber of a clean hemocytometer.

• Cell Counting:

  • Place the hemocytometer on the microscope stage.

  • Using a 10x objective, focus on the grid lines of the hemocytometer.

  • Count the number of unstained (viable) and stained pink/red (non-viable) cells within the four large corner squares of the grid.

Data Analysis:

• Calculate Total Cells:

  • Total Cells = Live Cells + Dead Cells

• Calculate Percent Viability:

  • Percent Viability (%) = (Number of Live Cells / Total Number of Cells) x 100

• Calculate Cell Concentration:

  • Live Cell Concentration (cells/mL) = (Number of Live Cells / Number of Squares Counted) x Dilution Factor x 10^4

  • Note: The dilution factor is typically 2 (from the 1:1 mix with the dye) multiplied by any prior dilution of the cell suspension. 10^4 is the volume conversion factor for the hemocytometer.

By following this protocol, researchers can obtain reliable and reproducible cell viability data, benefiting from the safety and accuracy of Erythrosin B.

References

• 1. Is Erythrosin B a Better Choice than Trypan Blue for Cell Counting? [denovix.com]
• 2. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 3. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 4. Erythrosin B: From Food Dye to Multifunctional Biological Tool_Chemicalbook [chemicalbook.com]
• 5. Viability dyes: Trypan blue vs Erythrosine B • Hemocytometer [hemocytometer.org]
• 6. researchgate.net [researchgate.net]

Application Note: Erythrosin B for Yeast Cell Counting and Viability Assessment

Audience: Researchers, scientists, and drug development professionals.

Introduction and Principle

Accurate determination of yeast cell concentration and viability is critical for a wide range of applications, including brewing, baking, biofuel production, and pharmaceutical research.[1] Erythrosin B (also known as Acid Red 51 or Red No. 3) is a viability-staining dye that offers a reliable and safer alternative to traditional stains like methylene blue and Trypan Blue.[2][3][4]

The principle of the Erythrosin B assay is based on cell membrane integrity.[2][5] Erythrosin B is a membrane-exclusion dye, meaning its molecular structure prevents it from passing through the intact, semi-permeable membrane of living cells.[6] Therefore, viable cells remain unstained and appear colorless under a microscope.[1] In contrast, non-viable or dead cells have compromised or damaged cell membranes that are permeable to the dye.[5][7] Erythrosin B enters these compromised cells, binds to intracellular proteins, and stains the cells a distinct pink or red color.[7] This clear differentiation allows for straightforward quantification of live and dead cells within a population.[4]

Compared to methylene blue, which relies on the metabolic activity of cells to reduce the dye, Erythrosin B provides a more direct and often more accurate measure of cell death based on membrane integrity.[1] It is also considered less toxic, posing fewer health risks to the user and having minimal impact on the yeast culture during the assay.[1][3][8]

Materials and Reagents

• Yeast cell suspension

• Erythrosin B powder (e.g., Sigma-Aldrich cat #198269)

• Phosphate-buffered saline (PBS) or sterile distilled water

• 1M Tris-HCl buffer (optional, for buffered solution)

• Microscope

• Hemocytometer with coverslip

• Micropipettes (P10, P200) and sterile tips

• Microcentrifuge tubes

• Vortex mixer

Experimental Protocols

3.1. Preparation of Erythrosin B Staining Solution

Two common preparations are a simple aqueous solution or a buffered solution.

Option A: 0.4% (w/v) Stock Solution in PBS [1]

• Weigh 0.4 g of Erythrosin B powder.

• Dissolve the powder in 100 mL of phosphate-buffered saline (PBS).

• Mix thoroughly until the powder is completely dissolved.

• Store the solution at 4°C, protected from light.[7]

Option B: 0.1% (w/w) Working Solution in Tris Buffer [3]

• Prepare 0.1M Tris-HCl Buffer: Dilute a 1M Tris-HCl stock solution 1:10 with sterile distilled water (e.g., 5 mL of 1M Tris-HCl + 45 mL sterile water).

• Prepare Stain Solution: Add 9.5 mL of the 0.1M Tris-HCl buffer to a 15 mL tube.

• Add 0.5 mL of a 2% Erythrosin B stock solution (if available) or weigh 0.01 g of Erythrosin B powder and dissolve it into the buffer.

• Vortex until the solution is homogenous. This yields a 0.1% working solution.

3.2. Yeast Sample Preparation and Staining

• Ensure the yeast cell suspension is thoroughly mixed by gentle vortexing to create a homogenous sample.[1][9]

• If the cell culture is dense, prepare a suitable dilution (e.g., 1:10 or 1:100) with sterile water or PBS to achieve a cell concentration that is easily countable in the hemocytometer (typically 25-50 cells per 16-corner square).

• In a clean microcentrifuge tube, mix the yeast suspension (or diluted suspension) with the Erythrosin B staining solution. A 1:1 ratio is standard.[1][3]

  • Example: Mix 50 µL of yeast suspension with 50 µL of 0.1% Erythrosin B solution.

• Mix the sample gently. No incubation period is required as staining is immediate.[1][7]

3.3. Hemocytometer Counting

• Clean the hemocytometer and its coverslip with 70% ethanol and wipe dry.[10] Place the coverslip over the counting grid.

• Immediately after mixing, pipette 10 µL of the stained yeast suspension into the V-shaped groove of the hemocytometer chamber.[1] Allow capillary action to fill the chamber. Avoid overfilling.

• Allow the cells to settle for 60 seconds before counting.[10]

• Place the hemocytometer on the microscope stage and focus on the grid lines using 100x to 400x magnification.[1][10]

• Count the cells in the large central square or the four large corner squares of the hemocytometer grid. To avoid counting bias, adopt a consistent rule for cells touching the boundary lines (e.g., count cells on the top and left lines but not those on the bottom and right).

• Perform two separate counts:

  • Live Cells: Colorless, unstained cells.

  • Dead Cells: Pink or red-stained cells.

• For accuracy, count a minimum of 100-200 total cells.

3.4. Calculations

• Cell Viability (%) This calculation determines the percentage of live cells in the population.

  Viability (%) = (Number of Live Cells / Total Number of Cells (Live + Dead)) x 100

• Total Cell Concentration (cells/mL) This calculation determines the total number of cells in the original, undiluted sample.

  Concentration (cells/mL) = (Total Cells Counted / Number of Squares Counted) x Dilution Factor x 10^4

  • Dilution Factor: Accounts for the dilution of the original yeast culture and the 1:1 dilution with the Erythrosin B stain. For example, if the yeast was first diluted 1:10 and then 1:1 with the stain, the dilution factor is 20.

  • 10^4: This is the volume conversion factor for the standard hemocytometer grid (1 large square has a volume of 10^-4 mL).

Data Presentation

The following table summarizes key quantitative parameters for the Erythrosin B yeast viability protocol.

Parameter	Recommended Value / Description	Rationale / Notes
Stain Concentration	0.02% - 0.4% (w/v)	A 1:1 mix with a 0.1% or 0.4% stock solution is common, resulting in a final concentration of 0.05% or 0.2%.[1][3]
Staining Time	Immediate (No incubation needed)	Staining is based on membrane exclusion, which is a rapid physical process.[1][3]
Observation	Light Microscopy (400x magnification)	Allows for clear visualization of individual yeast cells and differentiation of stained vs. unstained populations.[1]
Viable Cells	Colorless, bright	Intact cell membranes prevent the uptake of the Erythrosin B dye.[1][11]
Non-Viable Cells	Pink to vibrant red	Compromised cell membranes allow the dye to enter and stain intracellular components.[3][7]
Cell Counting Area	4 large corner squares or central square	Ensures a representative sample is counted to improve statistical accuracy.[10]
Minimum Cell Count	>100 total cells	Counting a sufficient number of cells reduces sampling error and increases the reliability of the viability percentage.

Visualization

The following diagram illustrates the complete workflow for determining yeast cell viability using Erythrosin B.

Yeast viability assessment workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 3. escarpmentlabs.com [escarpmentlabs.com]
• 4. Viability Assays - Erythrosin B vs. Methylene Blue - Escarpment Laboratories Knowledge Base [knowledge.escarpmentlabs.com]
• 5. tandfonline.com [tandfonline.com]
• 6. logosbio.com [logosbio.com]
• 7. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 8. Is Erythrosin B a Better Choice than Trypan Blue for Cell Counting? [denovix.com]
• 9. Counting yeast with a hemocytometer • Hemocytometer [hemocytometer.org]
• 10. revvity.com [revvity.com]
• 11. academic.oup.com [academic.oup.com]

Erythrosin B in Photodynamic Therapy for Cancer Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erythrosin B, a xanthene dye approved by the FDA as a food colorant (FD&C Red No. 3), is emerging as a promising photosensitizer for Photodynamic Therapy (PDT) in cancer research.[1] Its favorable characteristics include low intrinsic toxicity in the absence of light, efficient generation of cytotoxic reactive oxygen species (ROS) upon light activation, and preferential accumulation in mitochondria.[1][2] This document provides a comprehensive overview of the application of Erythrosin B in cancer PDT, including its mechanism of action, quantitative data from preclinical studies, and detailed experimental protocols.

Mechanism of Action

Photodynamic therapy with Erythrosin B is a multi-stage process initiated by the administration of the photosensitizer, which is followed by its activation with light of a suitable wavelength. This activation in the presence of molecular oxygen leads to the generation of highly reactive oxygen species (ROS), primarily singlet oxygen, which induce cellular damage and subsequent cell death.[1][3]

Erythrosin B-mediated PDT can induce different cell death pathways, the prevalence of which is dependent on the administered dose of the photosensitizer and the light fluence.[1] Low doses of Erythrosin B PDT have been shown to primarily induce apoptosis, a programmed form of cell death, while higher doses tend to cause necrosis, a form of uncontrolled cell death resulting from severe cellular damage.[1]

Studies have demonstrated that Erythrosin B predominantly localizes in the mitochondria of cancer cells.[1] This subcellular localization is a key determinant of its photodynamic efficacy, as damage to the mitochondria can disrupt cellular energy metabolism and initiate the intrinsic apoptotic pathway.[1]

Quantitative Data

The following tables summarize the quantitative data from in vitro studies on the efficacy of Erythrosin B-mediated PDT in various cancer cell lines.

Table 1: In Vitro Efficacy of Erythrosin B Photodynamic Therapy in Oral Cancer Cells

Cell Line	Cell Type	Erythrosin B Concentration (µM)	Light Fluence (J/cm²)	Cell Killing (%)	LD₅₀ (µM)
DOK	Pre-malignant oral epithelial	1136.5	122.58	~80%	585.32 (at 122.58 J/cm²)
H357	Malignant oral epithelial	1136.5	122.58	~60%	818.31 (at 122.58 J/cm²)

Data extracted from Garg et al., 2012.[1]

Table 2: Phototoxicity of Erythrosin B in Breast Cancer Cells

Cell Line	Erythrosin B Concentration (µM)	Incubation Time (h)	Cell Viability Reduction (%)
MCF-7	2.5	3	>75%
MCF-7	2.5	24	>75%
MCF-7	2.5	48	~90%

Data extracted from de Oliveira et al., 2021.[4]

Experimental Protocols

This section provides detailed methodologies for key experiments involving Erythrosin B in photodynamic therapy research.

Protocol 1: In Vitro Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxicity of Erythrosin B-mediated PDT on cancer cells.

Materials:

• Cancer cell line of interest (e.g., DOK, H357, MCF-7)

• Complete cell culture medium

• Erythrosin B sodium salt (Sigma-Aldrich)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

• Light source with appropriate wavelength for Erythrosin B excitation (e.g., ~520-530 nm)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Photosensitizer Incubation: Prepare a stock solution of Erythrosin B in the complete cell culture medium. Dilute the stock solution to the desired final concentrations (e.g., ranging from 70 µM to 1200 µM).[1] Remove the old medium from the wells and add 100 µL of the Erythrosin B solutions to the respective wells. Incubate for a predetermined period (e.g., 1 hour) at 37°C.

• Washing: After incubation, remove the Erythrosin B solution and wash the cells twice with 100 µL of PBS to remove any unbound photosensitizer.

• Irradiation: Add 100 µL of fresh complete medium to each well. Expose the cells to a light source at a specific fluence (e.g., 40, 80, 120 J/cm²).[1] A "dark toxicity" control group should be included, which is treated with Erythrosin B but not exposed to light. An untreated control group should also be included.

• Post-irradiation Incubation: Incubate the plates for 24 hours at 37°C.

• MTT Assay: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The LD₅₀ value (the concentration of Erythrosin B that causes 50% cell death) can be determined from the dose-response curve.

Protocol 2: Assessment of Mitochondrial Transmembrane Potential (ΔΨm)

Objective: To evaluate the effect of Erythrosin B-PDT on mitochondrial integrity.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Erythrosin B

• JC-1 dye (or other suitable mitochondrial membrane potential probe)

• Flow cytometer

Procedure:

• Cell Treatment: Treat the cells with Erythrosin B and light as described in Protocol 1.

• Cell Harvesting: At different time points post-PDT (e.g., 0, 2, and 24 hours), harvest the cells by trypsinization.[1]

• Staining: Resuspend the cells in fresh medium and incubate with JC-1 dye according to the manufacturer's instructions. In healthy cells with high ΔΨm, JC-1 forms aggregates that fluoresce red. In apoptotic or unhealthy cells with low ΔΨm, JC-1 remains in its monomeric form and fluoresces green.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The shift in fluorescence from red to green indicates a loss of mitochondrial transmembrane potential.

• Data Analysis: Quantify the percentage of cells with depolarized mitochondria in the treated and control groups.

Protocol 3: Caspase Activity Assay

Objective: To measure the activation of caspases, key mediators of apoptosis, following Erythrosin B-PDT.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Erythrosin B

• Caspase activity assay kit (e.g., for caspase-3, -8, -9)

• Fluorometer or spectrophotometer

Procedure:

• Cell Treatment: Treat cells with low-dose Erythrosin B-PDT to induce apoptosis.[1]

• Cell Lysis: At various time points post-PDT, lyse the cells according to the assay kit protocol to release cellular proteins.

• Caspase Assay: Add the cell lysate to a reaction mixture containing a specific caspase substrate conjugated to a fluorophore or a chromophore.

• Measurement: Incubate the reaction and then measure the fluorescence or absorbance using a fluorometer or spectrophotometer. The signal intensity is proportional to the caspase activity.

• Data Analysis: Compare the caspase activity in treated cells to that in untreated controls.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of Erythrosin B Photodynamic Therapy.

Caption: General workflow for in vitro Erythrosin B PDT experiments.

Limitations and Future Directions

The current body of research on Erythrosin B for cancer PDT is primarily in the preclinical, in vitro stage.[1] While the results are promising, particularly for oral and breast cancer cell lines, further research is necessary to establish its full therapeutic potential.

Key areas for future investigation include:

• In Vivo Studies: There is a significant lack of in vivo data on the efficacy of Erythrosin B PDT in animal cancer models. Studies are needed to determine optimal drug and light doses for tumor regression, as well as to evaluate its pharmacokinetic and biodistribution profiles.

• Broader Cancer Types: The efficacy of Erythrosin B PDT should be investigated in a wider range of cancer cell lines and corresponding in vivo models to identify other potential therapeutic targets.

• Detailed Signaling Pathways: Further molecular studies are required to fully elucidate the signaling pathways involved in Erythrosin B PDT-induced apoptosis and necrosis. This includes identifying the specific caspases and Bcl-2 family proteins that are activated or inhibited.

• Drug Delivery Systems: The development of nanoparticle-based or other advanced drug delivery systems for Erythrosin B could enhance its tumor-specific delivery, improve its solubility, and potentially increase its therapeutic efficacy.

• Clinical Trials: To date, there is no evidence of Erythrosin B being evaluated in clinical trials for cancer PDT. Successful preclinical in vivo studies would be a prerequisite for advancing this photosensitizer to clinical evaluation.

References

• 1. In Vitro Studies on Erythrosine-Based Photodynamic Therapy of Malignant and Pre-Malignant Oral Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dark Dynamic Therapy: Photosensitization without Light Excitation Using Chemiluminescence Resonance Energy Transfer in a Dioxetane–Erythrosin B Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Plasma membrane permeabilization to explain erythrosine B phototoxicity on in vitro breast cancer cell models - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for Erythrosin B Staining in Histology and Cell Viability Assessment

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Erythrosin B is a versatile anionic dye with applications in both histology as a counterstain and in cell biology as a vital stain for assessing cell viability. Its utility stems from its ability to differentiate between cellular components based on charge and to distinguish between cells with intact versus compromised cell membranes. In histology, Erythrosin B serves as a suitable substitute for Eosin Y in the Hematoxylin and Eosin (H&E) staining method, imparting a pink to red color to cytoplasmic structures, connective tissue, and other extracellular matrix components.[1][2] As a viability dye, it is excluded by live cells with intact membranes but penetrates the damaged membranes of dead cells, staining them red.[3][4] This characteristic makes it a safer alternative to the more hazardous Trypan Blue.[4]

Principle of Staining

In Histology (as a counterstain): The mechanism of Erythrosin B staining in fixed tissues is a physico-chemical process based on electrostatic interactions.[1] Following nuclear staining with a cationic dye like hematoxylin (which stains the negatively charged nucleic acids in the nucleus blue to violet), the anionic Erythrosin B binds to positively charged proteins in the cytoplasm and extracellular matrix.[1] This results in a differential staining pattern that highlights cellular morphology. Cytoplasm and intercellular substances are stained in shades of pink to red, while erythrocytes appear yellow to orange.[1]

For Cell Viability: The principle of the Erythrosin B exclusion assay is based on cell membrane integrity.[3] Viable cells possess intact and functional cell membranes that are impermeable to the polar Erythrosin B molecule.[4] In contrast, non-viable or dead cells have compromised membranes that allow the dye to enter and bind to intracellular proteins, resulting in a distinct red coloration.[3]

Applications

• Histology: Used as a counterstain in the Hematoxylin and Erythrosin B (H&E) method for routine examination of tissue morphology. It is applicable to a wide range of formalin-fixed, paraffin-embedded tissues, including kidney, muscle, heart, and lung, as well as cryosections.[1]

• Cell Viability and Counting: A reliable and safer alternative to Trypan Blue for determining the viability of cell suspensions.[4] It can be used for manual cell counting with a hemocytometer or with automated cell counters.[3]

• Microbiology: Functions as a vital dye for many Gram-positive and Gram-negative bacteria, specifically staining membrane-compromised dead cells.[5][6]

Quantitative Data Summary

The following tables summarize key quantitative parameters for the preparation and use of Erythrosin B staining solutions.

Table 1: Erythrosin B Solution Preparation for Histological Staining

Parameter	Value	Notes
Stock Solution Concentration	0.5% (w/v)	Aqueous solution.
Erythrosin B Powder	5.0 g	Certistain® grade recommended.[1]
Distilled Water	1000 ml	To dissolve the powder.[1]
Acetic Acid (Glacial)	2.0 ml	Added to the dissolved solution and mixed.[1]
Filtration	Recommended	The freshly prepared solution should be filtered before use.[1]

Table 2: Erythrosin B Solution Preparation for Cell Viability Assays

Parameter	Value	Notes
Stock Solution Concentration	0.2% (w/v)	In 0.1M Tris-HCl buffer.
Working Solution Concentration	0.1% (w/v)	For a final concentration of 0.05% when mixed 1:1 with cell suspension.[7]
Tris-HCl Buffer (1M)	Varies	Used to prepare 0.1M Tris-HCl buffer.[7]
Erythrosin B Powder	0.8 g	In 40g of 0.1M Tris-HCl buffer for stock solution.[7]
Final Assay Concentration	0.02% - 0.05%	Depending on the specific protocol and cell type.[3][7]

Experimental Protocols

Protocol 1: Erythrosin B as a Histological Counterstain (H&E Procedure)

This protocol is intended for formalin-fixed, paraffin-embedded tissue sections (3-4 µm thick).[1]

Reagents and Materials:

• Erythrosin B Staining Solution (0.5% aqueous, see Table 1)

• Mayer's Hemalum Solution or equivalent hematoxylin solution

• Descending series of ethanol (100%, 95%, 70%)

• Xylene or a xylene substitute (e.g., Neo-Clear®)

• Distilled water

• Mounting medium (e.g., Entellan® new or Neo-Mount®)

• Coverslips

• Staining jars

Procedure:

• Deparaffinization and Rehydration:

  • Deparaffinize tissue sections in xylene (2 changes, 5 minutes each).

  • Rehydrate through a descending series of ethanol: 100% (2 changes, 3 minutes each), 95% (3 minutes), and 70% (3 minutes).

  • Rinse in distilled water.

• Nuclear Staining:

  • Immerse slides in Mayer's Hemalum solution for 5-10 minutes.

  • Rinse in running tap water for 5 minutes.

  • "Blue" the sections in running tap water or a suitable bluing agent for 5 minutes.

  • Rinse in distilled water.

• Counterstaining:

  • Immerse slides in 0.5% Erythrosin B solution for 30 seconds to 2 minutes. The optimal time may need to be determined empirically.

  • Briefly rinse in distilled water to remove excess stain.

• Dehydration and Mounting:

  • Dehydrate through an ascending series of ethanol: 70% (1 minute), 95% (1 minute), and 100% (2 changes, 2 minutes each).

  • Clear in xylene or a xylene substitute (2 changes, 3 minutes each).

  • Mount with a permanent mounting medium and coverslip.[1]

Expected Results:

• Nuclei: Blue to dark violet

• Cytoplasm and intercellular substances: Pink to red

• Erythrocytes: Yellow to orange[1]

Protocol 2: Erythrosin B Staining for Cell Viability Assessment

This protocol is for determining the viability of a cell suspension.

Reagents and Materials:

• Erythrosin B Working Solution (0.1% w/v, see Table 2)

• Cell suspension in phosphate-buffered saline (PBS) or culture medium

• Micropipettes

• Microcentrifuge tubes or a 96-well plate

• Hemocytometer or automated cell counter

• Microscope

Procedure:

• Sample Preparation:

  • Harvest cells and resuspend in PBS or culture medium to an appropriate density.

  • Ensure the cell suspension is well-mixed by gentle vortexing.[3]

• Staining:

  • In a microcentrifuge tube, mix the cell suspension and the Erythrosin B working solution in a 1:1 ratio.[7] This will result in a final Erythrosin B concentration of 0.05%.

  • Mix gently by pipetting. No incubation time is required.[3]

• Counting:

  • Immediately load the stained cell suspension into a hemocytometer.

  • Using a bright-field microscope, count the number of stained (non-viable) and unstained (viable) cells.

  • Alternatively, use an automated cell counter according to the manufacturer's instructions.

• Calculation of Viability:

  • Calculate the percentage of viable cells using the following formula:

    • % Viability = (Number of viable (unstained) cells / Total number of cells (stained + unstained)) x 100

Expected Results:

• Viable cells: Colorless and bright

• Non-viable cells: Stained red

Diagrams

Caption: Workflow for histological and cell viability staining with Erythrosin B.

Caption: Mechanism of Erythrosin B staining for viability and histology.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Haematoxylin and eosin staining – Histopathology.guru [histopathology.guru]
• 3. Histology Stains - Embryology [embryology.med.unsw.edu.au]
• 4. logosbio.com [logosbio.com]
• 5. Exploring a safer alternative to eosin in soft tissue staining - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hematoxylin and eosin staining of tissue and cell sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. polysciences.com [polysciences.com]

Application Notes: Erythrosin B for the Quantification of Apoptosis and Necrosis

Introduction

Erythrosin B, a non-toxic, biocompatible red dye, serves as a valuable tool in cell viability analysis. It functions as a membrane exclusion dye, selectively penetrating cells with compromised plasma membranes, a hallmark of cell death.[1] This characteristic allows for the differentiation and quantification of live versus dead cells. While traditionally used as a safer alternative to Trypan Blue for general viability assessment, its application can be extended to distinguish between different modes of cell death, namely apoptosis and necrosis, when used in conjunction with markers of early apoptosis.

Principle of the Assay

The fundamental principle of using Erythrosin B for cell viability lies in the integrity of the cell membrane.

• Live Cells: Healthy, viable cells possess an intact plasma membrane that is impermeable to Erythrosin B. These cells actively exclude the dye and remain unstained.

• Dead Cells: Cells that have undergone necrosis or are in the late stages of apoptosis lose their membrane integrity.[2] This allows Erythrosin B to enter the cytoplasm and bind to intracellular proteins, staining the cells red.[1]

To specifically differentiate between apoptosis and necrosis, a dual-staining strategy is employed. This typically involves combining Erythrosin B with a marker for early apoptosis, such as Annexin V.

• Early Apoptosis: A key event in early apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[3] Annexin V, a protein with a high affinity for PS, can be conjugated to a fluorophore (e.g., FITC) to label these cells. Early apoptotic cells will stain positive for Annexin V but will still have intact membranes, thus excluding Erythrosin B.

• Late Apoptosis/Secondary Necrosis: As apoptosis progresses, the cell membrane loses its integrity. These late apoptotic cells will expose PS (staining positive for Annexin V) and will also be permeable to Erythrosin B (staining red).

• Primary Necrosis: Necrotic cell death is characterized by a rapid loss of membrane integrity without the preceding ordered stages of apoptosis.[4][5] Therefore, necrotic cells will be permeable to Erythrosin B but will not show significant Annexin V staining on the outer membrane leaflet.[6]

Advantages of Erythrosin B

Erythrosin B presents several advantages over the more traditional Trypan Blue:

• Lower Toxicity: It is considered biosafe and non-toxic to cells over extended periods, allowing for more flexible experimental timelines.[3]

• Rapid Staining: Erythrosin B effectively stains dead cells almost immediately, with some studies suggesting a time of effectiveness of just one minute.[3]

• High Sensitivity: Some research indicates that Erythrosin B may be more sensitive in detecting dead cells compared to Trypan Blue.[7][8]

• Safety: Erythrosin B is not carcinogenic, making it a safer reagent for researchers and posing fewer environmental disposal concerns.

Data Presentation

Table 1: Comparison of Viability Dyes for Cell Death Analysis

Feature	Erythrosin B	Trypan Blue	Propidium Iodide (PI)	Annexin V
Mechanism of Action	Membrane Exclusion	Membrane Exclusion	Membrane Exclusion, Intercalates with DNA	Binds to externalized Phosphatidylserine (PS)
Target Cell State	Late Apoptosis, Necrosis	Late Apoptosis, Necrosis	Late Apoptosis, Necrosis	Early Apoptosis
Detection Method	Brightfield Microscopy	Brightfield Microscopy	Fluorescence Microscopy, Flow Cytometry	Fluorescence Microscopy, Flow Cytometry
Toxicity	Low	High (Carcinogenic)	Moderate	Low
Staining Time	Rapid (~1 min)	5-15 min	Rapid	10-15 min
Primary Application	General Viability, Dead Cell Counting	General Viability, Dead Cell Counting	Dead Cell Staining in Fluorescence Assays	Early Apoptosis Detection

Table 2: Interpreting Dual Staining Results (Annexin V & Erythrosin B)

Annexin V Staining	Erythrosin B Staining	Cell Population
Negative	Negative	Live, healthy cells
Positive	Negative	Early apoptotic cells
Positive	Positive	Late apoptotic cells
Negative	Positive	Necrotic cells

Experimental Protocols

Protocol 1: General Cell Viability Assessment using Erythrosin B

This protocol is for determining the percentage of viable cells in a suspension using brightfield microscopy.

Materials:

• Erythrosin B solution (0.05% - 0.1% w/v in PBS)

• Cell suspension

• Phosphate-Buffered Saline (PBS)

• Hemocytometer or automated cell counter

• Micropipettes

• Microcentrifuge tubes

Procedure:

• Harvest cells and prepare a single-cell suspension in PBS or culture medium.

• Determine the cell density using a small aliquot. Adjust the cell concentration to approximately 1 x 10^6 cells/mL.

• In a microcentrifuge tube, mix the cell suspension with the Erythrosin B solution at a 1:1 ratio (e.g., 10 µL of cell suspension and 10 µL of 0.1% Erythrosin B for a final concentration of 0.05%).[3]

• Mix gently by pipetting. No incubation time is required.[1]

• Immediately load 10 µL of the mixture into a hemocytometer.

• Using a brightfield microscope, count the number of stained (non-viable) and unstained (viable) cells in the central grid.

• Calculate the percentage of viable cells using the following formula: % Viability = (Number of unstained cells / Total number of cells) x 100

Protocol 2: Quantifying Apoptosis and Necrosis using Annexin V and Erythrosin B

This protocol describes a method for differentiating between live, early apoptotic, late apoptotic, and necrotic cells using fluorescence microscopy.

Materials:

• FITC-conjugated Annexin V

• 10X Annexin V Binding Buffer (100 mM Hepes, 1.4 M NaCl, 25 mM CaCl2, pH 7.4)

• Erythrosin B solution (0.02% w/v in PBS)

• Cell suspension (treated and untreated controls)

• Phosphate-Buffered Saline (PBS), cold

• Fluorescence microscope with appropriate filters for FITC (Green) and a brightfield channel.

Procedure:

• Induce apoptosis in your target cells using a known method. Include an untreated control population.

• Harvest the cells (including any floating cells from adherent cultures) and pellet them by centrifugation at 500 x g for 5 minutes.

• Wash the cells once with cold PBS.

• Prepare 1X Annexin V Binding Buffer by diluting the 10X stock with deionized water.

• Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of FITC-conjugated Annexin V to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 2 µL of 0.02% Erythrosin B solution to the cell suspension. Mix gently.

• Place 10 µL of the stained cell suspension onto a microscope slide and cover with a coverslip.

• Immediately visualize the cells under a fluorescence microscope.

  • Live cells: Appear unstained under both brightfield and fluorescence.

  • Early apoptotic cells: Show green fluorescence on the plasma membrane with no red staining.

  • Late apoptotic cells: Show green fluorescence on the membrane and will be stained red internally.

  • Necrotic cells: Will be stained red internally with little to no green membrane fluorescence.

• Count at least 200 cells per sample and determine the percentage of each population.

Mandatory Visualizations

References

• 1. Phosphatidylserine externalization is a downstream event of interleukin-1 beta-converting enzyme family protease activation during apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Suicidal membrane repair regulates phosphatidylserine externalization during apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the difference between necrosis and apoptosis? | Proteintech Group | 武汉三鹰生物技术有限公司 [ptgcn.com]
• 4. akadeum.com [akadeum.com]
• 5. cusabio.com [cusabio.com]
• 6. What are the best methods to identify necrotic cells? | AAT Bioquest [aatbio.com]
• 7. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phosphatidylserine exposure during apoptosis is a cell-type-specific event and does not correlate with plasma membrane phospholipid scramblase expression - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Cytotoxicity Screening Using Erythrosin B

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Erythrosin B for high-throughput cytotoxicity screening. Erythrosin B offers a reliable, safe, and cost-effective alternative to traditional cytotoxicity assays. This document outlines the underlying principles, detailed experimental protocols, and comparative data to facilitate its integration into drug discovery and toxicology workflows.

Introduction to Erythrosin B for Cytotoxicity Screening

Erythrosin B is a xanthene dye that functions as a membrane exclusion stain. Its utility in cytotoxicity assays is based on the principle that viable cells possess intact cell membranes that prevent the dye from entering the cytoplasm. In contrast, cells that have undergone membrane-compromising cytotoxic events, such as late-stage apoptosis or necrosis, will have permeable membranes, allowing Erythrosin B to enter and stain the intracellular proteins red. This property makes it an excellent candidate for quantifying cell death in a high-throughput format.

Advantages of Erythrosin B:

• Safety: Erythrosin B is non-toxic and not considered carcinogenic, offering a significant safety advantage over Trypan Blue.[1]

• Stability: It is more stable in solution and less prone to precipitation than Trypan Blue.[1]

• Low Protein Binding: Erythrosin B exhibits reduced binding to serum proteins, leading to lower background and more accurate staining of dead cells.[1]

• Cost-Effective: The assay is economical and does not require expensive reagents or specialized equipment beyond a standard plate reader or automated cell imager.

• Rapid Staining: The staining of non-viable cells is nearly instantaneous, eliminating the need for lengthy incubation periods.[2]

Mechanism of Action and Signaling Pathways

Erythrosin B quantifies cell death by identifying cells that have lost plasma membrane integrity. This is a hallmark of specific stages in different cell death pathways.

Signaling Pathways Leading to Membrane Permeability:

• Necrosis: This form of cell death is characterized by the swelling of the cell and organelles, followed by the rupture of the plasma membrane, releasing intracellular contents. Erythrosin B will readily stain necrotic cells.

• Apoptosis (Late Stage): Apoptosis is a programmed form of cell death. In the early stages, the cell membrane remains intact. However, during late-stage apoptosis, the cell membrane's integrity is compromised, rendering it permeable to Erythrosin B.[3] Therefore, an Erythrosin B-based assay is an effective method for quantifying cells in the final phases of apoptotic cell death.

Cell death pathways leading to Erythrosin B staining.

Experimental Protocols

Preparation of Erythrosin B Stock and Working Solutions

Stock Solution (2% w/v):

• Prepare a 0.1M Tris-HCl buffer.

• Weigh 0.8 g of Erythrosin B powder and add it to a 50 mL tube.

• Add the 0.1M Tris-HCl buffer to a final volume of 40 mL.

• Vortex until the powder is completely dissolved.

• Store the stock solution protected from light at 4°C.

Working Solution (0.02% - 0.1% w/v):

• Dilute the 2% stock solution in Phosphate Buffered Saline (PBS) or cell culture medium to the desired final concentration. A common starting concentration is 0.04%, which will be further diluted 1:1 with the cell suspension to a final concentration of 0.02%.

High-Throughput Cytotoxicity Assay in 96-Well Plates (Absorbance-Based)

This protocol is optimized for a standard 96-well plate reader.

Materials:

• Cells of interest

• Test compounds

• 96-well clear-bottom cell culture plates

• Erythrosin B working solution (e.g., 0.04% in PBS)

• PBS

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compounds. Include appropriate controls:

  • Untreated Control: Cells treated with vehicle only (e.g., DMSO).

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., staurosporine) to induce maximal cell death.

• Incubation: Incubate the plate for a duration appropriate for the test compounds to induce cytotoxicity (e.g., 24, 48, or 72 hours).

• Assay Procedure: a. After incubation, carefully aspirate the culture medium. b. Wash the cells once with 100 µL of PBS. c. Add 50 µL of PBS to each well. d. Add 50 µL of 0.04% Erythrosin B working solution to each well (final concentration 0.02%). e. Incubate for 5 minutes at room temperature, protected from light. f. Read the absorbance at 530 nm using a microplate reader.

• Data Analysis: a. Subtract the background absorbance (wells with Erythrosin B but no cells). b. Calculate the percentage of cytotoxicity for each compound concentration using the following formula: % Cytotoxicity = [(Abs_sample - Abs_untreated) / (Abs_positive_control - Abs_untreated)] * 100 c. Plot the % cytotoxicity against the compound concentration to determine the IC50 value.

High-Throughput Cytotoxicity Assay using an Automated Imager

This protocol is suitable for high-content screening platforms.

Protocol:

• Follow steps 1-3 from the plate reader protocol.

• Staining: Add Erythrosin B working solution directly to the wells to achieve a final concentration of 0.005% to 0.02%.[4][5] No washing step is typically required.

• Imaging: Acquire images using a high-throughput imager in the bright-field channel.

• Image Analysis: Utilize image analysis software to automatically identify and count the total number of cells and the number of stained (dead) cells.

• Data Analysis: Calculate the percentage of dead cells for each well. Plot the percentage of dead cells against the compound concentration to determine the IC50 value.

High-throughput cytotoxicity screening workflow.

Data Presentation and Interpretation

Quantitative data should be summarized for clear interpretation and comparison.

Table 1: Example IC50 Values Determined Using Cytotoxicity Assays

Compound	Cell Line	Assay	IC50
Erythrosin B	A549	MTT	> 150 µM[6]
JMX0902	A549	MTT	> 200 µM[7]
Tamoxifen	ZFL	LDH	~10 µM[8]
4-Hydroxy-Tamoxifen	ZFL	CFDA-AM	~5 µM[8]
Flusilazole	ZFL	AlamarBlue	~20 µM[8]
Polyketide Azaphilones	HaCaT	MTT	7.6 mg/mL[9]

Note: The table includes data from various cytotoxicity assays to illustrate the type of data generated. It is recommended to establish baseline IC50 values for known cytotoxic compounds using the Erythrosin B assay in your specific cell lines.

Comparison with Other Cytotoxicity Assays

Erythrosin B provides distinct advantages in a high-throughput screening context compared to other common assays.

Table 2: Comparison of Common Cytotoxicity Assays

Assay	Principle	Advantages	Disadvantages	HTS Suitability
Erythrosin B	Membrane exclusion	Safe, stable, low cost, rapid, no cell lysis required	Measures late-stage apoptosis/necrosis only	Excellent
MTT	Mitochondrial reductase activity	Well-established, sensitive	Requires cell lysis, compound interference, endpoint assay	Good
LDH Release	Lactate dehydrogenase release from damaged cells	Measures membrane integrity, non-destructive to remaining cells	High intra- and inter-assay variability, low signal-to-noise	Moderate[8]
Resazurin (AlamarBlue)	Reduction of resazurin by viable cells	Non-toxic, can be multiplexed	Compound interference, less sensitive than fluorescent methods	Very Good[10][11]

Troubleshooting and Limitations

• Underestimation of Cell Death: Since Erythrosin B only stains cells with compromised membranes, it may underestimate the total number of dying cells if a significant portion is in the early stages of apoptosis.[12]

• Optimal Staining Concentration: The optimal concentration of Erythrosin B may vary between cell lines. It is advisable to perform a concentration optimization (e.g., from 0.005% to 0.1% w/v) to achieve the best signal-to-noise ratio.[4]

• Debris Interference: In cultures with a high amount of cellular debris, automated image analysis may require optimization to distinguish stained dead cells from debris.

• Compound Interference: While less common than with metabolic assays, colored compounds being screened could potentially interfere with the absorbance reading. A background subtraction of the compound's absorbance in the absence of cells is recommended.

References

• 1. genetargetsolutionsshop.com.au [genetargetsolutionsshop.com.au]
• 2. escarpmentlabs.com [escarpmentlabs.com]
• 3. biotium.com [biotium.com]
• 4. researchgate.net [researchgate.net]
• 5. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 6. Erythrosin B is a potent and broad-spectrum orthosteric inhibitor of the flavivirus NS2B-NS3 protease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro and in vivo characterization of erythrosin B and derivatives against Zika virus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of four different colorimetric and fluorometric cytotoxicity assays in a zebrafish liver cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Comparative study of resazurin reduction and MTT assays for cytocompatibility evaluation of nanofibrous materials - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. tandfonline.com [tandfonline.com]

Application Notes: Erythrosin B for Automated Cell Counting

A Safer, More Stable Alternative to Trypan Blue for Accurate Cell Viability Assessment

Introduction

Accurate determination of cell concentration and viability is fundamental in a vast array of biological research, from routine cell culture maintenance to complex drug discovery assays. For decades, Trypan Blue has been the conventional dye for viability assessment. However, its inherent cytotoxicity, potential carcinogenicity, and tendency to precipitate raise significant safety and accuracy concerns.[1][2][3] Erythrosin B, a red anionic dye, has emerged as a superior, non-toxic, and biosafe alternative for use in automated cell counters.[1][4][5] This document provides detailed protocols and data for the preparation and application of Erythrosin B for automated cell counting.

Principle of Erythrosin B Staining

Erythrosin B functions as a viability stain based on the principle of dye exclusion, which is similar to that of Trypan Blue.[1][2] Live, healthy cells possess intact and functional cell membranes that are impermeable to the polar Erythrosin B molecules. Consequently, these viable cells remain unstained. In contrast, dead or dying cells have compromised membrane integrity, allowing the dye to penetrate and bind to intracellular proteins.[6] This results in the dead cells being stained a distinct red or pink color, which can be readily identified and quantified by automated cell counters.[7]

Advantages of Erythrosin B

Erythrosin B offers several key advantages over the traditional Trypan Blue stain:

• Biosafety: Classified as a food additive, Erythrosin B is non-toxic and non-carcinogenic, ensuring a safer working environment for researchers.[1][5][8]

• Lower Cytotoxicity: Unlike Trypan Blue, which can be toxic to cells and affect viability over time, Erythrosin B is significantly less cytotoxic, allowing for longer incubation periods without compromising sample integrity.[4][9][10]

• Greater Stability: Erythrosin B solutions are more stable and less prone to precipitation than Trypan Blue, reducing the risk of artifacts that can interfere with accurate cell counting.[2][3]

• Improved Accuracy: The reduced cytotoxicity and greater stability of Erythrosin B contribute to more consistent and reliable cell viability data.[2][3] It has been shown to provide results comparable to both Trypan Blue and fluorescence-based methods like Acridine Orange/Propidium Iodide (AO/PI) for various cell lines.[1][11]

• Compatibility: Erythrosin B is compatible with a wide range of automated cell counters that utilize brightfield imaging.[4][5][10]

Quantitative Data Summary

The following tables summarize typical concentrations and experimental parameters for using Erythrosin B in automated cell counting.

Table 1: Erythrosin B Solution Preparation

Parameter	Value	Notes
Stock Solution Concentration	0.1% (w/v)	Can be prepared in a Tris-HCl buffer.
Working Solution Concentration	0.02% (w/v)	Most commonly used concentration for automated cell counters. [1][6]
Diluent	Phosphate-Buffered Saline (PBS)	Ensures isotonic conditions for the cells.
Storage	4°C, protected from light	Erythrosin B is a fluorescein salt and can be light-sensitive.[6][8]

Table 2: Erythrosin B Staining Protocol Parameters

Parameter	Value	Notes
Cell Suspension to Dye Ratio	1:1	A common starting point, but can be optimized.[7][8][9]
Incubation Time	Not required to 5 minutes	Staining is rapid.[6][12]
Cell Types	Mammalian cell lines (e.g., CHO, Jurkat, HEK293T, HL-60), yeast, bacteria	Broadly applicable across various cell types.[1][9][10][12][13]

Experimental Protocols

Protocol 1: Preparation of 0.02% (w/v) Erythrosin B Staining Solution

Materials:

• Erythrosin B powder (e.g., Sigma-Aldrich, Cat. No. 198269)

• Phosphate-Buffered Saline (PBS), sterile

• 50 mL conical tube

• 0.22 µm syringe filter

• Syringe

• Analytical balance

• Vortex mixer

Procedure:

• Weigh out 10 mg of Erythrosin B powder and transfer it to a 50 mL conical tube.

• Add 50 mL of sterile PBS to the conical tube.

• Vortex the solution thoroughly for 2-3 minutes to ensure the powder is completely dissolved.

• To remove any potential micro-precipitates, sterile-filter the solution using a 0.22 µm syringe filter into a new, sterile 50 mL conical tube.

• Store the 0.02% Erythrosin B solution at 4°C, protected from light.

Protocol 2: Cell Viability and Counting using Erythrosin B with an Automated Cell Counter

Materials:

• Cell suspension to be counted

• 0.02% (w/v) Erythrosin B staining solution

• Microcentrifuge tubes

• Micropipettes and sterile tips

• Automated cell counter (e.g., DeNovix CellDrop™, Logos Biosystems LUNA™)

• Appropriate counting slides or chambers for the automated counter

Procedure:

• Ensure the cell suspension is well-mixed and representative of the cell culture. If cells are adherent, detach them using standard trypsinization protocols and resuspend in culture medium.

• In a microcentrifuge tube, combine the cell suspension and the 0.02% Erythrosin B solution in a 1:1 ratio. For example, mix 10 µL of cell suspension with 10 µL of Erythrosin B solution.[7] Gently pipette up and down to mix.

• Load the appropriate volume of the stained cell suspension into the counting slide or chamber as specified by the manufacturer of your automated cell counter.

• Insert the slide into the automated cell counter.

• Follow the instrument's software instructions to focus on the cells and capture the image.

• The automated cell counter will analyze the image, distinguishing between unstained (live) and red-stained (dead) cells to provide total cell count, viable cell count, and percent viability.

Visualizations

References

• 1. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 2. genetargetsolutionsshop.com.au [genetargetsolutionsshop.com.au]
• 3. Is Erythrosin B a Better Choice than Trypan Blue for Cell Counting? [denovix.com]
• 4. logosbio.com [logosbio.com]
• 5. The safe trypan blue alternative for cell counting | Westburg Life Sciences [westburg.eu]
• 6. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 7. bionordika.se [bionordika.se]
• 8. Viability dyes: Trypan blue vs Erythrosine B • Hemocytometer [hemocytometer.org]
• 9. escarpmentlabs.com [escarpmentlabs.com]
• 10. Application of a non-hazardous vital dye for cell counting with automated cell counters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. denovix.com [denovix.com]
• 12. tandfonline.com [tandfonline.com]
• 13. researchgate.net [researchgate.net]

Application of Erythrosin B in Food Microbiology Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erythrosin B, a xanthene dye also known as FD&C Red No. 3, is a synthetic food colorant with established applications extending into food microbiology research.[1][2] Its utility stems from its properties as a photosensitizer and a vital dye, making it a valuable tool for investigating and controlling microbial contamination in food-related environments.[3][4] This document provides detailed application notes and protocols for the use of Erythrosin B in food microbiology, focusing on its role in antimicrobial photodynamic inactivation (aPDI), bacterial viability assessment, and biofilm analysis. While historically used in food products, it's important to note that the regulatory status of Erythrosin B as a food additive is subject to change in some regions.[5][6][7]

Antimicrobial Photodynamic Inactivation (aPDI)

Application Note:

Erythrosin B functions as a potent photosensitizer in aPDI, a non-thermal technology for microbial inactivation.[3] When exposed to light of a suitable wavelength (typically in the green light spectrum, around 525 nm), Erythrosin B becomes excited and transfers energy to molecular oxygen, generating highly reactive oxygen species (ROS), such as singlet oxygen.[3][8] These ROS cause oxidative damage to essential cellular components of microorganisms, including lipids, proteins, and nucleic acids, leading to cell death.[8]

aPDI mediated by Erythrosin B has demonstrated efficacy against a broad spectrum of microorganisms, including Gram-positive bacteria, Gram-negative bacteria, and yeasts.[1][9] Gram-positive bacteria are generally more susceptible than Gram-negative bacteria due to the protective outer membrane of the latter.[1][9] However, the efficacy against Gram-negative bacteria can be enhanced by the addition of agents like acetic acid, which can increase membrane permeability.[1] This technique shows promise for the decontamination of food surfaces and liquid foods like juices without significantly affecting product quality.[10][11]

Quantitative Data Summary:

The following tables summarize the effective concentrations of Erythrosin B and corresponding light doses for the inactivation of various food-related microorganisms.

Table 1: Erythrosin B in Photodynamic Inactivation of Planktonic Bacteria

Microorganism	Erythrosin B Concentration	Light Source	Light Dose (J/cm²)	Log Reduction (CFU/mL)	Reference
Staphylococcus aureus	10 µM	Green LED	40	4.0	[9]
Aeromonas hydrophila	10 µM	Green LED	156-234	Complete eradication	[9]
Listeria innocua	0.01 µmol/L	Green LED	Not specified	Significant reduction	[8]
Enterococcus hirae	0.025 µmol/L	Green LED	Not specified	Significant reduction	[8]
Escherichia coli	0.10 µmol/L	Green LED	162.07	Significant reduction	[8]
Salmonella Typhimurium	Higher concentrations required	Green LED	Not specified	Less susceptible	[9]
Pseudomonas aeruginosa	Higher concentrations required	Green LED	Not specified	Less susceptible	[9]

Table 2: Erythrosin B in Photodynamic Inactivation of Bacterial Biofilms

Microorganism	Erythrosin B Concentration (µmol/L)	Light Source	Light Dose (J/cm²)	Outcome	Reference
Escherichia coli	50	Green LED	Not specified	Eradication	[8]
Staphylococcus aureus	7.5	Green LED	Not specified	Eradication	[8]
Enterococcus hirae	0.75	Green LED	Not specified	Eradication	[8]
Listeria innocua	1.0	Green LED	Not specified	Eradication	[8]

Experimental Protocol: Photodynamic Inactivation of Bacteria in Suspension

• Preparation of Erythrosin B Stock Solution: Prepare a stock solution of Erythrosin B (e.g., 1 mM) in sterile phosphate-buffered saline (PBS) or water. Sterilize by filtration (0.22 µm filter). Store protected from light.

• Bacterial Culture Preparation: Grow the target bacterial strain in an appropriate broth medium overnight at its optimal temperature to reach the stationary phase.

• Washing and Resuspension: Harvest the bacterial cells by centrifugation. Wash the pellet twice with sterile PBS to remove residual medium. Resuspend the cells in PBS to a final concentration of approximately 10⁷-10⁸ CFU/mL.

• Incubation with Erythrosin B: In a sterile microcentrifuge tube or a well of a microplate, mix the bacterial suspension with the Erythrosin B stock solution to achieve the desired final concentration (refer to Table 1). Include a control sample with bacteria in PBS without Erythrosin B. Incubate in the dark for a specific period (e.g., 15-30 minutes) to allow for photosensitizer binding.

• Light Exposure: Expose the samples to a light source with the appropriate wavelength (e.g., a green LED array with a peak emission around 525 nm).[3] The light dose can be controlled by adjusting the power density and exposure time. Place the samples at a fixed distance from the light source to ensure uniform illumination. Include dark control groups (with and without Erythrosin B) that are not exposed to light.

• Viable Cell Counting: After light exposure, perform serial dilutions of the samples in sterile PBS. Plate the dilutions onto an appropriate agar medium. Incubate the plates under optimal conditions.

• Data Analysis: Count the number of colonies on the plates to determine the number of viable bacteria (CFU/mL). Calculate the log reduction in viability compared to the control groups.

Caption: Mechanism of Antimicrobial Photodynamic Inactivation (aPDI) using Erythrosin B.

Bacterial Viability Assessment

Application Note:

Erythrosin B serves as an effective vital dye for distinguishing between live and dead bacteria.[4][12] The principle of this assay is based on membrane integrity. Live cells with intact cytoplasmic membranes exclude the dye, while dead or membrane-compromised cells are unable to do so.[13] Upon entering a dead cell, Erythrosin B binds to intracellular components, staining the cell red.[13] This method offers a non-toxic and cost-effective alternative to other viability stains like trypan blue.[14][15] Viability can be assessed qualitatively by bright-field microscopy or quantitatively using a spectrophotometer or flow cytometry.[4][12]

Experimental Protocol: Bacterial Viability Staining with Erythrosin B

• Preparation of Erythrosin B Staining Solution: Prepare a 0.02% (w/v) solution of Erythrosin B in sterile PBS.[15]

• Sample Preparation: Prepare a bacterial suspension in PBS. If creating a dead cell control, treat a separate aliquot of the bacterial suspension with 70% ethanol for 10 minutes, then wash with PBS.

• Staining: Mix the bacterial suspension with the Erythrosin B staining solution at a 1:1 ratio.[15] Incubate for 5-10 minutes at room temperature, protected from light.[4]

• Microscopic Analysis (Qualitative):

  • Place a drop of the stained suspension on a microscope slide and cover with a coverslip.

  • Observe under a bright-field microscope.

  • Live cells will appear colorless and refractile, while dead cells will be stained red.

• Spectrophotometric Analysis (Quantitative):

  • Centrifuge the stained cell suspension to pellet the cells.

  • Carefully remove the supernatant.

  • The intensity of the red color in the pellet can be correlated with the proportion of dead cells.

• Flow Cytometry Analysis (Quantitative):

  • Analyze the stained cell suspension using a flow cytometer.

  • Erythrosin B fluoresces, and the fluorescence intensity can be used to differentiate between live (low fluorescence) and dead (high fluorescence) cell populations.[4]

Caption: Workflow for assessing bacterial viability using Erythrosin B.

Biofilm Staining and Analysis

Application Note:

Erythrosin B can be utilized as a food-grade dye to stain and visualize bacterial biofilms on surfaces such as stainless steel.[16] This application is particularly relevant for assessing the efficacy of cleaning and sanitizing procedures in food processing environments.[16] By staining the residual biofilm after treatment, a visual and quantitative assessment of biomass removal can be performed.[16] This method provides a safer alternative to commonly used biofilm stains like crystal violet.[16]

Experimental Protocol: Staining of Biofilms on Food Contact Surfaces

• Biofilm Formation: Grow biofilms of the target microorganism on coupons of a relevant food contact surface (e.g., stainless steel) in a suitable growth medium for a specified period (e.g., 24-48 hours).

• Washing: Gently rinse the coupons with sterile PBS to remove planktonic (non-adherent) cells.

• Treatment (Optional): Apply cleaning or sanitizing agents to the biofilm-coated coupons according to the experimental design.

• Staining: Immerse the coupons in a solution of Erythrosin B (e.g., 0.1% w/v) for 15-20 minutes.

• Rinsing: Gently rinse the coupons with deionized water to remove excess stain.

• Drying: Allow the coupons to air dry completely.

• Analysis:

  • Visual Assessment: Qualitatively assess the extent of biofilm removal by observing the intensity and distribution of the red stain on the coupon surface.

  • Image Analysis: Capture images of the stained coupons. Use image analysis software to quantify the stained area or color intensity, providing a quantitative measure of the remaining biofilm.

  • Elution and Spectrophotometry: Elute the bound dye from the biofilm using a suitable solvent (e.g., ethanol). Measure the absorbance of the eluate at the maximum absorbance wavelength of Erythrosin B (around 526 nm) to quantify the biofilm biomass.

Caption: Logical relationship in assessing cleaning efficacy on biofilms using Erythrosin B.

References

• 1. jfda-online.com [jfda-online.com]
• 2. Erythrosine - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. gforss.org [gforss.org]
• 6. iacmcolor.org [iacmcolor.org]
• 7. United States Food and Drug Administration Bans FD&C Red No. 3 (Erythrosine) [intertek.com]
• 8. Antimicrobial Photodynamic Inactivation Mediated by Rose Bengal and Erythrosine Is Effective in the Control of Food-Related Bacteria in Planktonic and Biofilm States - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Photodynamic Inactivation Mediated by Erythrosine and its Derivatives on Foodborne Pathogens and Spoilage Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ijmm.ir [ijmm.ir]
• 12. Erythrosin B: a versatile colorimetric and fluorescent vital dye for bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 14. Erythrosin B: From Food Dye to Multifunctional Biological Tool_Chemicalbook [chemicalbook.com]
• 15. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 16. foodprotection.org [foodprotection.org]

Erythrosin B: A Versatile Fluorescent Probe for Cell Imaging and Photodynamic Therapy

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Erythrosin B, a xanthene dye also known as Acid Red 51 or FD&C Red No. 3, is a versatile biological stain with broad applications in cell imaging and therapy.[1] Traditionally utilized as a viability stain for distinguishing live from dead cells, its utility extends to fluorescence microscopy and as a potent photosensitizer in photodynamic therapy (PDT).[2][3] This document provides detailed application notes and protocols for the use of Erythrosin B as a fluorescent probe in cell imaging, offering insights into its mechanism, photophysical properties, and practical applications. Erythrosin B serves as a safer alternative to the carcinogenic Trypan Blue for cell viability assessment.[1]

Principle of Action

Erythrosin B's primary application as a viability stain relies on the principle of membrane exclusion. Viable cells with intact plasma membranes effectively exclude the negatively charged Erythrosin B molecule.[4] Conversely, cells with compromised membranes, a hallmark of cell death, allow the dye to enter and bind to intracellular proteins, rendering them visibly red or fluorescent.[5]

Interestingly, under specific conditions, Erythrosin B can slowly penetrate the membranes of live cells, leading to the staining of the cytoplasm and a pronounced accumulation in the nucleus.[6] This process is, however, terminal and ultimately leads to cell death.[6] This characteristic, while limiting for long-term live-cell imaging, can be exploited for terminal staining of adherent cells for counting and morphological analysis.

As a photosensitizer, Erythrosin B absorbs light energy and transfers it to molecular oxygen, generating reactive oxygen species (ROS), primarily singlet oxygen.[7] These ROS are highly cytotoxic and can induce localized cell death, a principle leveraged in photodynamic therapy for cancer and microbial inactivation.[8][9]

Photophysical and Chemical Properties

A summary of the key photophysical and chemical properties of Erythrosin B is presented in the table below. These parameters are crucial for designing fluorescence imaging experiments and understanding its behavior as a photosensitizer.

Property	Value	Reference
Molecular Formula	C₂₀H₆I₄Na₂O₅	[10]
Molecular Weight	879.86 g/mol
Appearance	Red to brown powder
Solubility	Soluble in water
Absorption Maximum (λabs)	524-544 nm	[11]
Emission Maximum (λem)	~554 nm	[11]
Molar Extinction Coefficient (ε)	~75,000 M⁻¹cm⁻¹ at 530 nm in water	[12]
Fluorescence Quantum Yield (ΦF)	~0.03 in dilute aqueous solution	[12]

Applications in Cell Imaging

Cell Viability Assessment

Erythrosin B is an excellent and safer alternative to Trypan Blue for determining cell viability in suspension cultures.

Protocol for Cell Viability Assay:

• Prepare Erythrosin B Solution: Prepare a 0.02% (w/v) solution of Erythrosin B in phosphate-buffered saline (PBS).[1]

• Cell Suspension: Obtain a single-cell suspension of the cells to be counted.

• Staining: Mix the cell suspension with the Erythrosin B solution in a 1:1 ratio (e.g., 10 µL of cell suspension with 10 µL of Erythrosin B solution).[1] No incubation time is required.[5]

• Counting: Load the stained cell suspension into a hemocytometer or an automated cell counter.

• Analysis: Under a bright-field microscope, live cells will appear bright and unstained, while dead cells will be stained red. Count the live and dead cells separately to determine the percentage of viable cells.

Terminal Staining of Live Adherent Cells

This protocol allows for the visualization of nuclear and cytoplasmic features in initially live adherent cells. Note that this staining procedure is lethal to the cells.[6]

Protocol for Terminal Live-Cell Staining:

• Cell Culture: Grow adherent cells (e.g., U2-OS, HEK293T) on coverslips or in imaging dishes.[6]

• Prepare Staining Solution: Prepare a 0.06% (w/v) Erythrosin B solution in serum-free cell culture medium.[6] For media containing serum (e.g., 5% FBS), the concentration of Erythrosin B may need to be increased to 0.2% (w/v).[6]

• Staining: Replace the culture medium with the Erythrosin B staining solution.

• Incubation: Incubate the cells for 10-30 minutes at 37°C. The optimal incubation time may vary between cell lines.[6]

• Imaging: Image the cells using fluorescence microscopy. Erythrosin B can be excited using a standard green light excitation filter (e.g., 535-550 nm) and its emission can be detected with a red emission filter (e.g., >580 nm).[13] A pronounced nuclear staining and a fainter cytoplasmic staining will be observed.[6]

Considerations for Fluorescence Microscopy

• Photostability: Erythrosin B is susceptible to photobleaching, especially in the presence of oxygen.[12][14][15] To minimize photobleaching, use the lowest possible excitation light intensity and exposure time. The use of antifade mounting media may also be beneficial for fixed samples.

• Filter Sets: Standard TRITC/Rhodamine filter sets are generally suitable for imaging Erythrosin B.

• Fixed Cell Staining: Erythrosin B can be used as a counterstain in histology for fixed tissues, where it stains cytoplasm and other protein-rich structures pink to red.[16] Its application as a fluorescent probe in fixed and permeabilized cells for high-resolution microscopy is less documented and may require further optimization.

• Compatibility with Immunofluorescence: There is limited information on the compatibility of Erythrosin B with standard immunofluorescence protocols. Its broad emission spectrum might lead to spectral overlap with other fluorophores.[13] Careful selection of fluorophores and appropriate controls would be necessary.

Erythrosin B in Photodynamic Therapy (PDT)

Erythrosin B's ability to generate cytotoxic ROS upon light activation makes it a promising photosensitizer for PDT.[8] The mechanism involves the generation of singlet oxygen, which leads to oxidative damage and cell death, primarily through necrosis due to plasma membrane rupture.[8]

Experimental Workflow for In Vitro PDT:

Caption: Workflow for in vitro photodynamic therapy using Erythrosin B.

Signaling Pathways and Drug Development Implications

Erythrosin B has been shown to affect cellular signaling pathways, which is a critical consideration for its use in research and drug development.

• Ion Permeability: Erythrosin B can increase membrane permeability to ions, including calcium (Ca²⁺).[17] This disruption of ion homeostasis can have significant downstream effects on various cellular processes.

• Neurotransmitter Uptake: It has been reported to inhibit the uptake of neurotransmitters, such as dopamine, suggesting a potential impact on neuronal signaling.[18]

• Enzyme Inhibition: Erythrosin B can act as an inhibitor of certain enzymes, such as the flavivirus NS2B-NS3 protease, highlighting its potential as an antiviral agent.[19]

The ability of Erythrosin B to modulate these pathways underscores the importance of careful experimental design and data interpretation, particularly in drug screening and development where off-target effects are a major concern.

Diagram of Erythrosin B's Cellular Effects:

Caption: Cellular effects of Erythrosin B, including its role as a photosensitizer.

Summary and Conclusion

Erythrosin B is a multifaceted fluorescent dye with significant potential in cell biology research and drug development. While its primary and most established application is as a safe and effective viability stain, its utility as a terminal stain for live cells and as a photosensitizer for PDT is gaining recognition. Researchers should be mindful of its photostability and its potential to influence cellular signaling pathways. The protocols and data presented in this application note provide a comprehensive guide for the effective use of Erythrosin B as a fluorescent probe in a variety of cell-based assays.

Experimental Protocols

Cell Viability Assay using Erythrosin B

Materials:

• Erythrosin B powder

• Phosphate-buffered saline (PBS), pH 7.4

• Cell suspension

• Hemocytometer or automated cell counter

• Microscope

Procedure:

• Prepare 0.02% (w/v) Erythrosin B solution: Dissolve 2 mg of Erythrosin B in 10 mL of PBS. Filter sterilize if necessary and store protected from light at 4°C.

• Prepare cell sample: Harvest cells and prepare a single-cell suspension in an appropriate buffer or medium.

• Stain cells: In a microcentrifuge tube, mix equal volumes of the cell suspension and the 0.02% Erythrosin B solution (e.g., 20 µL + 20 µL). Mix gently by pipetting.

• Load and count: Immediately load the stained cell suspension into a hemocytometer.

• Data analysis: Under a bright-field microscope, count the number of unstained (live) and stained (dead) cells in the central grid of the hemocytometer. Calculate the percentage of viable cells using the following formula: % Viability = (Number of live cells / Total number of cells) x 100

Terminal Live-Cell Imaging with Erythrosin B

Materials:

• Adherent cells cultured on glass-bottom dishes or coverslips

• Serum-free cell culture medium

• Erythrosin B powder

• Fluorescence microscope with appropriate filter sets (Excitation: ~540 nm, Emission: ~560 nm)

Procedure:

• Prepare staining solution: Prepare a 0.06% (w/v) Erythrosin B solution in serum-free cell culture medium. Warm the solution to 37°C.

• Cell preparation: Aspirate the existing culture medium from the cells.

• Staining: Gently add the pre-warmed Erythrosin B staining solution to the cells.

• Incubation: Incubate the cells at 37°C in a CO₂ incubator for 10-30 minutes. Optimal time should be determined empirically for each cell line.

• Imaging: Mount the dish or coverslip on the fluorescence microscope and image the cells. Expect to see bright nuclear staining and dimmer cytoplasmic fluorescence.

Workflow for Terminal Live-Cell Staining:

Caption: Experimental workflow for terminal staining of live adherent cells.

References

• 1. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 2. Erythrosin B: a versatile colorimetric and fluorescent vital dye for bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. logosbio.com [logosbio.com]
• 5. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 6. Nucleus-highlighting (terminal/lethal) staining of adherent live U2-OS cells by Erythrosine B [protocols.io]
• 7. Photobleaching of Erythrosine B in Aqueous Environment Investigation Beyond pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Plasma membrane permeabilization to explain erythrosine B phototoxicity on in vitro breast cancer cell models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The phototoxic effect of erythrosin B on third-stage larvae of gastrointestinal nematodes in sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Erythrosine B | C20H6I4Na2O5 | CID 145712426 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. biotech.illinois.edu [biotech.illinois.edu]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. A food dye, erythrosine B, increases membrane permeability to calcium and other ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Erythrosin B inhibition of neurotransmitter accumulation by rat brain homogenate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Erythrosin B is a potent and broad-spectrum orthosteric inhibitor of the flavivirus NS2B-NS3 protease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Erythrosin B for Cell Viability and Photodynamic Therapy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective use of Erythrosin B. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure accurate and reproducible results in your cell-based assays.

Frequently Asked questions (FAQs)

Q1: What is Erythrosin B and how does it work for cell viability assessment?

Erythrosin B (also known as Erythrosine, Acid Red 51, or FD&C Red No. 3) is a non-toxic, biosafe colorimetric dye used as an alternative to Trypan Blue for determining cell viability.[1] The principle of the assay is based on dye exclusion. Live, healthy cells possess intact cell membranes that prevent the polar Erythrosin B molecules from entering the cytoplasm. In contrast, dead or membrane-compromised cells lose this integrity, allowing the dye to enter and stain the intracellular proteins, making them appear dark pink or red under a microscope.[1][2][3]

Q2: What are the advantages of using Erythrosin B over Trypan Blue?

Erythrosin B offers several key advantages over the more traditional Trypan Blue:

• Lower Toxicity: Erythrosin B is less toxic to cells, allowing for longer incubation times without significantly impacting cell viability.[3][4] Trypan Blue, on the other hand, is known to be cytotoxic and can decrease cell viability over time.[3][5]

• Biosafety: Erythrosin B is considered biosafe and is even used as a food additive, posing a lower health risk to researchers.[3][5] Trypan Blue is a suspected carcinogen and requires more careful handling and disposal.[3][5]

• Stability: Erythrosin B solutions are more stable and less prone to precipitation compared to Trypan Blue, which can form crystals that interfere with accurate cell counting.[3]

• Reduced Protein Binding: Erythrosin B has a lower affinity for serum proteins in culture media, which can interfere with the staining of dead cells when using Trypan Blue.[3][6]

Q3: Can Erythrosin B be used for both manual and automated cell counting?

Yes, Erythrosin B is compatible with both manual counting using a hemocytometer and with a variety of automated cell counters.[1][4][7] For automated counters, specific settings or protocols for Erythrosin B may be available or might need to be optimized.[1]

Q4: How does Erythrosin B function as a photosensitizer in Photodynamic Therapy (PDT)?

In the context of PDT, Erythrosin B acts as a photosensitizer. When exposed to a specific wavelength of light (typically green light), it absorbs the light energy and transfers it to molecular oxygen, generating reactive oxygen species (ROS), such as singlet oxygen.[8] These highly reactive ROS are cytotoxic and can induce cell death, making Erythrosin B a candidate for anti-cancer and antimicrobial therapies.[9][10][11] The effectiveness of Erythrosin B-PDT is dependent on the concentration of the dye and the dose of light delivered.[9][12]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High background staining / All cells appear stained	1. Erythrosin B concentration is too high. 2. Incubation time is too long, leading to toxicity in live cells. [6]3. Cells are unhealthy or have been handled too harshly. 4. Presence of serum in the staining solution is too low, increasing dye uptake in live cells. [6]	1. Optimize the Erythrosin B concentration. Start with a lower concentration (e.g., 0.02% w/v) and perform a titration to find the optimal concentration for your cell line.2. Reduce the incubation time. Aim for the shortest time that allows for clear staining of dead cells (typically 1-5 minutes).3. Handle cells gently during harvesting and staining. Ensure the cell culture is healthy before starting the experiment.4. If staining in buffer, consider adding a low concentration of serum or perform the staining in complete media. Note that higher Erythrosin B concentrations may be needed in the presence of serum.[6]
Low or no staining of dead cells	1. Erythrosin B concentration is too low. 2. Incubation time is too short. 3. Inadequate mixing of cells and dye.	1. Increase the Erythrosin B concentration. Refer to the concentration tables below for starting points.2. Increase the incubation time slightly (e.g., up to 10 minutes), but monitor for toxicity to live cells. 3. Ensure the cell suspension and dye are thoroughly but gently mixed before loading into the counting chamber.
Inconsistent results between replicates	1. Uneven cell suspension. 2. Cells settling in the tube before loading. 3. Inaccurate pipetting.	1. Ensure a single-cell suspension is achieved after harvesting. 2. Gently mix the cell-dye suspension immediately before loading each replicate into the hemocytometer or automated counter. [7]3. Use calibrated pipettes and ensure proper pipetting technique.
Difficulty distinguishing live from dead cells	1. Suboptimal focus on the microscope. 2. Debris in the cell sample being mistaken for cells.	1. Carefully adjust the focus to clearly visualize the cell membranes. Live cells should appear bright and refractile, while dead cells will be uniformly pink/red.2. If the sample contains a lot of debris, consider washing the cell pellet with PBS before resuspending for counting.

Data Presentation: Recommended Erythrosin B Concentrations

The optimal concentration of Erythrosin B can vary depending on the cell line and the specific application. The following tables summarize concentrations reported in the literature.

For Cell Viability Assays

Cell Line	Concentration (w/v)	Notes
CHO (Chinese Hamster Ovary)	0.02%	Used for brightfield cell counting as an alternative to Trypan Blue.[1]
Jurkat	0.02%	Effective for viability assessment in suspension cells.[1]
HEK293T	0.005%	Used for high-throughput imaging-based viability assays.[13][14]
U2-OS	0.06% - 0.2%	In serum-free media, 0.06% is sufficient for terminal staining. In the presence of serum, a higher concentration (e.g., 0.2%) may be required.[6]
Yeast	0.05% (final)	Used for viability counts in yeast slurries.[15]
General Mammalian Cells	0.02% - 0.4%	A broad range to start optimization, often a 1:1 dilution of a 0.04% stock solution with the cell suspension is used.[13]

For Photodynamic Therapy (PDT)

Cell Line / Organism	Concentration Range	Notes
DOK (Dysplastic Oral Keratinocytes)	71.03 µM - 1136.5 µM	Cell killing was dose-dependent on both Erythrosin B concentration and light fluence.[9]
H357 (Oral Squamous Cell Carcinoma)	71.03 µM - 1136.5 µM	Showed more resistance to PDT compared to DOK cells.[9]
Escherichia coli	~116 µmol L-1	Optimized for total bacterial inhibition in conjunction with a specific light dose.[10]
Aggregatibacter actinomycetemcomitans	0.5 mmol/L - 1.0 mmol/L	Used to inactivate both planktonic and biofilm cultures.[11]

Experimental Protocols

Protocol 1: Standard Cell Viability Assay using Erythrosin B

1. Preparation of Erythrosin B Staining Solution:

• Prepare a 0.04% (w/v) Erythrosin B stock solution in a buffered salt solution (e.g., PBS, pH 7.2-7.4).
• Protect the solution from light and store at 4°C.[7]

2. Cell Preparation:

• Harvest cells (adherent or suspension) using your standard laboratory protocol.
• Centrifuge the cell suspension and discard the supernatant.
• Resuspend the cell pellet in an appropriate volume of complete culture medium or PBS to obtain a single-cell suspension.

3. Staining Procedure:

• In a new microcentrifuge tube, mix the cell suspension and the 0.04% Erythrosin B solution in a 1:1 ratio. For example, add 20 µL of cell suspension to 20 µL of Erythrosin B solution. This results in a final concentration of 0.02% Erythrosin B.[1]
• Mix gently by pipetting up and down.
• Incubate at room temperature for 1-5 minutes. Avoid extended incubation times to prevent potential toxicity to live cells.[6]

4. Cell Counting:

• Gently mix the stained cell suspension again immediately before loading.
• Load 10 µL of the mixture into a hemocytometer.
• Using a brightfield microscope, count the number of live (unstained, bright) and dead (stained, pink/red) cells.
• Calculate the cell viability using the following formula:
• % Viability = (Number of live cells / Total number of cells) x 100

Protocol 2: Optimization of Erythrosin B Concentration for a New Cell Line

1. Prepare a Range of Erythrosin B Concentrations:

• Prepare a series of Erythrosin B dilutions in PBS (e.g., 0.4%, 0.2%, 0.1%, 0.05%, 0.02%, 0.01% w/v).

2. Prepare Cell Samples:

• Prepare two populations of your cell line: one with high viability (>95%) and one with low viability (<20%). A low viability population can be generated by heat-shock (e.g., 56°C for 30 minutes) or by culturing cells to a very high density for an extended period.

3. Staining and Analysis:

• For each Erythrosin B concentration, take an aliquot of both the high and low viability cell populations.
• Mix each cell aliquot with the corresponding Erythrosin B dilution in a 1:1 ratio.
• Incubate for a fixed time (e.g., 3 minutes).
• Count the live and dead cells for each condition.

4. Determine Optimal Concentration:

• The optimal concentration will be the lowest concentration that provides clear, unambiguous staining of the dead cells in the low-viability sample, while leaving the vast majority of cells in the high-viability sample unstained.

Visualizations

Caption: Mechanism of Erythrosin B for cell viability.

Caption: Standard experimental workflow for cell counting.

Caption: Decision-making for troubleshooting staining issues.

References

• 1. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 2. Viability dyes: Trypan blue vs Erythrosine B • Hemocytometer [hemocytometer.org]
• 3. Is Erythrosin B a Better Choice than Trypan Blue for Cell Counting? [denovix.com]
• 4. Erythrosin B: From Food Dye to Multifunctional Biological Tool_Chemicalbook [chemicalbook.com]
• 5. genetargetsolutionsshop.com.au [genetargetsolutionsshop.com.au]
• 6. Nucleus-highlighting (terminal/lethal) staining of adherent live U2-OS cells by Erythrosine B [protocols.io]
• 7. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 8. Dark Dynamic Therapy: Photosensitization without Light Excitation Using Chemiluminescence Resonance Energy Transfer in a Dioxetane–Erythrosin B Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vitro Studies on Erythrosine-Based Photodynamic Therapy of Malignant and Pre-Malignant Oral Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Optimization of the Erythrosine-mediated photodynamic therapy against Escherichia coli using response surface methodology: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 11. researchgate.net [researchgate.net]
• 12. Photodynamic action of erythrosin B as a toxic mechanism for infective larvae of bovine gastrointestinal nematodes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. escarpmentlabs.com [escarpmentlabs.com]

Erythrosin B Staining: Technical Support Center for Optimal Results

Welcome to the technical support center for Erythrosin B staining. This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions (FAQs) to help minimize background staining and ensure accurate, reliable results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Erythrosin B and what is its primary application?

Erythrosin B is a red, water-soluble dye commonly used as a viability stain for a variety of cell types, including mammalian cells, yeast, and bacteria.[1][2] Its primary application is in cell counting and viability assays to differentiate between live and dead cells.[3]

Q2: How does Erythrosin B work as a viability stain?

Erythrosin B is a membrane-exclusion dye. This means that viable cells with intact cell membranes will exclude the dye and remain unstained.[4] In contrast, non-viable or dead cells have compromised membranes that allow the dye to enter and stain intracellular proteins, causing them to appear pink or red.[3]

Q3: What are the main advantages of using Erythrosin B over Trypan Blue?

Erythrosin B is often considered a safer, non-toxic, and more reliable alternative to Trypan Blue for both researchers and the cells being studied.[5][6] It is less cytotoxic, allowing for longer incubation times with minimal impact on live cells, and it does not bind to serum proteins to the same extent as Trypan Blue, which can reduce background.[7]

Q4: What are the common causes of high background staining with Erythrosin B?

High background staining can be caused by several factors, including:

• Presence of serum in the media: Serum proteins can bind to Erythrosin B, leading to non-specific staining.[7]

• Excessive dye concentration: Using a higher than necessary concentration of Erythrosin B can lead to increased background.

• Prolonged incubation time: While less toxic than Trypan Blue, extended exposure to Erythrosin B can eventually be lethal to live cells, which can then take up the stain and be mistaken for background.[7]

• Inadequate washing: Insufficient washing after staining can leave residual dye in the background.[8]

• Non-specific binding: The dye can non-specifically bind to cellular debris and components of the extracellular matrix.

Troubleshooting Guide: Reducing Background Staining

High background staining can obscure results and lead to inaccurate interpretations. This guide provides a systematic approach to identifying and resolving the root causes of this issue.

Initial Assessment and Key Considerations

Before proceeding with extensive troubleshooting, it's important to assess your current protocol and consider the following:

• Cell Type: Different cell lines may have varying sensitivities to Erythrosin B.[7]

• Presence of Serum: The presence of serum in your staining solution is a primary cause of background.[7]

• Staining Protocol: Your current dye concentration, incubation time, and washing steps are critical variables.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting high background staining with Erythrosin B.

Troubleshooting workflow for high background staining.

Experimental Protocols

Optimized Staining Protocol for Adherent Mammalian Cells

This protocol is designed to minimize background staining when assessing the viability of adherent cells.

Materials:

• Erythrosin B stock solution (e.g., 0.4% w/v in PBS)

• Phosphate-Buffered Saline (PBS), sterile

• Serum-free cell culture medium or balanced salt solution

• Microscope with appropriate filters

Procedure:

• Cell Culture: Grow adherent cells on coverslips or in culture plates to the desired confluency.

• Preparation: Carefully aspirate the culture medium from the cells.

• Washing (Pre-staining): Gently wash the cells twice with pre-warmed, sterile PBS to remove any residual serum and cellular debris.

• Staining: Prepare the Erythrosin B working solution by diluting the stock solution in serum-free medium or PBS to the desired final concentration (refer to the table below for recommendations). Add the working solution to the cells and incubate for 5-15 minutes at room temperature, protected from light.[1][7]

• Washing (Post-staining): Aspirate the staining solution and wash the cells 2-3 times with PBS. For each wash, add the PBS, gently agitate, and then aspirate.

• Imaging: Immediately visualize the cells under a microscope. Live cells will be unstained, while dead cells will appear pink or red.

Data Presentation

The following table provides recommended starting concentrations and incubation times for Erythrosin B with various cell types. It is important to optimize these parameters for your specific cell line and experimental conditions.

Cell Type	Staining Medium	Erythrosin B Concentration (% w/v)	Incubation Time (minutes)	Key Considerations
Mammalian (adherent)	Serum-free medium or PBS	0.02 - 0.06	10 - 15	The speed of lethal staining of live cells varies between cell lines.[7]
Mammalian (suspension)	Serum-free medium or PBS	0.02 - 0.05	5 - 10	Ensure a homogenous cell suspension before staining.
Yeast	Tris-HCl buffer or water	0.05 - 0.1	5	Some yeast strains may require slightly longer incubation.[2]
Bacteria	PBS	0.04 - 0.08	5 - 15	Staining is effective for both Gram-positive and Gram-negative bacteria.[1]
Mammalian (with serum)	Serum-containing medium	0.2 or higher	10 - 15	Higher concentrations are needed to overcome binding to serum proteins.[7]

Signaling Pathways and Logical Relationships

The interaction between Erythrosin B and cellular components is a key factor in both its function as a viability stain and the potential for background staining. The following diagram illustrates the logical relationship between the state of the cell membrane and the outcome of Erythrosin B staining.

Logical relationship of Erythrosin B staining.

References

• 1. researchgate.net [researchgate.net]
• 2. escarpmentlabs.com [escarpmentlabs.com]
• 3. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 4. TBS vs PBS in Immunohistochemistry: Navigating the Buffers | [visikol.com]
• 5. Fluorescent erythrosin B is preferable to trypan blue as a vital exclusion dye for mammalian cells in monolayer culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Viability dyes: Trypan blue vs Erythrosine B • Hemocytometer [hemocytometer.org]
• 7. Nucleus-highlighting (terminal/lethal) staining of adherent live U2-OS cells by Erythrosine B [protocols.io]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Troubleshooting Erythrosin B Staining

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the staining of fixed tissues with Erythrosin B.

Frequently Asked Questions (FAQs)

Q1: What is Erythrosin B and how is it used in histology?

A1: Erythrosin B is a red anionic dye that is used as a counterstain in histology, similar to eosin in the standard Hematoxylin and Eosin (H&E) staining protocol.[1] It stains basic cellular components, such as the cytoplasm and intercellular substances, in shades of pink and red. This provides a contrast to the blue-purple nuclear stain of hematoxylin, allowing for clear visualization of tissue architecture.[2]

Q2: What are the ideal storage conditions for Erythrosin B powder and staining solutions?

A2: Erythrosin B powder should be stored at room temperature (+5 °C to +30 °C) in a tightly closed container.[3] Staining solutions should be freshly prepared and filtered before use for optimal results.[3] If storing a stock solution, it should be kept in a well-sealed container to prevent evaporation and contamination.

Q3: Can Erythrosin B be used as a direct substitute for Eosin Y in existing H&E protocols?

A3: Yes, Erythrosin B is considered a suitable substitute for Eosin Y in H&E staining protocols.[1][4] In Europe, it is commonly used in place of Phloxine in the Hematoxylin-Phloxine-Saffron (HPS) stain, which is analogous to the Hematoxylin-Erythrosin-Saffron (HES) method.[1] However, minor adjustments to staining times may be necessary to achieve the desired intensity.

Q4: What is the principle behind Erythrosin B staining?

A4: The staining mechanism of Erythrosin B is a physico-chemical process based on charge interactions. As a negatively charged (anionic) dye, Erythrosin B binds to positively charged (cationic or acidophilic) components in the tissue.[2] These primarily include proteins in the cytoplasm and extracellular matrix, which are stained in various shades of pink and red.[2]

Troubleshooting Guide: Weak Erythrosin B Staining

Weak or pale staining of the cytoplasm and other eosinophilic structures is a common issue in histological preparations. The following guide provides potential causes and solutions to improve the intensity of Erythrosin B staining.

Problem: Pale or Weak Cytoplasmic Staining

This is characterized by faint pink or red staining of the cytoplasm, collagen, and muscle, making it difficult to differentiate these structures from the background.

Potential Cause	Recommended Solution
Inadequate Staining Time	Increase the incubation time of the slides in the Erythrosin B solution. Optimal timing may vary depending on tissue type and thickness.
Deteriorated or Depleted Staining Solution	Prepare a fresh Erythrosin B staining solution. Ensure the dye is fully dissolved and the solution is filtered before use.[3]
Excessive Differentiation	Reduce the time in the subsequent alcohol dehydration steps, particularly the 95% alcohol rinse, as this can strip the eosinophilic stain.[5]
Incorrect pH of Staining Solution	Check and adjust the pH of the Erythrosin B solution. An acidic pH is generally preferred for better staining.
Poor Fixation	Ensure the tissue was adequately fixed prior to processing. Poor fixation can prevent the stain from binding effectively to the tissue components.[6]
Incomplete Deparaffinization	If residual wax remains in the tissue section, the aqueous Erythrosin B solution cannot penetrate properly. Ensure complete removal of paraffin by using fresh xylene and adequate incubation times.[6]
Thin Tissue Sections	Very thin sections may inherently appear paler. While section thickness is often standardized, be aware that this can be a contributing factor.[5]

Experimental Protocols

Preparation of 0.5% Aqueous Erythrosin B Staining Solution

This protocol is suitable for use as a counterstain in a standard H&E-type staining procedure for paraffin-embedded tissues.

Materials:

• Erythrosin B powder (C.I. 45430)

• Distilled water

• Glacial acetic acid (optional, for pH adjustment)

• Filter paper

Procedure:

• Weigh 5.0 g of Erythrosin B powder.

• Dissolve the powder in 1000 ml of distilled water.

• Mix thoroughly until the dye is completely dissolved.

• (Optional) Add 2.0 ml of glacial acetic acid to the solution and mix. This can enhance the staining of cytoplasmic structures.

• Filter the freshly prepared staining solution before use to remove any undissolved particles.[3]

Standard Staining Protocol for Paraffin-Embedded Sections

This protocol outlines the basic steps for deparaffinization, rehydration, and staining of formalin-fixed, paraffin-embedded tissue sections.

Procedure:

• Deparaffinization:

  • Immerse slides in xylene (2 changes, 5-10 minutes each).[7]

• Rehydration:

  • Immerse slides in 100% ethanol (2 changes, 3-5 minutes each).[7]

  • Immerse slides in 95% ethanol (1 change, 3 minutes).[7]

  • Immerse slides in 70% ethanol (1 change, 3 minutes).[7]

  • Rinse slides in running tap water.

• Hematoxylin Staining:

  • Immerse slides in a hematoxylin solution for the desired time.

  • Rinse in running tap water.

  • Differentiate in 1% acid alcohol (if a regressive staining method is used).

  • "Blue" the sections in running tap water or a bluing agent.

  • Rinse in running tap water.

• Erythrosin B Counterstaining:

  • Immerse slides in the 0.5% Erythrosin B solution for 1-3 minutes (time may need optimization).

• Dehydration:

  • Immerse slides in 95% ethanol (2 changes, 1-2 minutes each).

  • Immerse slides in 100% ethanol (2 changes, 2 minutes each).

• Clearing and Mounting:

  • Immerse slides in xylene (2 changes, 2-5 minutes each).

  • Mount with a coverslip using a permanent mounting medium.

Visualizations

Caption: Troubleshooting workflow for weak Erythrosin B staining.

Caption: General workflow for H&E staining with Erythrosin B.

References

• 1. stainsfile.com [stainsfile.com]
• 2. What is Histology: The Histology Guide [histology.leeds.ac.uk]
• 3. escarpmentlabs.com [escarpmentlabs.com]
• 4. Erythrosin B Dye content = 95 15905-32-5 [sigmaaldrich.com]
• 5. Staining Methods in Frozen Section: Best Lab Practices | Lab Best Practice - Archives | UC Davis Health [health.ucdavis.edu]
• 6. ethosbiosciences.com [ethosbiosciences.com]
• 7. cdn.origene.com [cdn.origene.com]

Effect of serum proteins on Erythrosin B staining accuracy

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Erythrosin B (ErB) for cell viability and staining applications. A key focus is the effect of serum proteins on staining accuracy.

Frequently Asked Questions (FAQs)

Q1: How does Erythrosin B work to determine cell viability?

Erythrosin B is a viability exclusion dye. Its principle is based on the integrity of the cell membrane. Live, healthy cells possess intact cell membranes that prevent the dye from entering the cytoplasm. In contrast, dead or dying cells have compromised membranes that are permeable to the dye.[1][2][3] When Erythrosin B enters a non-viable cell, it binds to intracellular proteins, staining the cell red or pink.[1]

Q2: What are the main advantages of using Erythrosin B over Trypan Blue?

Erythrosin B offers several advantages over the more traditional Trypan Blue stain. It is considered less toxic to live cells, allowing for longer incubation times with minimal impact on viability.[4][5] Additionally, Erythrosin B is noted to have lessened binding to serum proteins compared to Trypan Blue, which can lead to more accurate and reliable counts in complex media.[6] It is also considered biosafe and non-carcinogenic.[7]

Q3: Can the presence of serum in my cell culture media affect Erythrosin B staining?

Yes, the presence of serum proteins, such as bovine serum albumin (BSA), in cell culture media can significantly impact Erythrosin B staining.[8][9] Serum proteins can bind to Erythrosin B, reducing the effective concentration of the dye available to stain dead cells.[8] This can lead to an underestimation of cell death.

Q4: How do I adjust my protocol when using serum-containing media?

To counteract the binding of Erythrosin B by serum proteins, it is necessary to increase the final concentration of the dye. The required concentration adjustment depends on the percentage of serum in the media. For instance, some protocols suggest that for media containing 5% Fetal Bovine Serum (FBS), the Erythrosin B concentration may need to be increased from a typical 0.06% to 0.2% to achieve accurate staining.[8]

Q5: Does Erythrosin B have any toxic effects on live cells?

While generally considered less toxic than Trypan Blue, Erythrosin B can be toxic to live cells, especially at higher concentrations and with prolonged exposure.[8][10] However, the presence of serum in the media can temporarily protect living cells from these toxic effects.[8][10]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Underestimation of dead cells (low viability count) in serum-containing media.	Serum proteins are binding to the Erythrosin B dye, reducing its effective concentration.	Increase the final concentration of Erythrosin B in your staining solution. See the table below for recommended adjustments.
High background staining or staining of live cells.	The concentration of Erythrosin B is too high for the experimental conditions (e.g., serum-free media).	Reduce the final concentration of Erythrosin B. Perform a titration to find the optimal concentration for your specific cell type and media conditions.
Prolonged incubation time is allowing the dye to slowly penetrate live cells.	Reduce the incubation time. For many applications, a 1-5 minute incubation is sufficient.[4][11]
Inconsistent or variable staining results.	Incomplete mixing of the cell suspension with the Erythrosin B solution.	Ensure the cell suspension is thoroughly and gently mixed with the dye solution before loading into a counting chamber.[1]
The presence of precipitates in the Erythrosin B staining solution.	Filter the Erythrosin B solution before use to remove any precipitates that may interfere with accurate cell counting.[12]
Faint staining of dead cells.	The concentration of Erythrosin B is too low.	Increase the dye concentration. Ensure the stock solution is properly prepared and stored.
The pH of the staining solution is not optimal.	Prepare the Erythrosin B solution in a buffered solution, such as phosphate-buffered saline (PBS), to maintain a physiological pH.

Data Presentation

Table 1: Recommended Erythrosin B Concentration Adjustment in the Presence of Serum

This table provides a guideline for adjusting the final Erythrosin B concentration based on the percentage of serum in the cell culture medium. These are starting recommendations and may require further optimization for specific cell lines and serum sources.

Serum Concentration (% v/v)	Recommended Final Erythrosin B Concentration (% w/v)	Notes
0 (Serum-Free)	0.05 - 0.1%	Standard concentration for serum-free media.
5%	0.2% or higher	Significantly more dye is needed to overcome protein binding.[8]
10%	0.2 - 0.4%	Further increase may be necessary; optimization is critical.

Experimental Protocols

Standard Erythrosin B Staining Protocol for Cell Viability (Serum-Free Conditions)

• Preparation of Staining Solution: Prepare a 0.1% (w/v) Erythrosin B stock solution in PBS.

• Cell Suspension: Harvest cells and resuspend them in a serum-free medium or PBS at an appropriate concentration for counting.

• Staining: Mix the cell suspension and Erythrosin B solution in a 1:1 ratio. For example, mix 10 µL of cell suspension with 10 µL of 0.1% Erythrosin B solution for a final concentration of 0.05%.[4]

• Incubation: Incubate the mixture for 1-5 minutes at room temperature.

• Counting: Load the stained cell suspension into a hemocytometer or an automated cell counter and count the number of stained (non-viable) and unstained (viable) cells.

Adjusted Erythrosin B Staining Protocol for Serum-Containing Media (e.g., 5% FBS)

• Preparation of Staining Solution: Prepare a 0.4% (w/v) Erythrosin B stock solution in PBS.

• Cell Suspension: Harvest cells and maintain them in their serum-containing culture medium.

• Staining: Mix the cell suspension and the 0.4% Erythrosin B solution in a 1:1 ratio to achieve a final concentration of 0.2%.[8]

• Incubation: Incubate for 1-5 minutes at room temperature.

• Counting: Proceed with cell counting as described in the standard protocol.

Visualizations

Caption: Workflow for Erythrosin B cell viability staining, including decision point for serum presence.

Caption: Logical diagram illustrating how serum proteins interfere with Erythrosin B staining.

References

• 1. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 2. logosbio.com [logosbio.com]
• 3. logosbio.com [logosbio.com]
• 4. escarpmentlabs.com [escarpmentlabs.com]
• 5. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 6. Is Erythrosin B a Better Choice than Trypan Blue for Cell Counting? [denovix.com]
• 7. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 8. Nucleus-highlighting (terminal/lethal) staining of adherent live U2-OS cells by Erythrosine B [protocols.io]
• 9. Brain uptake of a food dye, erythrosin B, prevented by plasma protein binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Erythrosin B Photobleaching Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address issues related to Erythrosin B photobleaching during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Erythrosin B and what are its common applications?

A1: Erythrosin B is a xanthene dye commonly used as a biological stain, a food coloring agent, and a photosensitizer. In research, it is frequently used for:

• Cell Viability Assays: As a substitute for Trypan Blue, Erythrosin B can distinguish between viable and non-viable cells. Live cells with intact membranes exclude the dye, while dead cells with compromised membranes take it up and appear red.

• Photodynamic Therapy (PDT): Erythrosin B can be activated by light of a specific wavelength to generate reactive oxygen species (ROS), which are cytotoxic and can be used to kill cancer cells or microorganisms.

• Fluorescence Microscopy: It is used as a fluorescent stain for various cellular components.

Q2: What is photobleaching and why is it a problem for Erythrosin B?

A2: Photobleaching is the irreversible photochemical destruction of a fluorophore, like Erythrosin B, upon exposure to light. This leads to a loss of its ability to fluoresce, resulting in a diminished or completely lost signal during imaging. This is problematic as it can lead to inaccurate quantitative data, false-negative results, and reduced image quality.

Q3: What is the primary mechanism of Erythrosin B photobleaching?

A3: The photobleaching of Erythrosin B is primarily an oxygen-dependent process. Upon excitation with light, Erythrosin B can transition to an excited triplet state. This excited molecule can then transfer its energy to molecular oxygen, generating highly reactive singlet oxygen. This singlet oxygen can then chemically react with and destroy the Erythrosin B molecule, leading to the loss of its fluorescence. At higher concentrations of the dye, a self-catalyzed photobleaching process can also occur.

Q4: What factors influence the rate of Erythrosin B photobleaching?

A4: Several factors can affect how quickly Erythrosin B photobleaches:

• Light Intensity: Higher intensity light sources accelerate photobleaching.

• Exposure Time: Longer exposure to excitation light increases the extent of photobleaching.

• Oxygen Concentration: The presence of molecular oxygen is a key driver of photobleaching.

• Erythrosin B Concentration: At higher concentrations, self-catalysis can increase the rate of photobleaching.

• Chemical Environment: The pH and composition of the buffer or mounting medium can influence the photobleaching rate. For example, some buffers may react with the excited dye or the reactive oxygen species generated.

Troubleshooting Guides

Issue 1: Rapid Fading of Erythrosin B Signal During Fluorescence Microscopy

Possible Cause: Photobleaching due to excessive light exposure or the presence of oxygen.

Solutions:

• Optimize Imaging Parameters:

  • Reduce Excitation Light Intensity: Use the lowest laser power or lamp intensity that provides an adequate signal. Neutral density filters can be used to attenuate the light from arc lamps.

  • Minimize Exposure Time: Use the shortest possible exposure time for image acquisition.

  • Limit Illumination: Keep the shutter closed when not actively acquiring images to protect the sample from unnecessary light exposure.

• Use Antifade Reagents:

  • Incorporate an antifade reagent into your mounting medium. Common and effective antifade agents include:

    • n-Propyl Gallate (NPG): A commonly used antioxidant.

    • Trolox: A water-soluble derivative of vitamin E.

    • Ascorbic Acid (Vitamin C): A natural antioxidant.

  • These reagents work by scavenging reactive oxygen species, thereby protecting the fluorophore from photodamage.

• Deoxygenate the Sample Environment:

  • For fixed samples, using a mounting medium containing an oxygen scavenging system (e.g., glucose oxidase and catalase) can reduce the local oxygen concentration.

  • For live-cell imaging, this is more challenging, but some specialized imaging chambers and media can help reduce oxygen levels.

Issue 2: Inconsistent Erythrosin B Staining or High Background

Possible Cause: Issues with the staining protocol, mounting medium, or autofluorescence.

Solutions:

• Optimize Staining Protocol:

  • Titrate Erythrosin B Concentration: Use the lowest concentration of Erythrosin B that gives a sufficient signal to minimize background and potential dye aggregation.

  • Washing Steps: Ensure thorough washing after staining to remove unbound dye, which can contribute to background fluorescence.

• Check Mounting Medium:

  • pH of Mounting Medium: The pH of the mounting medium can affect the fluorescence of Erythrosin B and the efficacy of some antifade reagents. For many fluorophores, a slightly alkaline pH (around 8.5) is optimal.

  • Refractive Index Mismatch: Ensure the refractive index of your mounting medium is close to that of your immersion oil to avoid spherical aberrations that can degrade image quality.

• Address Autofluorescence:

  • Include Unstained Controls: Always prepare an unstained control sample to assess the level of autofluorescence from your cells or tissue.

  • Use Spectral Unmixing: If your imaging system has this capability, it can be used to separate the specific Erythrosin B signal from the autofluorescence background.

Issue 3: Antifade Reagent Seems Ineffective or Quenches the Signal

Possible Cause: Incorrect preparation or application of the antifade reagent, or incompatibility with Erythrosin B.

Solutions:

• Proper Preparation and Storage:

  • Some antifade reagents, like n-propyl gallate, can be difficult to dissolve and may require gentle heating.

  • Prepare fresh antifade solutions as some can degrade over time, losing their effectiveness. Store stock solutions in the dark and at the recommended temperature.

• Concentration Optimization:

  • While antifade reagents can reduce photobleaching, at high concentrations, they can sometimes quench the initial fluorescence intensity. It is important to use them at their recommended concentrations.

• Test Different Antifade Agents:

  • The effectiveness of an antifade reagent can be fluorophore-specific. If one agent is not performing well, try another from the list provided.

Data Presentation: Efficacy of Common Antifade Reagents

Antifade Reagent	Chemical Class	Recommended Concentration (in mounting medium)	Key Advantages	Potential Disadvantages
n-Propyl Gallate (NPG)	Gallic acid ester	1-2% (w/v)	Effective for a broad range of fluorophores.	Can be difficult to dissolve; may not be ideal for all live-cell applications due to potential biological effects.
Trolox	Vitamin E analog	1-2 mM	Water-soluble and can be used in live-cell imaging; effective against various reactive oxygen species.	Efficacy can be concentration-dependent and may vary between cell types.
Ascorbic Acid	Vitamin	0.1-1 mM	Natural antioxidant, can be used in live-cell imaging.	Can be unstable in solution and may affect the pH of the medium.

Experimental Protocols

Protocol 1: Preparation of n-Propyl Gallate (NPG) Antifade Mounting Medium for Fixed Cells

Materials:

• n-Propyl gallate

• Glycerol

• 10x Phosphate-Buffered Saline (PBS), pH 7.4

• Distilled water

Procedure:

• Prepare a 10% (w/v) stock solution of n-propyl gallate in glycerol. This may require gentle heating (e.g., in a 50°C water bath) and stirring to fully dissolve.

• To prepare the final mounting medium, mix 1 part of 10x PBS with 9 parts of glycerol.

• Add the 10% n-propyl gallate stock solution to the PBS/glycerol mixture to achieve a final NPG concentration of 1-2%. For example, add 1 mL of the 10% stock to 9 mL of the PBS/glycerol mixture for a 1% final concentration.

• Mix thoroughly and store in small aliquots at -20°C, protected from light.

Protocol 2: Live-Cell Imaging with Ascorbic Acid to Reduce Photobleaching

Materials:

• L-Ascorbic acid

• Live-cell imaging medium (e.g., phenol red-free DMEM/F-12)

• Cells stained with Erythrosin B

Procedure:

• Prepare a fresh stock solution of ascorbic acid (e.g., 100 mM in water).

• Immediately before imaging, dilute the ascorbic acid stock solution into your live-cell imaging medium to a final concentration of 0.1-1 mM.

• Replace the medium on your cells with the imaging medium containing ascorbic acid.

• Incubate for a short period (e.g., 15-30 minutes) before starting your imaging session.

• Proceed with live-cell imaging, keeping in mind to still use the lowest possible light exposure.

Visualization of Key Pathways and Workflows

Erythrosin B Photobleaching Mechanism

Caption: Mechanism of Erythrosin B photobleaching involving singlet oxygen generation.

Experimental Workflow for Fixed Cell Staining with Antifade Mounting

Erythrosin B Technical Support Center: High-Debris Sample Analysis

Welcome to the technical support center for the Erythrosin B cell viability assay. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for handling high-debris samples.

Troubleshooting Guides & FAQs

This section addresses specific issues you may encounter when using Erythrosin B for cell viability analysis in samples with a high concentration of cellular debris.

FAQs

• Q1: Why is my background staining so high when using Erythrosin B on my samples?

  High background staining in high-debris samples can be caused by several factors. Cellular debris, such as fragments of dead cells, can non-specifically bind to Erythrosin B, leading to a "hazy" or stained background that makes it difficult to distinguish between live, dead, and non-cellular particles.[1][2] Additionally, if your sample has a high concentration of proteins, Erythrosin B may bind to these proteins, contributing to the background.[3]

• Q2: Can cellular debris be mistaken for dead cells in an Erythrosin B assay?

  Yes, this is a common issue. Since Erythrosin B stains cells that have lost membrane integrity, significant amounts of debris from lysed cells can take up the dye and appear as small, stained particles.[1][2] This can lead to an overestimation of the dead cell population. It is crucial to distinguish between intact, stained dead cells and irregularly shaped, stained debris.

• Q3: How can I reduce the impact of debris on my cell viability counts?

  The most effective approach is to remove as much debris as possible before staining. This can be achieved through several sample preparation techniques, including low-speed centrifugation to pellet intact cells while leaving smaller debris in the supernatant, or by passing the cell suspension through a cell strainer.[4][5] For particularly challenging samples, density gradient centrifugation may be necessary.[6]

• Q4: Should I adjust the concentration of Erythrosin B or the incubation time for high-debris samples?

  While the standard protocol is often robust, some optimization may be beneficial. If you have a very high cell and debris concentration, you might consider a slight increase in the Erythrosin B concentration to ensure sufficient dye is available to stain all non-viable cells. However, it is more critical to optimize your sample preparation to remove debris first. There is no required incubation time for Erythrosin B, as the staining of non-viable cells is rapid.[7]

• Q5: My sample contains a lot of protein aggregates. Will this affect my Erythrosin B staining?

  Yes, protein aggregates can interfere with accurate cell counting. One of the advantages of Erythrosin B is that it is less likely to stain protein aggregates compared to Trypan Blue.[8] However, large aggregates can still obscure cells or be misidentified by automated counters. Filtering the sample through a cell strainer can help to remove these aggregates before staining.[9]

Experimental Protocols

Here you will find detailed methodologies for preparing high-debris samples for Erythrosin B staining and for performing the staining itself.

Protocol 1: Debris Removal by Differential Centrifugation

This protocol is designed to separate larger, intact cells from smaller cellular debris.

• Sample Collection: Collect your cell suspension.

• Initial Centrifugation: Centrifuge the cell suspension at a low speed (e.g., 800 x g) for 10 minutes at 4°C.[10] This will pellet the intact cells.

• Supernatant Removal: Carefully aspirate and discard the supernatant, which contains the majority of the smaller cellular debris.

• Cell Resuspension: Gently resuspend the cell pellet in a fresh, appropriate buffer (e.g., PBS).

• Washing Step (Optional but Recommended): Repeat the centrifugation and resuspension steps (2-4) one more time to further wash the cells and remove residual debris.

• Final Resuspension: Resuspend the final cell pellet in a known volume of buffer for cell counting.

• Proceed to Staining: The cleaned cell suspension is now ready for Erythrosin B staining.

Protocol 2: Debris Removal by Cell Filtration

This method is effective for removing larger cell clumps and aggregates.

• Prepare Cell Suspension: Ensure your cells are in a single-cell suspension as much as possible through gentle pipetting.

• Select Cell Strainer: Choose a cell strainer with an appropriate mesh size (e.g., 40-70 µm) to allow individual cells to pass through while retaining larger clumps and debris.[11]

• Filtration: Place the cell strainer on top of a sterile collection tube. Gently pour the cell suspension through the strainer.

• Rinsing: Rinse the original tube with a small amount of buffer and pass it through the strainer to maximize cell recovery.[4]

• Collect Filtered Suspension: The filtered single-cell suspension in the collection tube is now ready for Erythrosin B staining.

Protocol 3: Erythrosin B Staining for Cell Viability

This protocol is for staining the cell suspension after debris has been removed.

• Prepare Erythrosin B Solution: Use a 0.02% solution of Erythrosin B in PBS.[12]

• Mix Sample and Dye: In a clean microcentrifuge tube, mix your cell suspension with the Erythrosin B solution. A 1:1 ratio is standard (e.g., 10 µL of cell suspension and 10 µL of Erythrosin B).[7]

• Load Hemocytometer/Counting Slide: Immediately after mixing, load the stained cell suspension into a hemocytometer or an automated cell counter slide.

• Image and Count:

  • Manual Counting (Hemocytometer): Under a bright-field microscope, count the live (unstained, bright) and dead (stained, red/pink) cells.

  • Automated Cell Counter: Follow the manufacturer's instructions. For high-debris samples, you may need to adjust parameters such as the stained threshold and cell roundness to better distinguish cells from debris. For example, for Jurkat cells with high debris, the stained threshold might be adjusted from 30 to 25, and the live and dead roundness from 65 and 20 to 35 and 15, respectively.[12]

• Calculate Viability:

  • Viability (%) = (Number of Live Cells / Total Number of Cells) x 100

Data Presentation

The following table summarizes the expected outcomes when using a standard versus an adjusted Erythrosin B protocol on a high-debris sample. The adjusted protocol includes a pre-staining debris removal step (centrifugation or filtration).

Parameter	Standard Protocol (No Debris Removal)	Adjusted Protocol (With Debris Removal)
Observed Debris	High	Low to Moderate
Background Staining	Moderate to High	Low
Distinction of Dead Cells	Difficult	Clear
Calculated % Viability	Potentially underestimated	More Accurate
Reproducibility	Lower	Higher

Visualizations

The following diagrams illustrate the experimental workflows for handling high-debris samples.

Standard Erythrosin B workflow for high-debris samples.

Adjusted Erythrosin B workflow with a debris removal step.

The impact of high debris content on Erythrosin B staining.

References

• 1. genetargetsolutionsshop.com.au [genetargetsolutionsshop.com.au]
• 2. Viability dyes: Trypan blue vs Erythrosine B • Hemocytometer [hemocytometer.org]
• 3. Colorimetric micromethod for protein determination with erythrosin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. How To Use A Cell Strainer? - Lab Consumables Supplier [sdlabio.com]
• 6. Density Gradient Centrifugation Principle : Cell Separation [uberstrainer.com]
• 7. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 8. escarpmentlabs.com [escarpmentlabs.com]
• 9. appliedcytometry.com [appliedcytometry.com]
• 10. Protocol for differential centrifugation-based separation and characterization of apoptotic vesicles derived from human mesenchymal stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Significance of Lab Cell Strainers for Optimal Flow Cytometry Results - Blogs | Uberstrainer [uberstrainer.com]
• 12. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]

Erythrosin B incubation time for optimal cell viability results

Welcome to the technical support center for Erythrosin B cell viability assays. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in obtaining optimal and reliable results during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal incubation time for Erythrosin B for cell viability assays?

For most applications, Erythrosin B does not require a specific incubation time.[1] The staining of dead cells, which have compromised membranes, is rapid. For bacterial staining, incubations as short as 5 minutes are effective, and longer incubations of 10-15 minutes are also common, with no adverse effects observed for up to 30 minutes.[2] For yeast, an effective time of 1 minute has been reported.[3] It is recommended to perform cell counting as soon as possible after mixing the cell suspension with the dye.

Q2: How does Erythrosin B work as a viability dye?

Erythrosin B is a membrane exclusion dye. The principle is based on the fact that viable, healthy cells possess intact cell membranes that are impermeable to the polar Erythrosin B molecules. Therefore, live cells remain unstained. In contrast, dead or dying cells have compromised membrane integrity, allowing the dye to enter and bind to intracellular proteins, resulting in the cells being stained a distinct pink or red color.[1][4]

Q3: What are the advantages of using Erythrosin B over Trypan Blue?

Erythrosin B offers several advantages over the more traditional Trypan Blue:

• Lower Toxicity: Erythrosin B is less toxic to cells, allowing for a wider window for analysis without significantly impacting cell viability.[3][5] It is considered biosafe and non-toxic.[4]

• Safety: Trypan Blue is a known carcinogen and poses environmental hazards, whereas Erythrosin B is a food-grade dye (FD&C Red No. 3) and is safer to handle and dispose of.[4][6]

• Stability: Erythrosin B is more stable in solution and less prone to precipitation, which can interfere with accurate cell counting.[7]

• Reduced Serum Protein Binding: Erythrosin B shows less interference from serum proteins in the culture medium compared to Trypan Blue.[7]

Q4: Can Erythrosin B be used for different cell types?

Yes, Erythrosin B is a versatile dye that can be used for a wide range of cell types, including:

• Mammalian cells[4][6]

• Yeast[3]

• Bacteria (both Gram-positive and Gram-negative)[2][8]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
All cells appear stained (low viability)	1. Cell handling during harvesting or preparation was too harsh, leading to membrane damage.2. The cell population is genuinely of low viability.3. Erythrosin B concentration is too high or incubation time is excessively long, leading to toxicity.[9][10]	1. Handle cells gently. Avoid vigorous vortexing or pipetting.2. Use a positive control of known high viability cells. Review cell culture conditions.3. Prepare a fresh, correct concentration of Erythrosin B solution. Minimize the time between staining and counting.
No cells are stained (100% viability)	1. The cell population is indeed highly viable.2. Erythrosin B solution is old, degraded, or at too low a concentration.3. Microscope settings (e.g., brightness, contrast) are not optimal for visualizing the stained cells.	1. Use a negative control of heat-killed or ethanol-treated cells to ensure the dye is working.2. Prepare a fresh Erythrosin B working solution.3. Adjust microscope settings to clearly distinguish between stained and unstained cells.
Inconsistent results between replicates	1. Uneven mixing of the cell suspension and Erythrosin B.2. Cells are settling in the tube before loading into the counting chamber.3. Inaccurate pipetting.	1. Ensure the cell suspension and dye are thoroughly but gently mixed.2. Mix the cell suspension immediately before loading the sample.3. Use calibrated pipettes and proper pipetting techniques.
Background is heavily stained	1. Presence of a high amount of cellular debris from dead cells.2. Serum proteins in the media binding to the dye.[11]	1. If possible, wash the cell pellet with PBS before resuspending and staining to remove debris.2. While Erythrosin B has reduced serum binding, for very high serum concentrations, consider washing cells or using a serum-free medium for the staining step.[11]

Experimental Protocols

General Erythrosin B Stock Solution (0.4% w/v)

• Weigh 0.4 g of Erythrosin B powder.

• Dissolve in 100 mL of phosphate-buffered saline (PBS).

• Filter sterilize the solution through a 0.22 µm filter.

• Store at 4°C, protected from light.

Mammalian Cell Viability Assay

• Harvest cells and centrifuge to obtain a cell pellet.

• Resuspend the cell pellet in an appropriate volume of PBS or serum-free medium to achieve a suitable cell density for counting.

• In a separate tube, mix the cell suspension and a 0.02% w/v Erythrosin B working solution in a 1:1 ratio.[4] For example, mix 20 µL of cell suspension with 20 µL of Erythrosin B solution.

• Gently mix the suspension.

• Immediately load the mixture into a hemocytometer or an automated cell counter.

• Count the number of stained (dead) and unstained (live) cells.

• Calculate the percentage of viable cells:

  • Viability (%) = (Number of live cells / Total number of cells) x 100

Yeast Cell Viability Assay

• Prepare a 0.1% w/w Erythrosin B working solution.[3]

• Create a 1:1 mixture of the yeast cell dilution and the Erythrosin B working solution for a final concentration of 0.05% Erythrosin B.[3]

• Incubate for 1 minute.[3]

• Load the mixture onto a hemocytometer.

• Count the stained (dead) and unstained (live) yeast cells.

• Calculate the viability percentage as described for mammalian cells.

Bacterial Cell Viability Assay

• Harvest bacterial cells by centrifugation and resuspend in PBS.

• Add Erythrosin B to the bacterial suspension to a final concentration that is optimal for the specific bacteria (typically in the µM range, testing may be required).

• Incubate for 5-15 minutes at room temperature.[2][8]

• The viability can be assessed by:

  • Microscopy: Placing a small volume on a slide and observing the stained versus unstained cells.

  • Spectrophotometry: Measuring the absorbance at 530 nm.[8]

  • Flow Cytometry: Analyzing the fluorescence of the cell population.[2]

Quantitative Data Summary

The following table summarizes a comparison between Erythrosin B and Trypan Blue for determining the viability of two yeast strains.

Strain	Dye	Number of Counts	Mean Viability	Standard Deviation
Czech Lager	Erythrosin B	20	0.225	0.0462
Czech Lager	Trypan Blue	20	0.217	0.0351
Foggy London Ale	Erythrosin B	20	0.921	0.0201
Foggy London Ale	Trypan Blue	20	0.918	0.0201

Data adapted from Escarpment Labs, 2020.[3] The study concluded that there was no significant difference in the viability measurements between the two dyes.[3]

Visual Guides

Caption: Experimental workflow for Erythrosin B cell viability assay.

Caption: Principle of Erythrosin B dye exclusion for cell viability.

References

• 1. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 2. tandfonline.com [tandfonline.com]
• 3. escarpmentlabs.com [escarpmentlabs.com]
• 4. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 5. Viability dyes: Trypan blue vs Erythrosine B • Hemocytometer [hemocytometer.org]
• 6. researchgate.net [researchgate.net]
• 7. Is Erythrosin B a Better Choice than Trypan Blue for Cell Counting? [denovix.com]
• 8. tandfonline.com [tandfonline.com]
• 9. The Promiscuous Protein Binding Ability of Erythrosine B Studied by Metachromasy (Metachromasia) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Nucleus-highlighting (terminal/lethal) staining of adherent live U2-OS cells by Erythrosine B [protocols.io]

Technical Support Center: Minimizing Erythrosin B Cytotoxicity in Live-Cell Imaging

Welcome to the technical support center for minimizing Erythrosin B cytotoxicity in your live-cell imaging experiments. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you achieve high-quality imaging data while maintaining cell health.

Frequently Asked Questions (FAQs)

Q1: Is Erythrosin B toxic to live cells?

A1: Erythrosin B is generally considered to have low cytotoxicity in the dark and is often used as a safer alternative to Trypan Blue for cell viability assessment.[1][2][3] However, it can become cytotoxic, especially when exposed to light, a phenomenon known as phototoxicity.[4] This phototoxicity is primarily caused by the generation of reactive oxygen species (ROS).

Q2: What is phototoxicity and how does Erythrosin B cause it?

A2: Phototoxicity is cell damage or death induced by the combination of a photosensitive compound (like Erythrosin B) and light.[5] When Erythrosin B is excited by light, it can transfer energy to molecular oxygen, generating highly reactive molecules called reactive oxygen species (ROS), such as singlet oxygen. These ROS can damage cellular components like lipids, proteins, and nucleic acids, leading to cytotoxicity.[6]

Q3: How can I minimize Erythrosin B-induced phototoxicity?

A3: Minimizing phototoxicity involves a multi-faceted approach:

• Optimize Staining Protocol: Use the lowest effective concentration of Erythrosin B and minimize the incubation time.

• Reduce Light Exposure: Decrease the intensity and duration of the excitation light.

• Use Antioxidants: Supplement the imaging medium with antioxidants to neutralize ROS.

• Optimize Imaging Conditions: Choose appropriate filters and a sensitive detector to maximize signal collection with minimal light input.

• Include Serum: The presence of serum in the culture medium can reduce the cytotoxic effects of Erythrosin B as serum proteins can bind to the dye.[7][8]

Q4: What concentration of Erythrosin B should I use for live-cell staining?

A4: For cell viability counting, a common concentration is 0.02% w/v.[2] For live-cell imaging, it is crucial to determine the lowest concentration that provides an adequate signal for your specific application. It is recommended to perform a concentration titration to find the optimal balance between signal intensity and cell viability.

Q5: Can I use antioxidants to protect my cells? Which ones are recommended?

A5: Yes, antioxidants can effectively reduce phototoxicity. Commonly used antioxidants in live-cell imaging include Ascorbic acid (Vitamin C) and Trolox (a water-soluble analog of Vitamin E).[9][10] Ascorbic acid has been shown to be particularly effective in preventing light-induced mitotic defects.[9]

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
High background fluorescence	1. Erythrosin B concentration is too high.2. Incomplete removal of unbound dye.3. Autofluorescence from media components.	1. Perform a titration to determine the lowest effective concentration.2. Gently wash the cells with fresh, pre-warmed imaging medium before imaging.3. Use a phenol red-free imaging medium.
Unexpectedly high cell death before imaging	1. High concentration of Erythrosin B.2. Prolonged incubation time.3. Cell line is particularly sensitive to Erythrosin B.	1. Reduce the Erythrosin B concentration.2. Minimize the incubation time to what is necessary for sufficient staining.3. Test a lower concentration range or consider an alternative dye.
Rapid photobleaching and/or cell death during imaging	1. Excitation light is too intense.2. Exposure time is too long.3. Lack of antioxidants in the imaging medium.	1. Reduce the laser power or lamp intensity to the lowest level that provides a usable signal.2. Use the shortest possible exposure time.3. Supplement the imaging medium with an antioxidant cocktail (see protocol below).
Inconsistent staining between experiments	1. Variation in cell density.2. Differences in incubation time or temperature.3. Presence or absence of serum in the staining buffer.	1. Ensure consistent cell seeding density.2. Standardize the incubation time and maintain a constant temperature.3. Be consistent with the use of serum in your staining and imaging buffers. Note that serum proteins can bind to Erythrosin B, reducing its effective concentration.[7][8]

Quantitative Data Summary

The cytotoxicity of Erythrosin B is highly dependent on the experimental conditions, including concentration, presence of light, and cell type.

Cell Line	Condition	Concentration	Cytotoxicity Metric	Result
CHO and Jurkat cells	Dark (for viability counting)	0.02% w/v	Viability comparable to Trypan Blue and AO/PI	Effective for viability counting with low immediate toxicity[2]
U2-OS	Dark, serum-free media	0.06% w/v	Lethal staining	Stains live cells after 10 minutes[11]
HEK293T	Dark, serum-free media	0.06% w/v	Lethal staining	Stains live cells after >30 minutes[11]
RPE1	Dark	Up to 1 mM	IC50	3.38 mM (for Ascorbic Acid, as a measure of general cytotoxicity)[9]

Note: Comprehensive quantitative data directly comparing the phototoxicity of Erythrosin B across different cell lines with varying light exposure levels is limited in publicly available literature. It is highly recommended to perform a pilot experiment to determine the optimal, non-toxic imaging conditions for your specific cell line and experimental setup.

Experimental Protocols

Protocol 1: General Staining for Live-Cell Imaging with Minimized Cytotoxicity

This protocol provides a general guideline for staining live cells with Erythrosin B while minimizing cytotoxicity.

Materials:

• Erythrosin B powder

• Phosphate-buffered saline (PBS) or other suitable buffer

• Complete cell culture medium (with and without serum)

• Antioxidant stock solutions (see Protocol 2)

Procedure:

• Prepare Erythrosin B Stock Solution: Prepare a 0.4% w/v stock solution of Erythrosin B in PBS.

• Cell Preparation: Culture cells to the desired confluency on an appropriate imaging dish or plate.

• Prepare Staining Solution: Dilute the Erythrosin B stock solution in serum-free medium to the desired working concentration. A starting concentration of 0.005% to 0.02% w/v is recommended.

• Staining:

  • Aspirate the culture medium from the cells.

  • Gently wash the cells once with pre-warmed PBS.

  • Add the Erythrosin B staining solution to the cells and incubate for a minimal amount of time (e.g., 1-5 minutes) at 37°C.

• Washing:

  • Aspirate the staining solution.

  • Gently wash the cells twice with pre-warmed imaging medium (containing serum and antioxidants, if used).

• Imaging: Immediately proceed with imaging using optimized microscopy settings (see Protocol 3).

Protocol 2: Preparation and Use of an Antioxidant Cocktail

This protocol describes how to prepare and use a common antioxidant cocktail to mitigate phototoxicity.

Materials:

• Ascorbic acid

• Trolox

• Sterile, deionized water

• DMSO

• Imaging medium

Procedure:

• Prepare Stock Solutions:

  • 100 mM Ascorbic Acid: Dissolve 17.6 mg of ascorbic acid in 1 mL of sterile water. Store at -20°C in single-use aliquots.[9]

  • 100 mM Trolox: Dissolve 25.0 mg of Trolox in 1 mL of DMSO. Store at 4°C.[9]

• Prepare Antioxidant-Supplemented Imaging Medium:

  • On the day of the experiment, thaw an aliquot of the ascorbic acid stock solution.

  • Add the antioxidant stock solutions to your pre-warmed imaging medium to achieve the desired final concentrations. Recommended starting concentrations are:

    • Ascorbic Acid: 500 µM[9]

    • Trolox: 0.1 mM to 1 mM[12]

  • Vortex gently to mix.

• Application: Use this antioxidant-supplemented medium for the final wash steps after staining and during the imaging session.

Protocol 3: Optimizing Fluorescence Microscopy Settings to Reduce Phototoxicity

This protocol outlines key steps to optimize your microscope settings for gentle live-cell imaging.

Procedure:

• Use the Lowest Possible Excitation Intensity:

  • Start with the lowest laser power or lamp intensity setting.

  • Gradually increase the intensity only until the signal is clearly distinguishable from the background noise.[13]

• Minimize Exposure Time:

  • Use the shortest exposure time that provides an adequate signal-to-noise ratio.[13]

  • Utilize a sensitive camera to allow for shorter exposure times.

• Use Appropriate Filters:

  • Ensure that your filter sets are well-matched to the excitation and emission spectra of Erythrosin B to maximize signal detection and minimize bleed-through.

• Limit Illumination to the Field of View:

  • Use the field diaphragm to illuminate only the area being imaged.

• Time-lapse Imaging Considerations:

  • Increase the time interval between image acquisitions as much as your experimental question allows.

  • Use a shutter to block the excitation light path between acquisitions.[13]

Visualizations

Signaling Pathway of Erythrosin B-Induced Phototoxicity

Caption: Erythrosin B phototoxicity is initiated by light excitation, leading to ROS production and subsequent cellular damage, which can trigger both apoptosis and necrosis.

Experimental Workflow for Minimizing Phototoxicity

Caption: A streamlined workflow for live-cell imaging with Erythrosin B, emphasizing minimal cytotoxicity.

Logical Relationship for Troubleshooting High Cytotoxicity

Caption: A troubleshooting guide illustrating the causes and solutions for high cytotoxicity when using Erythrosin B.

References

• 1. The phototoxic effect of erythrosin B on third-stage larvae of gastrointestinal nematodes in sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Phototoxicity in Live-Cell Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. Cell Death Pathways in Photodynamic Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Brain uptake of a food dye, erythrosin B, prevented by plasma protein binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Characterization of erythrosine B binding to bovine serum albumin and bilirubin displacement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. Protocol for assessing total antioxidant capacity in minimal volumes of varying clinical human samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. vectorlabs.com [vectorlabs.com]
• 13. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]

Erythrosin B stability issues in working solutions

This guide provides troubleshooting and frequently asked questions regarding the stability of Erythrosin B in working solutions, designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Erythrosin B and what are its common applications?

Erythrosin B, also known as FD&C Red No. 3, is a xanthene dye widely used as a food colorant, a biological stain, and a photosensitizer.[1][2][3] In laboratory settings, it is used for staining proteins, connective tissues, and fibers, and as a vital stain to assess cell viability, serving as a safer alternative to Trypan Blue.[1][4][5] Its photosensitizing properties also make it a subject of research in photodynamic therapy.[6]

Q2: How should I store Erythrosin B powder and its prepared solutions?

• Powder: The solid, crystalline form of Erythrosin B is stable and should be stored at room temperature (+5 °C to +30 °C), protected from moisture and light.[7][8] The shelf life for the powder is generally indefinite if stored correctly.[9]

• Stock Solutions (in organic solvents): Stock solutions prepared in solvents like DMSO or ethanol can be stored at -20°C for about a month or at -80°C for up to six months.[7][8] It is crucial to prevent repeated freeze-thaw cycles.[7]

• Aqueous Working Solutions: Aqueous solutions are significantly less stable. It is strongly recommended to prepare these solutions fresh on the day of use.[8][10] If storage is absolutely necessary, solutions may be kept at -20°C for up to one month, though fresh preparation is always preferable.[8]

Q3: In which solvents is Erythrosin B soluble?

Erythrosin B is soluble in water and various organic solvents. The solubility can vary, so it's important to use the correct solvent for your desired concentration. The solid powder is soluble in water, ethanol, DMSO, and dimethyl formamide.[10][11][12]

Troubleshooting Guide

This section addresses common problems encountered when working with Erythrosin B solutions.

Problem 1: My Erythrosin B solution has lost its color or appears faded.

Cause: This issue, known as photobleaching, is most often due to degradation of the dye molecule.

• Light Exposure: Erythrosin B has poor to fair stability when exposed to light.[1][2] Under illumination, it can generate singlet oxygen, which in turn degrades the dye molecule, causing the color to fade.[6][13] This process is the basis of its use in photocatalysis experiments.[14]

• Oxidation: The dye is incompatible with strong oxidizing agents, which can lead to its degradation.[1][2][15] Kinetic studies have shown that oxidants like chloramine-T can cause oxidative degradation of Erythrosin B.[16]

• Incorrect pH: Extreme pH values can affect the dye's structure and color. The degradation rate can increase with changes in pH.

Solution:

• Always store Erythrosin B solutions, especially aqueous working solutions, in amber vials or wrap containers in aluminum foil to protect them from light.

• Prepare solutions fresh before each experiment to ensure maximum efficacy.[8][10]

• Avoid mixing Erythrosin B with strong oxidizing agents.

• Maintain the pH of the solution within the stable range (pH 7-8).[1][2]

Problem 2: There is a precipitate in my aqueous Erythrosin B solution.

Cause: Precipitation typically occurs due to issues with pH or concentration.

• Low pH: Erythrosin B is insoluble in acidic conditions, specifically between pH 3 and 5.[1][2] If the pH of your aqueous solution drops below 5.0, the dye will precipitate out, often as a yellow-brown solid.[1][12]

• Exceeded Solubility Limit: Attempting to create a solution with a concentration higher than the dye's solubility limit in that specific solvent will result in undissolved powder.

• Reaction with Buffer Components: While common, some buffers can influence the dye's properties. For instance, the singlet oxygen quantum yield of Erythrosin B differs significantly in HEPES buffer compared to Tris or phosphate buffers, indicating a specific chemical interaction.[17]

Solution:

• Ensure the pH of your aqueous working solution is neutral to slightly alkaline (pH 7.0 - 8.0) for optimal stability.[1][2] Use a suitable buffer like PBS (pH 7.2) or Tris-HCl.

• Consult solubility data before preparing solutions to avoid oversaturation.

• When diluting a stock solution (e.g., in DMSO) into an aqueous buffer, ensure the final concentration of the organic solvent is low, as it can have physiological effects in biological experiments.[10]

Data & Protocols

Quantitative Data Summary

Table 1: Solubility of Erythrosin B

Solvent	Approximate Solubility	Reference
Water (at 25°C)	90 - 100 mg/mL	[1][2]
Phosphate-Buffered Saline (PBS, pH 7.2)	~10 mg/mL	[10]
Ethanol	~30 mg/mL	[10]
DMSO	~30 - 33 mg/mL	[7][10]
Dimethyl Formamide (DMF)	~30 mg/mL	[10]

Table 2: pH Stability of Erythrosin B

pH Range	Stability / Appearance	Reference
3.0 - 5.0	Insoluble, forms a yellow-brown precipitate	[1][2][12]
7.0 - 8.0	Stable, cherry-red solution	[1][2]
Alkaline (with NaOH)	Forms a red precipitate	[1][12]

Experimental Protocols

Protocol 1: Preparation of a 0.1% (w/w) Aqueous Working Solution

This protocol is adapted for preparing a working solution for applications like cell viability assays.

Materials:

• Erythrosin B powder

• 1M Tris-HCl buffer, pH 7.5

• Sterile distilled water

• Vortex mixer

• 15 mL and 50 mL centrifuge tubes

Procedure:

• Prepare 0.1M Tris-HCl Buffer: In a 50 mL tube, add 45 mL of sterile distilled water and 5 mL of 1M Tris-HCl buffer. Mix thoroughly.

• Prepare 2% (w/w) Stock Solution: Weigh 0.8g of Erythrosin B powder and place it into a 50 mL tube. Add the 0.1M Tris-HCl buffer until the total weight of the contents is 40g. Vortex vigorously until the powder is completely dissolved. Do not attempt to make a more concentrated stock, as the dye may not fully dissolve.[4]

• Prepare 0.1% (w/w) Working Solution: In a 15 mL tube, add 9.5 mL of the 0.1M Tris-HCl buffer. Add 0.5 mL of the 2% Erythrosin B stock solution. Vortex to mix. This yields a 10 mL working solution.[4]

• Storage and Use: Use this solution on the same day for best results. Protect from light. For cell counting, this solution is typically mixed 1:1 with the cell suspension.[4]

Protocol 2: Spectrophotometric Assessment of Solution Stability

This protocol allows for the quantitative measurement of Erythrosin B degradation (fading) over time.

Materials:

• Erythrosin B working solution

• UV-Vis Spectrophotometer

• Cuvettes

• Control solvent/buffer

Procedure:

• Prepare Sample: Prepare your Erythrosin B working solution in the desired buffer (e.g., PBS) at a concentration that gives an initial absorbance reading within the linear range of your spectrophotometer (typically 0.1 - 1.0 AU).

• Initial Measurement (T=0): Calibrate the spectrophotometer using the buffer as a blank. Measure the full absorbance spectrum (e.g., 300-700 nm) of the Erythrosin B solution to identify the maximum absorbance wavelength (λmax), which should be around 525-528 nm.[14][18] Record this initial absorbance value at λmax.

• Incubation: Store the cuvette containing the solution under the condition you wish to test (e.g., exposed to ambient light on a lab bench, in a dark drawer, at 4°C, at room temperature).

• Time-Point Measurements: At regular intervals (e.g., every 30 minutes, 1 hour, or 24 hours), retrieve the cuvette, gently mix, and measure the absorbance at λmax.

• Data Analysis: Plot the absorbance at λmax versus time. A decrease in absorbance indicates degradation of the dye. The rate of degradation can be calculated from this data. Studies have shown that photodegradation often follows pseudo-first-order kinetics.[18][19]

Visual Guides

Caption: A standard workflow for preparing a stable Erythrosin B aqueous working solution.

Caption: A decision tree to diagnose common Erythrosin B stability issues.

Caption: A simplified diagram showing factors that cause Erythrosin B degradation.

References

• 1. ERYTHROSIN B | 16423-68-0 [chemicalbook.com]
• 2. ERYTHROSIN B CAS#: 16423-68-0 [m.chemicalbook.com]
• 3. fens.usv.ro [fens.usv.ro]
• 4. escarpmentlabs.com [escarpmentlabs.com]
• 5. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 6. Photodegradation in Micellar Aqueous Solutions of Erythrosin Esters Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Erythrosin B |Solvent Red 140; tetra-iodo fluorescein; Ery B; Erythrosin; Erythrosine | Hello Bio [hellobio.com]
• 9. Erythrosin B SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. ERYTHROSIN B CAS#: 15905-32-5 [m.chemicalbook.com]
• 12. cameo.mfa.org [cameo.mfa.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. chembk.com [chembk.com]
• 16. ijcrt.org [ijcrt.org]
• 17. Photobleaching of Erythrosine B in Aqueous Environment Investigation Beyond pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. inis.iaea.org [inis.iaea.org]

Technical Support Center: Overcoming Erythrosin B Precipitation in Stock Solutions

For researchers, scientists, and drug development professionals utilizing Erythrosin B, encountering precipitation in stock solutions can be a frustrating impediment to experimental workflows. This technical support center provides troubleshooting guidance and frequently asked questions to help you prepare and maintain stable Erythrosin B solutions.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of Erythrosin B precipitation in stock solutions?

A1: Erythrosin B precipitation is primarily influenced by several factors:

• Concentration: Attempting to create stock solutions at concentrations higher than the solubility limit of the solvent is a common cause of precipitation.[1]

• pH: Erythrosin B is known to be unstable and insoluble at acidic pH levels, typically between pH 3 and 5.[2][3] It exhibits good stability at neutral to alkaline pH (pH 7 and 8).[2][3]

• Solvent Choice: The solubility of Erythrosin B varies significantly depending on the solvent used. While it is soluble in water and organic solvents like ethanol, DMSO, and dimethylformamide (DMF), the maximum achievable concentration differs.[4][5][6]

• Storage of Aqueous Solutions: Aqueous solutions of Erythrosin B are not recommended for long-term storage, as precipitation can occur over time. It is often advised to prepare these solutions fresh.[4]

• Temperature: While not as commonly cited for precipitation, storing solutions at inappropriate temperatures can affect solubility and stability.

Q2: What are the recommended solvents for preparing Erythrosin B stock solutions?

A2: The choice of solvent depends on the desired concentration and the experimental application.

• Aqueous Buffers: For many biological applications, preparing Erythrosin B in an aqueous buffer is preferred. A common choice is a Tris-HCl buffer, for example at a pH of 7.5.[1] Phosphate-buffered saline (PBS) at pH 7.2 is also used.[4]

• Organic Solvents: For higher concentration stock solutions, organic solvents are recommended. Erythrosin B is soluble in ethanol, DMSO, and DMF.[4] These organic stock solutions can then be diluted into aqueous buffers for working solutions.

Q3: What is the maximum recommended concentration for an aqueous Erythrosin B stock solution?

A3: It is advised not to exceed a 2% w/w concentration when preparing a 20x concentrated stock solution in 0.1M Tris-HCl buffer, as higher concentrations are likely to result in the Erythrosin B not dissolving.[1]

Troubleshooting Guide

Issue: My Erythrosin B has precipitated out of my aqueous stock solution.

This is a common issue that can often be resolved by following a systematic troubleshooting approach. The following diagram outlines a logical workflow for diagnosing and solving the problem.

Fig 1. Troubleshooting workflow for Erythrosin B precipitation.

Data Presentation: Solubility of Erythrosin B

The following table summarizes the solubility of Erythrosin B in various solvents as reported in the literature. This information is critical for preparing stock solutions at appropriate concentrations.

Solvent	Approximate Solubility	Reference
Ethanol	~30 mg/mL	[4]
DMSO	~30 mg/mL	[4]
Dimethyl formamide (DMF)	~30 mg/mL	[4]
PBS (pH 7.2)	~10 mg/mL	[4]
Water	9 g/100 mL (90 mg/mL) at 25°C	[2]
0.1M Tris-HCl Buffer	2% w/w (20 mg/mL) recommended max	[1]

Experimental Protocols

Protocol 1: Preparation of a 20x (2% w/v) Aqueous Erythrosin B Stock Solution

This protocol is adapted from a method for preparing a concentrated stock solution for yeast cell viability assays.[1]

Materials:

• Erythrosin B powder

• 1M Tris-HCl buffer, pH 7.5

• Sterile distilled water

• 50 mL conical tube

• Vortex mixer

Procedure:

• Prepare 0.1M Tris-HCl buffer: In a 50 mL tube, add 5 mL of 1M Tris-HCl buffer to 45 mL of sterile distilled water.

• Weigh Erythrosin B: Directly weigh 0.8 g of Erythrosin B powder into the tube containing the 0.1M Tris-HCl buffer.

• Dissolve: Top up the solution to a final volume of 40 mL with the 0.1M Tris-HCl buffer.

• Mix: Vortex the solution until the Erythrosin B is completely dissolved.

• Storage: Store the solution with parafilm around the cap. It is recommended to prepare this solution fresh.

Protocol 2: Preparation of a High-Concentration Organic Stock Solution

This protocol is suitable for preparing a concentrated stock solution in an organic solvent, which can then be diluted for working solutions.[4]

Materials:

• Erythrosin B crystalline solid

• Anhydrous DMSO, ethanol, or DMF

• Inert gas (e.g., argon or nitrogen)

• Appropriate glassware

Procedure:

• Weigh Erythrosin B: Weigh the desired amount of Erythrosin B into a clean, dry glass container.

• Add Solvent: Add the organic solvent of choice (DMSO, ethanol, or DMF) to achieve a concentration of up to 30 mg/mL.

• Purge with Inert Gas: Purge the solvent with an inert gas to remove oxygen, which can degrade the dye over time.

• Dissolve: Mix the solution until the Erythrosin B is fully dissolved. Sonication can be used to aid dissolution if precipitation occurs.[7]

• Storage: Store the stock solution at -20°C for long-term stability.[4]

The following diagram illustrates the general workflow for preparing Erythrosin B solutions.

Fig 2. General workflow for preparing Erythrosin B solutions.

References

• 1. escarpmentlabs.com [escarpmentlabs.com]
• 2. ERYTHROSIN B | 16423-68-0 [chemicalbook.com]
• 3. ERYTHROSIN B CAS#: 16423-68-0 [m.chemicalbook.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Erythrosin B Dye content = 95 15905-32-5 [sigmaaldrich.com]
• 6. Erythrosin B, spirit soluble | Fisher Scientific [fishersci.ca]
• 7. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Erythrosin B and Propidium Iodide for Flow Cytometry in Cell Viability Assessment

For researchers, scientists, and drug development professionals, accurate determination of cell viability is a critical component of cellular analysis. Flow cytometry stands out as a powerful technique for high-throughput, quantitative assessment of live and dead cell populations. Central to this analysis is the choice of viability dye. This guide provides an objective comparison of two prominent membrane-exclusion dyes: the well-established Propidium Iodide (PI) and the increasingly popular Erythrosin B.

This comparison guide delves into the principles of action, spectral properties, and experimental considerations for both dyes. By presenting supporting experimental data and detailed protocols, this document aims to equip researchers with the necessary information to make an informed decision for their specific flow cytometry applications.

Principle of Staining: A Shared Mechanism of Exclusion

Both Erythrosin B and Propidium Iodide are classified as membrane-exclusion dyes. Their functionality hinges on the integrity of the cell membrane. In viable cells, an intact and functional plasma membrane acts as a barrier, preventing the entry of these dyes. Conversely, in dead or membrane-compromised cells, the dyes can freely enter the cell.

Once inside, Propidium Iodide intercalates with double-stranded DNA, leading to a significant increase in its fluorescence.[1][2] Erythrosin B, on the other hand, binds to intracellular proteins, resulting in a distinct colorimetric and fluorescent signal.[3] This fundamental principle allows for the differentiation and quantification of live (dye-negative) and dead (dye-positive) cell populations via flow cytometry.

Performance and Properties: A Tabular Comparison

To facilitate a clear and direct comparison, the key characteristics of Erythrosin B and Propidium Iodide are summarized in the table below.

Feature	Erythrosin B	Propidium Iodide (PI)
Principle	Membrane exclusion; binds to intracellular proteins	Membrane exclusion; intercalates with DNA and RNA[1][2]
Excitation Max	~526 - 535 nm[4][5]	~488 - 535 nm[2]
Emission Max	~550 - 583 nm[5][6]	~617 nm[2]
Toxicity	Generally considered low toxicity and biosafe[6][7]	Known to be toxic and a suspected carcinogen[1]
Fixability	Not suitable for use with fixed and permeabilized cells	Not suitable for use with fixed and permeabilized cells[8]
Common Laser	Blue (488 nm) or Green (532 nm)	Blue (488 nm)[1]
Staining Time	Short incubation, often less than 5 minutes[9][10]	Short incubation, typically 5-15 minutes[4]
Primary Use	Predominantly used as a Trypan Blue alternative for brightfield counting, with growing application in flow cytometry[11]	A gold standard for viability assessment in flow cytometry[1][12]

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a general framework for utilizing Erythrosin B and Propidium Iodide for cell viability analysis in flow cytometry. It is important to note that optimal staining concentrations and incubation times may vary depending on the cell type and experimental conditions, and therefore should be empirically determined.

Erythrosin B Staining Protocol for Flow Cytometry

• Cell Preparation: Harvest cells and wash them once with 1X Phosphate Buffered Saline (PBS).

• Cell Suspension: Resuspend the cell pellet in a suitable buffer, such as PBS or a binding buffer, at a concentration of 1 x 10^6 cells/mL.

• Staining: Add Erythrosin B to the cell suspension at a final concentration typically ranging from 0.02% to 0.1% (w/v). Mix gently. No incubation time is required, but a short 1-5 minute incubation can be performed.[3]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer equipped with a blue (488 nm) or green (532 nm) laser for excitation. The emission is typically collected in a channel appropriate for the ~550-583 nm range, often corresponding to the PE or a similar channel.

Propidium Iodide Staining Protocol for Flow Cytometry

• Cell Preparation: Harvest and wash cells as described for the Erythrosin B protocol.

• Cell Suspension: Resuspend the cell pellet in 1X PBS or another appropriate buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Add Propidium Iodide to the cell suspension at a final concentration of 1-5 µg/mL.[5]

• Incubation: Incubate the cells for 5-15 minutes on ice or at room temperature, protected from light.[4][13] Do not wash the cells after PI addition.[4]

• Flow Cytometry Analysis: Analyze the samples immediately on a flow cytometer using a 488 nm laser for excitation. The PI fluorescence is typically detected in the red fluorescence channel (e.g., PE-Texas Red or a similar channel with a bandpass filter around 617 nm).[1]

Visualizing the Workflow and Mechanisms

To further clarify the processes involved, the following diagrams, generated using the DOT language, illustrate the staining mechanisms and a typical experimental workflow.

Caption: Staining mechanisms of Erythrosin B and Propidium Iodide in live and dead cells.

Caption: A generalized workflow for assessing cell viability using flow cytometry.

Discussion and Conclusion

Propidium Iodide has long been the go-to viability dye for flow cytometry due to its bright signal and well-characterized spectral properties. Its primary drawback is its toxicity, which can be a concern for researchers and in high-throughput settings.[1] Furthermore, its inability to be used on fixed cells limits its application in protocols that require intracellular staining.[8]

Erythrosin B emerges as a compelling alternative, with its principal advantage being its significantly lower toxicity.[6][7] This makes it a safer choice for routine laboratory use and reduces concerns about cytotoxic effects on cell populations during the staining procedure. While traditionally used for brightfield microscopy, its fluorescent properties are suitable for flow cytometry. The data suggests that Erythrosin B can effectively distinguish between live and dead cell populations, providing results comparable to other viability assays.[11]

The choice between Erythrosin B and Propidium Iodide will ultimately depend on the specific requirements of the experiment. For researchers prioritizing safety and seeking a less hazardous alternative without compromising the ability to identify dead cells, Erythrosin B is an excellent option. For experiments where a very bright and well-established fluorescent signal is paramount and toxicity concerns are managed, Propidium Iodide remains a robust choice.

As with any reagent, proper validation and optimization are crucial for obtaining accurate and reproducible results. Researchers are encouraged to perform initial titration experiments to determine the optimal concentration of either dye for their specific cell type and instrument settings. This comparative guide provides a solid foundation for making an informed decision and successfully incorporating either Erythrosin B or Propidium Iodide into your flow cytometry workflows for reliable cell viability analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. logosbio.com [logosbio.com]
• 3. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 4. PhotochemCAD | Erythrosine B [photochemcad.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Assessment and Comparison of Viability Assays for Cellular Products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Erythrosin B: a versatile colorimetric and fluorescent vital dye for bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 12. To dye or not to dye? Understanding the different viability dyes available for flow cytometry | Proteintech Group [ptglab.com]
• 13. researchgate.net [researchgate.net]

Erythrosin B vs. Rose Bengal: A Comparative Guide to Photodynamic Therapy Efficacy

For researchers, scientists, and drug development professionals navigating the selection of photosensitizers for photodynamic therapy (PDT), a critical evaluation of their performance is paramount. This guide provides a comprehensive, data-driven comparison of two prominent xanthene dyes, Erythrosin B and Rose Bengal, focusing on their efficacy in mediating PDT.

Executive Summary

Both Erythrosin B and Rose Bengal are effective photosensitizers capable of inducing cell death upon light activation. However, their performance characteristics exhibit notable differences. Rose Bengal generally demonstrates a higher singlet oxygen quantum yield, suggesting a greater potential for generating the primary cytotoxic agent in Type II photodynamic reactions.[1] This often translates to higher phototoxicity at equivalent concentrations. Conversely, Erythrosin B has also been shown to be a potent photosensitizer, in some cases demonstrating greater efficacy than other established photosensitizers like methylene blue and photofrin in specific applications such as the treatment of oral plaque biofilms.[2][3] The choice between the two may, therefore, depend on the specific application, target cell type, and desired mechanism of cell death.

Data Presentation

Photophysical and Photochemical Properties

The fundamental efficacy of a photosensitizer is rooted in its photophysical properties, particularly its ability to generate reactive oxygen species (ROS), primarily singlet oxygen (¹O₂).

Property	Erythrosin B	Rose Bengal	Reference
Singlet Oxygen Quantum Yield (ΦΔ)	~0.6-0.82	~0.75-0.86	[1][4]
Maximum Absorption (λmax) (nm)	526	549-550	[1]
Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹) (in water)	~8.3 x 10⁴	1.02 x 10⁵	[1]
Fluorescence Quantum Yield (Φf) (in water)	0.02	0.02-0.11	[1]

Note: Quantum yields can vary depending on the solvent and local microenvironment.

In Vitro Cytotoxicity

The phototoxic effects of Erythrosin B and Rose Bengal have been evaluated across various cell lines, including cancer cells, bacteria, and fungi.

Cell Line/Organism	Photosensitizer	Concentration	Light Dose	Observed Effect	Reference
Enterobacteriaceae	Erythrosin B	50 µM	460 nm LED	No significant reduction in CFU/mL	[5]
Rose Bengal	50 µM	460 nm LED	~6.76-7.73 log10 reduction in CFU/mL	[5]
Candida albicans (planktonic)	Erythrosin B	Not specified	LED	3.45 log10 reduction	[6]
Rose Bengal	Not specified	LED	1.97 log10 reduction	[6]
Oral Epithelial Cells (DOK - premalignant)	Erythrosin B	1136.5 µM	122.58 J/cm²	~80% cell killing	[7]
Oral Epithelial Cells (H357 - malignant)	Erythrosin B	1136.5 µM	122.58 J/cm²	~60% cell killing	[7]
Colorectal Cancer Cells (Caco-2)	Rose Bengal	5 x 10⁻⁶ M	525 nm	>80% reduction in cell viability	[8][9]
Hepatocellular Carcinoma (HepG2)	Rose Bengal	25 µM	1.22 J/cm²	Significant decrease in cell viability	[10]

Experimental Protocols

In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol outlines a common method for determining cell viability following PDT.

• Cell Seeding: Seed cells (e.g., HepG2, Caco-2) in a 96-well plate at a density of approximately 1.5 x 10⁴ cells per well and allow them to adhere for 24 hours.[10][11]

• Photosensitizer Incubation: Remove the culture medium and incubate the cells with varying concentrations of Erythrosin B or Rose Bengal for a predetermined period (e.g., 2-24 hours).[10][11]

• Washing: After incubation, remove the photosensitizer-containing medium and wash the cells twice with phosphate-buffered saline (PBS).[10][11]

• Irradiation: Add fresh culture medium to each well and irradiate the cells with a light source at the appropriate wavelength (e.g., 525-560 nm) and light dose.[11] Include control groups: cells with photosensitizer but no light, cells with light but no photosensitizer, and untreated cells.[11]

• MTT Addition: Following a post-irradiation incubation period (e.g., 24-48 hours), add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[11]

• Formazan Solubilization: Remove the MTT solution and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[11]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[11]

• Calculation: Calculate cell viability as a percentage of the untreated control.[11]

Cellular Uptake Analysis (Flow Cytometry)

This protocol describes a method for quantifying the intracellular accumulation of the photosensitizers.

• Cell Seeding: Seed cells in a six-well plate at a density of approximately 0.5 x 10⁶ cells per well.

• Photosensitizer Incubation: Incubate the cells with the desired concentration of Erythrosin B or Rose Bengal for a specific time (e.g., 24 hours).[2]

• Harvesting: After incubation, wash the cells twice with a buffered salt solution (e.g., HBSS) and harvest them.[2]

• Resuspension: Centrifuge the cells and resuspend them in 200 µL of PBS.[2]

• Flow Cytometry: Analyze the stained cells using a flow cytometer equipped with a laser appropriate for exciting the photosensitizer (e.g., 488 nm).[2] The intracellular photosensitizer levels can be quantified based on their fluorescence intensity.

Apoptosis and Necrosis Determination (Annexin V/Propidium Iodide Staining)

This protocol allows for the differentiation between apoptotic and necrotic cell death.

• PDT Treatment: Treat cells with the desired photosensitizer and light dose as described in the cytotoxicity protocol.

• Cell Harvesting: After a post-irradiation incubation period, harvest the cells.

• Washing: Wash the cells with cold PBS and resuspend them in 1X Annexin V binding buffer.[11]

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's instructions.[11]

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.[11]

• Flow Cytometry Analysis: Analyze the cells by flow cytometry to distinguish between:

  • Viable cells (Annexin V- / PI-)

  • Early apoptotic cells (Annexin V+ / PI-)

  • Late apoptotic/necrotic cells (Annexin V+ / PI+)

  • Necrotic cells (Annexin V- / PI+)[11]

Signaling Pathways and Mechanisms of Action

The cell death modality induced by PDT is dependent on the photosensitizer, its subcellular localization, and the PDT dose.[7][12] Both Erythrosin B and Rose Bengal primarily induce cell death through apoptosis and necrosis.

Rose Bengal has been shown to induce a complex set of cell death pathways. Upon photoactivation, it generates ROS that can lead to Endoplasmic Reticulum (ER) stress and damage to mitochondria.[13][14] This triggers multiple apoptotic pathways:

• Intrinsic Pathway: Initiated by mitochondrial damage, leading to the activation of caspase-9.[14]

• Extrinsic Pathway: Involves the activation of caspase-8.[13]

• ER Stress-Mediated Pathway: Can lead to the activation of caspase-12.[13] Furthermore, Rose Bengal-mediated PDT can also induce autophagy, which in some contexts, may contribute to cell death.[13][15] At high doses, necrosis becomes the predominant cell death mechanism.

Erythrosin B also induces cell death primarily through apoptosis and necrosis.[7] Studies have shown that at lower PDT doses, apoptosis is the main cell death pathway, characterized by membrane blebbing and the formation of apoptotic bodies.[7] As the PDT dose increases, a shift towards necrosis is observed.[7] The subcellular localization of Erythrosin B, which tends to accumulate in mitochondria and lysosomes, plays a crucial role in determining the primary site of photodamage and the subsequent cell death cascade.[7]

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Enhanced Cellular Uptake and Photodynamic Effect with Amphiphilic Fluorinated Porphyrins: The Role of Sulfoester Groups and the Nature of Reactive Oxygen Species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of the efficacy of Rose Bengal and erythrosin in photodynamic therapy against Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The effects of rose bengal- and erythrosine-mediated photodynamic therapy on Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In Vitro Studies on Erythrosine-Based Photodynamic Therapy of Malignant and Pre-Malignant Oral Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Photoactivated Rose Bengal Triggers Phospholipid Hydroperoxidation and Late Apoptosis in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Photodynamic Therapy Using a Rose-Bengal Photosensitizer for Hepatocellular Carcinoma Treatment: Proposition for a Novel Green LED-Based Device for In Vitro Investigation [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. Death Pathways Associated with Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Timing the multiple cell death pathways initiated by Rose Bengal acetate photodynamic therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Timing the multiple cell death pathways initiated by Rose Bengal acetate photodynamic therapy [iris.unisalento.it]

Validating Erythrosin B Cell Counting: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, accurate cell counting is the cornerstone of reliable and reproducible experimental results. While Trypan Blue has long been the standard for viability staining with a hemocytometer, concerns over its toxicity and potential for inaccurate readings have spurred the adoption of alternatives. This guide provides a comprehensive validation of Erythrosin B as a viable alternative, comparing its performance against Trypan Blue, automated cell counters, and fluorescence-based assays, supported by experimental data and detailed protocols.

Executive Summary

Erythrosin B offers a safer, less toxic, and equally effective alternative to Trypan Blue for manual cell viability assessment using a hemocytometer. Experimental data indicates a high degree of correlation between the two dyes in determining cell viability. While manual counting with either dye is a cost-effective method, it is subject to higher variability compared to automated cell counting methods. Automated counters provide significantly improved precision and objectivity. For the highest level of accuracy, especially with complex samples, fluorescence-based assays are recommended, though they require more sophisticated instrumentation.

Comparative Analysis of Cell Counting Methods

The choice of a cell counting method depends on a balance of accuracy, precision, cost, and throughput. This section provides a quantitative comparison of Erythrosin B-based manual counting with other common techniques.

Performance of Erythrosin B vs. Trypan Blue

Erythrosin B functions on the same principle of dye exclusion as Trypan Blue, where viable cells with intact membranes exclude the dye, while non-viable cells with compromised membranes take it up and appear colored. Studies have shown that Erythrosin B provides comparable results to Trypan Blue in assessing cell viability.[1][2]

Table 1: Comparison of Viability Determination between Erythrosin B and Trypan Blue

Feature	Erythrosin B	Trypan Blue	Reference
Principle	Dye Exclusion	Dye Exclusion	[1]
Toxicity	Non-toxic, biosafe	Carcinogenic, cytotoxic	[1]
Staining Time	Rapid (approx. 1 min)	Requires >50 min for optimal staining of monolayer cells	[3]
Interference	Less binding to serum proteins	Prone to binding with serum proteins, can precipitate	[4]
Accuracy	Comparable to Trypan Blue	Established standard, but can underestimate viability	[1][2]

Table 2: Experimental Data on Viability of CHO Cells

Sample Mix (Live:Dead)	Erythrosin B (% Viability)	Trypan Blue (% Viability)	AO/PI (% Viability)
100:0	95.8	96.1	95.2
75:25	73.1	74.5	72.8
50:50	52.3	54.1	51.9
25:75	28.7	30.2	28.5
0:100	12.1	13.5	11.8

Data adapted from DeNovix Technical Note 226.[1]

Manual vs. Automated Cell Counting

A significant source of error in manual cell counting is user-dependent variability. Automated cell counters, by contrast, offer a higher degree of precision and objectivity.

Table 3: Precision of Manual vs. Automated Cell Counting

Method	Cellularity	Coefficient of Variation (CV%)	Reference
Manual (Hemocytometer)	Low (270 cells/mm³)	27.9%	[5][6]
Medium (6200 cells/mm³)	14.0%	[5][6]
High (25,000 cells/mm³)	10.7%	[5][6]
Automated Counter	Low (270 cells/mm³)	20.0%	[5][6]
Medium (6200 cells/mm³)	3.4%	[5][6]
High (25,000 cells/mm³)	2.9%	[5][6]

As the data indicates, the coefficient of variation is significantly lower for automated counters, especially at higher cell concentrations, highlighting their superior precision.[5][6]

Fluorescence-Based Cell Viability Assays

Fluorescence-based methods, such as those using Acridine Orange (AO) and Propidium Iodide (PI) or Calcein AM and Ethidium Homodimer-1 (EthD-1), offer the highest level of accuracy and are particularly useful for distinguishing nucleated cells from debris and for analyzing complex samples.[7]

Table 4: Overview of Fluorescence-Based Viability Assays

Assay	Principle	Live Cells	Dead Cells	Advantages
Acridine Orange (AO) / Propidium Iodide (PI)	Differential staining of nucleic acids based on membrane permeability.	Green fluorescence (AO stains nucleus)	Red fluorescence (PI stains nucleus)	High accuracy, good for complex samples with debris.[7]
Calcein AM / Ethidium Homodimer-1 (EthD-1)	Based on intracellular esterase activity and plasma membrane integrity.	Green fluorescence (Calcein)	Red fluorescence (EthD-1 stains nucleus)	High sensitivity, suitable for fluorescence microscopy and flow cytometry.[8]

Experimental Protocols

Detailed methodologies for the discussed cell counting techniques are provided below to facilitate their implementation and validation in your laboratory.

Erythrosin B Cell Counting with a Hemocytometer

This protocol outlines the manual counting of cells using Erythrosin B and a hemocytometer.

Materials:

• Cell suspension

• 0.4% Erythrosin B solution in PBS

• Hemocytometer (e.g., Neubauer chamber)

• Microscope

• Micropipettes and tips

Procedure:

• Sample Preparation: Mix the cell suspension gently to ensure a homogenous distribution.

• Staining: In a microcentrifuge tube, mix a 1:1 ratio of cell suspension and 0.4% Erythrosin B solution (e.g., 20 µL of cells + 20 µL of Erythrosin B).

• Loading the Hemocytometer: Carefully pipette 10 µL of the stained cell suspension into the chamber of the hemocytometer. Allow the chamber to fill by capillary action.

• Counting: Place the hemocytometer on the microscope stage. Under 10x or 20x magnification, count the live (unstained) and dead (pink/red) cells in the four large corner squares of the grid.

• Calculation:

  • Cell Concentration (cells/mL) = (Average number of live cells per large square) x Dilution factor x 10⁴

  • Percent Viability = (Number of live cells / Total number of cells) x 100

Trypan Blue Cell Counting with a Hemocytometer

This protocol follows the same principle as Erythrosin B counting.

Materials:

• Cell suspension

• 0.4% Trypan Blue solution

• Hemocytometer

• Microscope

• Micropipettes and tips

Procedure:

• Sample Preparation: Ensure the cell suspension is well-mixed.

• Staining: Combine equal volumes of cell suspension and 0.4% Trypan Blue solution.

• Incubation: Incubate the mixture for 1-2 minutes at room temperature. Do not exceed 5 minutes as Trypan Blue is toxic to cells.

• Loading and Counting: Follow steps 3 and 4 from the Erythrosin B protocol. Dead cells will appear blue.

• Calculation: Use the same formulas as in the Erythrosin B protocol.

Automated Cell Counting

The specific protocol will vary depending on the instrument used. The following is a general workflow.

General Procedure:

• Sample Preparation: Prepare a stained cell suspension according to the manufacturer's instructions (often using Trypan Blue or a proprietary fluorescent dye).

• Loading: Load the sample into the specialized slide or chamber for the automated counter.

• Measurement: Insert the slide into the instrument and initiate the counting process through the instrument's software.

• Data Analysis: The instrument will automatically calculate cell concentration and viability, often providing additional data such as cell size distribution.

Fluorescence-Based Viability Assay (AO/PI)

This protocol describes a common fluorescence-based assay.

Materials:

• Cell suspension

• Acridine Orange (AO) and Propidium Iodide (PI) staining solution

• Fluorescence microscope or automated cell counter with fluorescence capabilities

Procedure:

• Staining: Mix the cell suspension with the AO/PI staining solution according to the manufacturer's protocol (typically a 1:1 ratio).[9]

• Incubation: Incubate for a short period (e.g., 3 minutes) at room temperature, protected from light.[9]

• Detection:

  • Fluorescence Microscope: Load the stained sample onto a slide and observe using appropriate filter sets (green for AO, red for PI).

  • Automated Counter: Load the sample into the instrument's chamber and use the pre-set fluorescence channels for counting.

• Analysis: Live, nucleated cells will fluoresce green, while dead, nucleated cells will fluoresce red.[7] The instrument software or manual counting will provide the percentage of viable cells.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for manual and automated cell counting.

Caption: Workflow for manual cell counting with a hemocytometer.

Caption: General workflow for automated cell counting.

Caption: Logical relationship for comparing cell counting methods.

References

• 1. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 2. researchgate.net [researchgate.net]
• 3. escarpmentlabs.com [escarpmentlabs.com]
• 4. tecil.com [tecil.com]
• 5. Comparison of manual and automated cell counts in EDTA preserved synovial fluids. Storage has little influence on the results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of manual and automated cell counts in EDTA preserved synovial fluids. Storage has little influence on the results - PMC [pmc.ncbi.nlm.nih.gov]
• 7. revvity.com [revvity.com]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. ladydavis.ca [ladydavis.ca]

Erythrosin B vs. Methylene Blue: A Comparative Guide for Yeast Viability Staining

For researchers, scientists, and drug development professionals, the accurate assessment of yeast viability is a cornerstone of robust and reproducible experimental outcomes. The choice of staining dye is a critical determinant of accuracy and reliability in applications ranging from fermentation optimization in biotechnology to cytotoxicity assays in drug discovery. While methylene blue has been a long-standing method, Erythrosin B has emerged as a superior alternative, offering clearer results, enhanced safety, and greater accuracy. This guide provides a comprehensive comparison of these two dyes, supported by experimental data and detailed protocols.

Principle of Staining: A Tale of Two Mechanisms

The fundamental difference between Erythrosin B and methylene blue lies in their mechanism of action for differentiating viable from non-viable yeast cells.

Erythrosin B operates on the principle of membrane exclusion . Viable yeast cells possess intact and functional plasma membranes that actively prevent the dye from entering the cytoplasm. In contrast, non-viable or membrane-compromised cells lose this selective permeability, allowing Erythrosin B to enter and stain the intracellular proteins, rendering them a distinct pink or red.[1][2] This mechanism provides a direct and unambiguous assessment of membrane integrity, a key indicator of cell death.[3][4]

Methylene blue , on the other hand, is a redox-active dye . It can penetrate both live and dead yeast cells.[3][5] The differentiation lies in the metabolic activity of the cells. Viable cells contain enzymes, such as dehydrogenases, that reduce methylene blue to its colorless form, leucomethylene blue.[6][7] Dead cells, lacking this metabolic activity, are unable to reduce the dye and thus retain its characteristic blue color.[3][8]

Performance Comparison: Erythrosin B Outshines Methylene Blue

Experimental evidence and practical application have highlighted several key advantages of Erythrosin B over methylene blue for yeast viability assays.

Feature	Erythrosin B	Methylene Blue
Principle	Membrane Exclusion[1][2]	Enzymatic Reduction[3][6]
Accuracy	Generally considered more accurate, providing clearer and more objective results.[1][3]	Can overestimate viability, particularly in samples with recently dead cells or viability below 80%.[1][3] Results can be subjective due to varying shades of blue.[1][9]
Clarity of Results	Clear distinction between colorless (viable) and pink/red (non-viable) cells.[1]	Varying intensities of blue in dead and dying cells can complicate accurate differentiation.[1][9]
Toxicity	Non-toxic to cells upon prolonged exposure and poses a lower health hazard to the user.[3][4][10]	Toxic to cells with prolonged exposure, which can lead to false-positive results.[5][11]
Ease of Use	No incubation time required; staining is immediate upon mixing.[3][10]	Requires a specific incubation time (1-10 minutes) for enzymatic reduction to occur.[6][12]
Interference	Does not stain proteins, reducing interference from debris.[10]	Can bind to proteins, potentially interfering with results.[4]
Cost-Effectiveness	A less concentrated solution is often needed, which can reduce the cost per assay.[10]	Generally inexpensive.[3]

Experimental Protocols

To ensure reproducible and accurate results, standardized experimental protocols are essential.

Erythrosin B Staining Protocol

Reagents:

• Erythrosin B Stock Solution (0.4% w/v): Dissolve 0.4 g of Erythrosin B in 100 mL of phosphate-buffered saline (PBS).[3]

• Yeast Cell Suspension: A representative sample of the yeast culture.

Procedure:

• Sample Preparation: Ensure the yeast cell suspension is well-mixed. If the culture is dense, perform a serial dilution with sterile water or PBS to achieve a countable number of cells.

• Staining: In a microcentrifuge tube, mix the yeast suspension with the Erythrosin B solution. A common ratio is 1:1 (e.g., 100 µL of yeast suspension + 100 µL of Erythrosin B solution).[3]

• Hemocytometer Loading: Immediately load approximately 10 µL of the stained cell suspension into the counting chamber of a hemocytometer. No incubation is necessary.[2][3]

• Cell Counting: Under a light microscope at 400x magnification, count the total number of cells and the number of pink/red-stained (non-viable) cells. Live cells will appear colorless.[3]

• Calculation of Viability:

  • % Viability = (Number of unstained cells / Total number of cells) x 100

Methylene Blue Staining Protocol

Reagents:

• Methylene Blue Stock Solution (0.1% w/v): Dissolve 0.1 g of methylene blue in 100 mL of distilled water.[3][13]

• Yeast Cell Suspension: A representative sample of the yeast culture.

Procedure:

• Sample Preparation: Ensure the yeast cell suspension is well-mixed. Dilute if necessary.

• Staining: In a microcentrifuge tube, mix equal volumes of the yeast suspension and the 0.1% methylene blue solution (e.g., 100 µL of yeast suspension + 100 µL of methylene blue solution).[3][6]

• Incubation: Incubate the mixture at room temperature for 1 to 5 minutes to allow for the enzymatic reduction of the dye in viable cells.[6] Some protocols suggest a wider range of 3-10 minutes.[12]

• Hemocytometer Loading: Carefully load about 10 µL of the stained cell suspension into the counting chamber of a hemocytometer.

• Cell Counting: Under a light microscope at 400x magnification, count the total number of cells and the number of blue-stained (non-viable) cells. Viable cells will be colorless.[6][12]

• Calculation of Viability:

  • % Viability = (Number of unstained cells / Total number of cells) x 100

Visualizing the Methodologies

To further clarify the staining mechanisms and experimental workflows, the following diagrams are provided.

Erythrosin B Staining Mechanism

Methylene Blue Staining Mechanism

Experimental Workflow Comparison

Conclusion: The Clear Choice for Accurate Viability Assessment

Based on a comprehensive analysis of their mechanisms, performance, and usability, Erythrosin B is the recommended dye for yeast viability assessment, especially in research and industrial settings where accuracy, reliability, and safety are paramount. Its membrane exclusion principle provides a clearer and more direct measure of cell death compared to the metabolic activity-based assessment of methylene blue.[3][4] The non-toxic nature of Erythrosin B further enhances its suitability, minimizing risks to both the user and the yeast culture.[3][10]

While methylene blue may be a cost-effective option for preliminary or less critical evaluations, its potential for inaccuracy and inherent toxicity make it a less desirable choice for rigorous scientific and quality control applications.[3][11] For professionals in research and drug development, the adoption of Erythrosin B can lead to more consistent, trustworthy data, ultimately contributing to more robust and reproducible experimental outcomes.

References

• 1. Viability Assays - Erythrosin B vs. Methylene Blue - Escarpment Laboratories Knowledge Base [knowledge.escarpmentlabs.com]
• 2. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 3. benchchem.com [benchchem.com]
• 4. Is Erythrosin B a Better Choice than Trypan Blue for Cell Counting? [denovix.com]
• 5. academic.oup.com [academic.oup.com]
• 6. benchchem.com [benchchem.com]
• 7. revvity.com [revvity.com]
• 8. Methylene blue - Wikipedia [en.wikipedia.org]
• 9. oculyze.net [oculyze.net]
• 10. escarpmentlabs.com [escarpmentlabs.com]
• 11. benchchem.com [benchchem.com]
• 12. enartis.com [enartis.com]
• 13. Methylene blue to determine the yeast viability | Geneq [geneq.com]

A Comparative Guide: Erythrosin B Staining versus Annexin V/PI Assay for Cell Viability and Apoptosis Analysis

For researchers, scientists, and drug development professionals, the accurate assessment of cell viability and apoptosis is crucial for understanding disease mechanisms and evaluating therapeutic efficacy. This guide provides an objective comparison between two common methods: Erythrosin B staining and the Annexin V/Propidium Iodide (PI) assay, supported by experimental principles and protocols.

This guide delves into the mechanisms, protocols, and comparative performance of Erythrosin B, a simple membrane exclusion dye, and the more intricate Annexin V/PI assay, which delineates stages of cell death. By understanding the nuances of each technique, researchers can make informed decisions about the most suitable assay for their experimental needs.

Performance Comparison at a Glance

While Erythrosin B offers a rapid and straightforward assessment of cell viability, the Annexin V/PI assay provides a more detailed picture of the different stages of cell death, including early and late apoptosis. The choice between the two often depends on the specific experimental question, available equipment, and the level of detail required.

Feature	Erythrosin B Staining	Annexin V/PI Assay
Principle	Membrane exclusion: Stains cells with compromised plasma membranes.	Detects phosphatidylserine (PS) externalization in early apoptosis (Annexin V) and membrane permeability in late apoptosis/necrosis (PI).
Cell Populations Identified	Live (unstained) vs. Dead (stained).	Live, Early Apoptotic, Late Apoptotic, and Necrotic cells.
Primary Application	Rapid cell viability and counting.	Detailed analysis of apoptosis and differentiation from necrosis.
Detection Method	Brightfield microscopy, Automated cell counters.	Flow cytometry, Fluorescence microscopy.
Throughput	High-throughput adaptable.	Can be high-throughput with appropriate flow cytometry setup.
Toxicity	Generally considered less toxic to cells than Trypan Blue.[1]	Reagents are generally not cytotoxic during the assay period.
Complexity	Simple and rapid procedure.[2]	More complex, multi-step protocol with specific buffer requirements.[3][4][5]
Cost	Relatively low cost.	Higher cost due to antibodies and reagents.

Unveiling the Mechanisms: How They Work

Erythrosin B: The Gatekeeper of Viability

Erythrosin B is a membrane-impermeable dye that is actively excluded by healthy cells with intact plasma membranes. When a cell's membrane integrity is compromised, as in the case of cell death, the dye can enter and stain the intracellular proteins, rendering the cell a distinct pink or red color under a brightfield microscope. This straightforward mechanism allows for a clear and rapid distinction between live and dead cells.[6][7]

Caption: Mechanism of Erythrosin B staining.

Annexin V/PI Assay: A Deeper Look into Cell Fate

The Annexin V/PI assay offers a more nuanced view of cell death by identifying distinct stages. This dual-staining method is based on two key cellular events:

• Annexin V Binding: In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane.[4][8] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (like FITC) and binds to these exposed PS residues.[4][9]

• Propidium Iodide (PI) Staining: PI is a fluorescent nucleic acid intercalating agent that cannot cross the intact membrane of live or early apoptotic cells.[10] However, in late-stage apoptosis and necrosis, the cell membrane becomes permeable, allowing PI to enter and stain the nucleus, producing a bright red fluorescence.[10]

By combining these two probes, cells can be categorized into four populations:

• Viable cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Necrotic cells: Annexin V-negative and PI-positive (though this population can sometimes be difficult to distinguish from late apoptotic cells).

Caption: Mechanism of Annexin V/PI assay.

Experimental Protocols

Erythrosin B Staining Protocol

This protocol is a general guideline for staining mammalian cells in suspension.

Materials:

• Cell suspension

• Phosphate-buffered saline (PBS)

• Erythrosin B solution (e.g., 0.4% in PBS)

• Hemocytometer or automated cell counter

• Microscope

Procedure:

• Harvest cells and prepare a single-cell suspension.

• If necessary, wash the cells with PBS and resuspend in PBS or culture medium.

• Mix the cell suspension with Erythrosin B solution at a 1:1 ratio. For example, mix 10 µL of cell suspension with 10 µL of 0.4% Erythrosin B solution.[3]

• Incubate for 1-2 minutes at room temperature.

• Load the stained cell suspension into a hemocytometer.

• Under a brightfield microscope, count the number of live (unstained) and dead (pink/red) cells.

• Calculate cell viability: Viability (%) = (Number of live cells / Total number of cells) x 100.

Annexin V/PI Assay Protocol for Flow Cytometry

This protocol is a general guideline and may require optimization based on the cell type and flow cytometer used.

Materials:

• Cell suspension

• Cold PBS

• 1X Binding Buffer (10 mM Hepes, pH 7.4; 140 mM NaCl; 2.5 mM CaCl2)

• FITC-conjugated Annexin V

• Propidium Iodide (PI) staining solution

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Induce apoptosis in your cells using the desired method. Include appropriate negative and positive controls.

• Harvest the cells (including any floating cells) and pellet by centrifugation (e.g., 500 x g for 5 minutes).

• Wash the cells once with cold PBS and pellet again.

• Resuspend the cells in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of FITC-conjugated Annexin V to the cell suspension.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 5 µL of PI staining solution.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour. Use appropriate compensation controls for FITC and PI.

Experimental Workflow

The following diagram illustrates the key steps in both the Erythrosin B and Annexin V/PI assays.

Caption: Experimental workflow for both assays.

Conclusion

Both Erythrosin B staining and the Annexin V/PI assay are valuable tools for assessing cell health. Erythrosin B provides a quick and cost-effective method for determining overall cell viability, making it suitable for routine cell culture monitoring and applications where a simple live/dead discrimination is sufficient. In contrast, the Annexin V/PI assay offers a more detailed and quantitative analysis of the apoptotic process, which is indispensable for studies focused on the mechanisms of cell death and the evaluation of apoptosis-inducing or -inhibiting compounds. The selection of the appropriate assay should be guided by the specific research question, the required level of detail, and the available instrumentation.

References

• 1. Quantitation of Apoptosis and Necrosis by Annexin V Binding, Propidium Iodide Uptake, and Flow Cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 3. Comparison of cell-based assays to quantify treatment effects of anticancer drugs identifies a new application for Bodipy-L-cystine to measure apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Annexin V Staining | Thermo Fisher Scientific - AU [thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. Flow cytometry-based quantitative analysis of cellular protein expression in apoptosis subpopulations: A protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modified Annexin V/Propidium Iodide Apoptosis Assay For Accurate Assessment of Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 9. The Detailed Comparison of Cell Death Detected by Annexin V-PI Counterstain Using Fluorescence Microscope, Flow Cytometry and Automated Cell Counter in Mammalian and Microalgae Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Modified annexin V/propidium iodide apoptosis assay for accurate assessment of cell death - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Erythrosin B and Colony Forming Unit (CFU) Assays: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, accurately determining cell viability is paramount. This guide provides a comprehensive comparison of two widely used methods: the Erythrosin B exclusion assay, which assesses cell membrane integrity, and the Colony Forming Unit (CFU) assay, a functional assay that measures proliferative capacity.

This guide will delve into the principles of each assay, present a comparative analysis of their results, and provide detailed experimental protocols. Understanding the strengths and limitations of each method is crucial for interpreting experimental data accurately and making informed decisions in research and development.

Principle of Detection

Erythrosin B Assay: This is a dye exclusion method used to differentiate viable from non-viable cells. Erythrosin B is a negatively charged dye that cannot cross the intact cell membrane of live cells. Therefore, viable cells remain unstained. In contrast, cells with compromised membranes, a hallmark of cell death, allow the dye to enter and stain intracellular proteins, rendering them pink or red. This method provides a rapid assessment of the number of viable cells in a population at a specific time point.[1][2][3]

Colony Forming Unit (CFU) Assay: The CFU assay, also known as a clonogenic assay, is a functional or long-term viability assay. It assesses the ability of a single cell to undergo multiple rounds of division to form a colony.[4] This assay measures the reproductive integrity of a cell, which is a more stringent measure of viability than membrane integrity alone. A cell that is metabolically active and has an intact membrane may have sustained lethal damage that prevents it from proliferating.

Comparative Analysis: Erythrosin B vs. CFU Assay

A key consideration when choosing a viability assay is the understanding that different methods can yield different results, particularly after exposure to cytotoxic agents. Dye exclusion assays, like Erythrosin B, provide a snapshot of cell health based on membrane integrity at the time of the assay. However, cells that have incurred lethal damage may not immediately lose their membrane integrity and thus would be counted as viable by Erythrosin B.[4]

The CFU assay, on the other hand, assesses the long-term survival and proliferative capacity of cells. It is therefore considered a more rigorous test of cell viability, especially in the context of cytotoxicity studies. Studies comparing dye exclusion methods with clonogenic assays have shown that dye exclusion can overestimate cell survival following treatment with cytotoxic agents.[4][5]

The following table illustrates a representative comparison of results that might be obtained from an Erythrosin B assay and a CFU assay after treating a mammalian cell line with a cytotoxic agent.

Treatment Concentration	% Viability (Erythrosin B)	% Survival (CFU Assay)
Control (Untreated)	100%	100%
Drug X (Low Dose)	85%	60%
Drug X (High Dose)	50%	10%

This table is a representative example based on findings from comparative studies and illustrates the common trend of discrepancy between the two assays after cytotoxic treatment.

Experimental Protocols

Erythrosin B Viability Assay Protocol

This protocol is for determining cell viability of a mammalian cell suspension.

Materials:

• Erythrosin B stain (0.4% in PBS)

• Phosphate-buffered saline (PBS)

• Cell suspension

• Hemocytometer or automated cell counter

• Microscope

Procedure:

• Harvest and resuspend cells in PBS to a single-cell suspension.

• In a microcentrifuge tube, mix 20 µL of the cell suspension with 20 µL of 0.4% Erythrosin B solution (1:1 dilution).

• Mix gently by pipetting.

• Incubate at room temperature for 1-2 minutes.

• Load 10 µL of the mixture into a hemocytometer.

• Under a microscope, count the total number of cells and the number of stained (non-viable) cells in the central grid of the hemocytometer. Live cells will be colorless and bright, while dead cells will be stained pink/red.

• Calculate the percentage of viable cells using the following formula: % Viability = (Number of unstained cells / Total number of cells) x 100

Colony Forming Unit (CFU) Assay Protocol

This protocol is for assessing the clonogenic survival of adherent mammalian cells.

Materials:

• Complete cell culture medium

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

• Cell culture plates (e.g., 6-well plates)

• Cytotoxic agent (if applicable)

• Crystal violet staining solution (0.5% in methanol)

Procedure:

• Seed a known number of cells (e.g., 200-1000 cells) into each well of a 6-well plate containing complete culture medium.

• Allow the cells to attach overnight in a humidified incubator at 37°C with 5% CO₂.

• If testing a cytotoxic agent, treat the cells with varying concentrations of the agent for a specified duration. Include an untreated control.

• After treatment, remove the medium, wash the cells with PBS, and add fresh complete medium.

• Incubate the plates for 7-14 days, allowing colonies to form.

• After the incubation period, remove the medium and gently wash the colonies with PBS.

• Fix the colonies with methanol for 15 minutes.

• Remove the methanol and stain the colonies with 0.5% crystal violet solution for 15-30 minutes.

• Wash the plates with water to remove excess stain and allow them to air dry.

• Count the number of colonies (typically defined as a cluster of ≥50 cells) in each well.

• Calculate the plating efficiency and surviving fraction:

  • Plating Efficiency (PE) = (Number of colonies formed / Number of cells seeded) x 100

  • Surviving Fraction (SF) = (PE of treated cells / PE of control cells)

Visualizing the Workflows

To better illustrate the experimental processes, the following diagrams outline the workflows for both the Erythrosin B and CFU assays.

Caption: Workflow for the Erythrosin B cell viability assay.

Caption: Workflow for the Colony Forming Unit (CFU) assay.

Conclusion

References

• 1. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 2. genetargetsolutionsshop.com.au [genetargetsolutionsshop.com.au]
• 3. Viability dyes: Trypan blue vs Erythrosine B • Hemocytometer [hemocytometer.org]
• 4. Comparison of dye exclusion assays with a clonogenic assay in the determination of drug-induced cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Erythrosin B: A Safer Alternative to Ethidium Bromide in Specific Applications

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The search for safer laboratory reagents is a constant endeavor in the scientific community. For decades, ethidium bromide (EtBr) has been the go-to fluorescent dye for visualizing nucleic acids in agarose gel electrophoresis due to its low cost and effectiveness. However, its well-documented mutagenicity raises significant safety and disposal concerns. This guide provides a comprehensive comparison of Erythrosin B and ethidium bromide, evaluating their respective safety profiles, mechanisms of action, and optimal applications, supported by experimental data. While Erythrosin B has been investigated as a potential safer dye, this guide will clarify its primary role as a viability stain rather than a direct replacement for ethidium bromide in nucleic acid gel staining.

Performance and Safety Comparison

A critical aspect of selecting a laboratory reagent is understanding its performance in specific applications and its associated safety hazards. The following tables summarize the key characteristics of Erythrosin B and ethidium bromide.

Feature	Ethidium Bromide	Erythrosin B
Primary Application	Nucleic Acid Staining in Gel Electrophoresis	Cell Viability Assays, Histological Staining
Mechanism of Action	Intercalates between DNA base pairs	Binds to intracellular proteins in membrane-compromised cells
Mutagenicity	Potent Mutagen	Conflicting evidence: Non-mutagenic in some bacterial assays (Ames test)[1], but has shown genotoxic and mutagenic effects in some eukaryotic cell lines.[2][3][4]
Toxicity	Toxic, Carcinogenic, Teratogenic	Generally considered less toxic for handling, but can be toxic to cells at certain concentrations.
Visualization	UV Transillumination	Brightfield Microscopy (for viability), Fluorescence Microscopy
Disposal	Hazardous Waste	Generally considered non-hazardous, can often be disposed of in regular waste streams (check local regulations)

Table 1: General Comparison of Ethidium Bromide and Erythrosin B

Parameter	Ethidium Bromide	Safer Alternatives (e.g., SYBR® Safe, GelRed™)	Erythrosin B
Detection Limit	~1-5 ng of DNA[5]	~0.25-1 ng of DNA[5][6][7]	Not applicable for routine nucleic acid gel staining
Excitation Wavelength (nm)	300, 360, 590 (UV)[5]	~470-500 (Blue Light) or UV	~525-530 nm (Visible Light)
Emission Wavelength (nm)	590 (Orange/Red)[5]	~520-550 (Green) or ~595-620 (Red)	~540-560 nm

Table 2: Performance in Nucleic Acid Detection

Mechanism of Action

The fundamental difference between Erythrosin B and ethidium bromide lies in their mechanism of action, which dictates their primary applications and safety profiles.

Ethidium Bromide: A DNA Intercalator

Ethidium bromide is a planar molecule that inserts itself, or intercalates, between the stacked base pairs of double-stranded DNA.[8] This intercalation unwinds the DNA helix, altering its conformation, flexibility, and charge.[8] This disruption interferes with critical cellular processes that involve DNA, including replication, transcription, and repair, which is the underlying cause of its potent mutagenicity.[8]

Erythrosin B: A Membrane-Impermeable Viability Stain

Erythrosin B is a xanthene dye that is negatively charged and generally membrane-impermeable to healthy cells.[9] Its primary application is in cell viability assays, where it is used as a vital dye.[10][11][12] In this context, it selectively penetrates cells with compromised plasma membranes. Once inside, Erythrosin B binds to intracellular proteins, staining the dead cells red.[12] This property also lends itself to histological applications as a counterstain.[13][14] While there is evidence of Erythrosin B interacting with DNA in silico, its primary staining mechanism in biological applications is protein binding.[15][16]

Experimental Protocols

Ethidium Bromide Staining for Agarose Gels

Caution: Ethidium bromide is a potent mutagen and should be handled with extreme care, using appropriate personal protective equipment (PPE), including gloves and safety glasses. All contaminated materials must be disposed of as hazardous waste according to institutional guidelines.

1. Pre-casting (In-gel) Staining:

• Prepare the desired concentration of agarose gel in 1X electrophoresis buffer.
• Cool the molten agarose to approximately 50-60°C.
• Add ethidium bromide stock solution (typically 10 mg/mL) to a final concentration of 0.5 µg/mL.
• Swirl gently to mix, avoiding the formation of air bubbles.
• Pour the gel and allow it to solidify.
• Load samples and run the gel in 1X electrophoresis buffer.
• Visualize the DNA bands using a UV transilluminator.

2. Post-staining:

• Run the agarose gel without any stain.
• After electrophoresis, immerse the gel in a staining solution of 0.5 µg/mL ethidium bromide in 1X electrophoresis buffer or distilled water.
• Stain for 15-30 minutes with gentle agitation.
• Destain the gel in distilled water for 15-30 minutes to reduce background fluorescence.
• Visualize the DNA bands using a UV transilluminator.

Erythrosin B Staining for Cell Viability

1. Reagent Preparation:

• Prepare a stock solution of Erythrosin B (e.g., 0.4% w/v in phosphate-buffered saline (PBS)).
• The working solution is typically a 1:1 dilution of the stock solution with the cell suspension.

2. Staining Procedure:

• Harvest the cell suspension to be counted.
• Mix an equal volume of the cell suspension with the Erythrosin B working solution (e.g., 10 µL of cells + 10 µL of 0.4% Erythrosin B).
• Incubate for 1-5 minutes at room temperature.
• Load the stained cell suspension into a hemocytometer or an automated cell counter.
• Count the number of stained (non-viable) and unstained (viable) cells under a brightfield microscope.

Visualizing Cellular Impacts and Workflows

To better understand the processes described, the following diagrams illustrate the mechanism of ethidium bromide's cellular impact and the experimental workflow for a cell viability assay using Erythrosin B.

Caption: Cellular impact of ethidium bromide intercalation.

References

• 1. Mutagenicity, comutagenicity, and antimutagenicity of erythrosine (FD and C red 3), a food dye, in the Ames/Salmonella assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Genotoxic and mutagenic effects of erythrosine B, a xanthene food dye, on HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Genotoxic and mutagenic effects of erythrosine B, a xanthene food dye, on HepG2 cells. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. bitesizebio.com [bitesizebio.com]
• 6. Ethidium Bromide: Swap or Not | UC Santa Barbara | Sustainability [sustainability.ucsb.edu]
• 7. goldbio.com [goldbio.com]
• 8. How does ethidium bromide interact with DNA? | AAT Bioquest [aatbio.com]
• 9. Nucleus-highlighting (terminal/lethal) staining of adherent live U2-OS cells by Erythrosine B [protocols.io]
• 10. logosbio.com [logosbio.com]
• 11. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 12. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. scientificlabs.ie [scientificlabs.ie]
• 15. Assessment of synthetic food dye erythrosine induced cytotoxicity, genotoxicity, biochemical and molecular alterations in Allium cepa root meristematic cells: insights from in silico study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The Promiscuous Protein Binding Ability of Erythrosine B Studied by Metachromasy (Metachromasia) - PMC [pmc.ncbi.nlm.nih.gov]

Erythrosin B in Antimicrobial Research: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Erythrosin B (EB), a xanthene dye approved as a food colorant (FD&C Red No. 3), has garnered significant attention in antimicrobial research, primarily as a photosensitizer in antimicrobial photodynamic therapy (aPDT). This guide provides a comprehensive literature review of Erythrosin B's antimicrobial properties, offering a comparative analysis with other common photosensitizers, namely Methylene Blue (MB) and Rose Bengal (RB). The information is supported by quantitative data from various studies, detailed experimental protocols, and visualizations of the underlying mechanisms and workflows.

Performance Comparison of Photosensitizers

The antimicrobial efficacy of Erythrosin B and its alternatives is predominantly evaluated through photodynamic inactivation, where the photosensitizer, upon activation by a specific wavelength of light, generates reactive oxygen species (ROS) that are cytotoxic to microorganisms. The effectiveness is often quantified by the reduction in microbial viability, typically expressed as a logarithmic reduction of colony-forming units (CFU/mL).

Quantitative Antimicrobial Efficacy

The following tables summarize the photodynamic antimicrobial activity of Erythrosin B, Methylene Blue, and Rose Bengal against a range of microorganisms.

Table 1: Photodynamic Inactivation (PDI) Efficacy of Erythrosin B against Various Microorganisms

Microorganism	Photosensitizer Concentration	Light Source & Dose	Log Reduction (CFU/mL)	Reference
Streptococcus mutans (biofilm)	22 µM	White light, 15 min	2.2 - 3.0	[1]
Escherichia coli O157:H7	Not specified	Xenon light, 15 min	6.77	[2]
Salmonella Typhimurium	Not specified	Xenon light, 15 min	2.74	[2]
Listeria monocytogenes	Not specified	Xenon light, 15 min	6.43	[2]
Shigella dysenteriae	5 µM	Green LED, 30 min	~0.57 (73.49% reduction)
Candida albicans	Not specified	LED	3.45
Fusarium solani	0.1%	Green LED (518 nm), 5.4 J/cm²	Full inhibition	[3]

Table 2: Comparative Photodynamic Inactivation Efficacy of Erythrosin B, Methylene Blue, and Rose Bengal

Microorganism	Photosensitizer & Concentration	Light Source & Dose	Log Reduction (CFU/mL)	Reference
Streptococcus mutans (biofilm)	Erythrosin B (22 µM)	White light, 15 min	2.2 - 3.0	[1]
Methylene Blue (22 µM)	White light, 15 min	1.5 - 2.6	[1]
Enterobacteriaceae	Erythrosin B (50 µM)	Blue LED (460 nm)	No significant reduction	[4]
Rose Bengal (50 µM)	Blue LED (460 nm)	6.76 - 7.73	[4]
Streptococcus mutans (biofilm)	Erythrosin B (250 µM)	White halogen light	4.5
Methylene Blue (250 µM)	White halogen light	4.3
Erythrosin B + Methylene Blue (250 µM)	White halogen light	5.3
Candida albicans	Erythrosin B	LED	3.45
Rose Bengal	LED	1.97

Table 3: Minimum Inhibitory Concentration (MIC) of Methylene Blue and Rose Bengal (Dark Conditions)

Microorganism	Photosensitizer	MIC (µg/mL)	Reference
Staphylococcus aureus	Rose Bengal	125	[5]
Enterococcus faecalis	Methylene Blue	<12.5 (with PDT)	[2]
Candida albicans	Methylene Blue	<12.5 (with or without PDT)	[2]
Mycobacterium smegmatis	Methylene Blue	15.625	[6]
Methicillin-resistant S. aureus (MRSA)	Methylene Blue	16 - 64	[7]
Candida albicans	Methylene Blue	100	[8]
Gram-positive bacteria	Rose Bengal	0.20 - 3.1 (with light)	[9]
Gram-negative bacteria	Rose Bengal	50 - >100 (with light)	[9]

Note: Limited data is available for the intrinsic (dark) MIC of Erythrosin B against a broad range of microbes, as most studies focus on its photodynamic activity.

Mechanism of Action: Photodynamic Inactivation

The primary antimicrobial mechanism of Erythrosin B is through photodynamic inactivation. This process is initiated by the absorption of light by the photosensitizer, leading to the generation of cytotoxic reactive oxygen species (ROS).

Caption: Photodynamic inactivation signaling pathway.

Experimental Protocols

A generalized experimental workflow for assessing the antimicrobial photodynamic efficacy of a photosensitizer is outlined below. Specific parameters such as photosensitizer concentration, incubation time, light source, and wavelength should be optimized for each microorganism and experimental setup.

General Workflow for Antimicrobial Photodynamic Therapy (aPDT)

Caption: A typical workflow for an aPDT experiment.

Detailed Methodologies from Cited Experiments

Preparation of Microbial Suspension:

• Microorganisms are typically grown overnight in a suitable broth medium (e.g., Tryptic Soy Broth for bacteria, Sabouraud Dextrose Broth for fungi) at 37°C.[4]

• The microbial culture is then harvested by centrifugation, washed, and resuspended in a buffer solution (e.g., phosphate-buffered saline, PBS) to a standardized concentration, often determined by spectrophotometry (e.g., OD600) or by comparison to a McFarland standard.

Photosensitizer Incubation:

• A stock solution of the photosensitizer is prepared and diluted to the desired concentration in a suitable solvent (e.g., distilled water, PBS).

• The standardized microbial suspension is incubated with the photosensitizer solution for a specific period (e.g., 1 to 30 minutes) in the dark to allow for the binding or uptake of the photosensitizer by the microbial cells.[4]

Irradiation:

• The microbial suspension containing the photosensitizer is exposed to a light source with a wavelength that matches the absorption maximum of the photosensitizer.

• Common light sources include light-emitting diodes (LEDs), halogen lamps, or lasers.[1][4]

• The light dose (fluence), measured in J/cm², is a critical parameter and is determined by the power density of the light source and the duration of exposure.

Viability Assessment:

• Following irradiation, the microbial suspension is serially diluted in a buffer.

• Aliquots of the dilutions are plated onto appropriate agar plates.

• The plates are incubated under suitable conditions (e.g., 24-48 hours at 37°C).

• The number of colonies is counted, and the CFU/mL is calculated.

• The log reduction in viability is determined by comparing the CFU/mL of the treated group to that of the control group (no treatment or light/photosensitizer alone).

Conclusion

Erythrosin B demonstrates significant potential as a photosensitizer for antimicrobial applications, particularly against Gram-positive bacteria and certain fungi. Its efficacy is comparable to, and in some cases exceeds, that of Methylene Blue, especially in biofilm models. However, its effectiveness against Gram-negative bacteria can be limited, a challenge also faced by other anionic photosensitizers like Rose Bengal. The choice of photosensitizer, its concentration, and the light parameters must be carefully optimized for each specific application. The detailed protocols and comparative data presented in this guide provide a solid foundation for researchers and drug development professionals to design and evaluate novel antimicrobial strategies utilizing Erythrosin B and other photodynamic agents. Further research into the intrinsic antimicrobial properties of Erythrosin B (in the absence of light) and the development of delivery systems to enhance its efficacy against a broader spectrum of microorganisms are warranted.

References

• 1. Frontiers | Antimicrobial Photodynamic Therapy Combined With Antibiotic in the Treatment of Rats With Third-Degree Burns [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Antimicrobial Photodynamic Inactivation Mediated by Rose Bengal and Erythrosine Is Effective in the Control of Food-Related Bacteria in Planktonic and Biofilm States - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Photodynamic viral inactivation: Recent advances and potential applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jfda-online.com [jfda-online.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Erythrosin B: a versatile colorimetric and fluorescent vital dye for bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Erythrosin B performance in different automated cell counters

A comprehensive guide for researchers on the performance of Erythrosin B in automated cell counters, benchmarked against traditional and fluorescent dyes.

In the dynamic fields of biological research and drug development, accurate and reproducible cell counting is a foundational requirement. For decades, Trypan Blue has been the conventional choice for assessing cell viability. However, growing concerns over its cytotoxicity, potential carcinogenicity, and environmental impact have spurred the adoption of safer and more reliable alternatives.[1][2] This guide provides an in-depth comparison of Erythrosin B, a non-toxic vital dye, with Trypan Blue and the fluorescent Acridine Orange/Propidium Iodide (AO/PI) method in automated cell counting systems.

Executive Summary

Erythrosin B has emerged as a robust and safer alternative to Trypan Blue for automated cell counting, offering comparable accuracy and numerous advantages.[2][3] It operates on the same principle of dye exclusion by viable cells, where only cells with compromised membranes are stained.[1][2] This guide presents experimental data demonstrating that Erythrosin B provides reliable and consistent cell viability and concentration measurements across different cell lines and automated platforms, making it an ideal substitute for laboratories seeking to enhance safety and data quality.

Performance Benchmark: Erythrosin B vs. Alternatives

To evaluate the performance of Erythrosin B, a series of experiments were conducted comparing it against Trypan Blue and the AO/PI fluorescent method using various cell lines and automated cell counters. The data consistently demonstrates that Erythrosin B delivers results comparable to those obtained with Trypan Blue and, in many cases, aligns closely with the more specific fluorescence-based AO/PI method.

Quantitative Data Summary

The following tables summarize the comparative performance of Erythrosin B, Trypan Blue, and AO/PI in determining cell viability and concentration in different cell lines.

Table 1: Viability Assessment of CHO Cells

Staining Method	Expected Viability (%)	Measured Viability (%)	Standard Error of the Mean (SEM)
Erythrosin B	Mix of ~12% and 95%	Comparable to TB and AO/PI	Not explicitly stated, but results showed effectiveness
Trypan Blue	Mix of ~12% and 95%	Comparable to EB and AO/PI	Not explicitly stated, but results showed effectiveness
AO/PI	Mix of ~12% and 95%	Baseline for comparison	Not explicitly stated

Data adapted from experiments on a DeNovix CellDrop Automated Cell Counter.[1]

Table 2: Viability and Density of Jurkat Cells at Different Concentrations

Staining Method	Cell Density	Measured Viability (%)	Live Cells/mL (Average)	Standard Error of the Mean (SEM)
Erythrosin B	High, Medium, Low	Consistent across densities	Comparable to TB and AO/PI	Error bars represent SEM of 18 replicates
Trypan Blue	High, Medium, Low	Consistent across densities	Comparable to EB and AO/PI	Error bars represent SEM of 18 replicates
AO/PI	High, Medium, Low	Consistent across densities	Comparable to EB and TB	Error bars represent SEM of 18 replicates

Data adapted from experiments on a DeNovix CellDrop Automated Cell Counter.[1]

Table 3: Comparison of Staining Methods for Different Cell Lines

Cell Line	Staining Method	Cell Viability (%)	Viable Cell Density (cells/mL)
HEK293T	Erythrosin B (0.005%)	Comparable to Trypan Blue	Comparable to Trypan Blue
HEK293T	Trypan Blue (0.01%)	Comparable to Erythrosin B	Comparable to Erythrosin B
CHO-K1	Erythrosin B (0.005%)	Comparable to Trypan Blue	Comparable to Trypan Blue
CHO-K1	Trypan Blue (0.01%)	Comparable to Erythrosin B	Comparable to Erythrosin B

Data adapted from experiments using SYNENTEC's high-throughput imagers.[4]

Key Advantages of Erythrosin B

• Biosafety: Erythrosin B is non-toxic and not considered carcinogenic, providing a safer working environment for researchers and simplifying disposal procedures.[1][2][3]

• Reduced Cytotoxicity: Unlike Trypan Blue, which can be toxic to cells over time and affect viability readings, Erythrosin B exhibits lower cytotoxicity, allowing for a longer and more stable window for analysis.[2][3][5]

• Comparable Accuracy: Studies have shown that cell counting and viability assessment using Erythrosin B are as effective and accurate as those using Trypan Blue.[1][3][4]

• Stability: Erythrosin B is more stable in solution and less prone to precipitation compared to Trypan Blue, reducing the risk of artifacts that can interfere with automated counting.[2]

• Cost-Effective: Erythrosin B is an economical alternative to both Trypan Blue and more expensive fluorescence-based methods.[4]

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating experimental findings. Below are the summarized protocols for cell viability and counting using Erythrosin B, Trypan Blue, and AO/PI with an automated cell counter.

Erythrosin B Staining Protocol

• Prepare Erythrosin B Solution: A 0.02% (w/v) solution of Erythrosin B in Phosphate-Buffered Saline (PBS) is typically used.[1][6]

• Sample Preparation: Mix the cell suspension and Erythrosin B solution at a 1:1 ratio.[1] No incubation time is required.[6]

• Loading the Counter: Gently mix the stained cell suspension and load the appropriate volume into the automated cell counter's measurement chamber.[6]

• Automated Counting: Utilize the pre-set or a custom protocol on the automated counter for Erythrosin B. The instrument will automatically detect and differentiate between stained (non-viable) and unstained (viable) cells.

Trypan Blue Staining Protocol

• Prepare Trypan Blue Solution: A 0.4% (w/v) solution of Trypan Blue is standard.[1]

• Sample Preparation: Mix the cell suspension and Trypan Blue solution at a 1:1 ratio. It is recommended to count cells as soon as possible after mixing due to the dye's cytotoxicity.[2]

• Loading the Counter: Gently mix the stained cell suspension and load it into the counting chamber.

• Automated Counting: Use the instrument's Trypan Blue setting for analysis.

AO/PI Fluorescence Staining Protocol

• Prepare AO/PI Solution: A solution containing both Acridine Orange and Propidium Iodide is used.

• Sample Preparation: Mix the cell suspension with the AO/PI solution according to the manufacturer's instructions, typically at a 1:1 ratio.[1]

• Loading the Counter: Load the stained sample into a compatible fluorescence-enabled automated cell counter.

• Fluorescence-Based Counting: The instrument uses two fluorescence channels to distinguish between live (green fluorescence from AO) and dead (red fluorescence from PI) nucleated cells.

Visualizing the Methodologies

To further clarify the experimental processes and the underlying principles, the following diagrams have been generated.

Caption: Experimental workflow for cell viability analysis.

References

• 1. Erythrosin B | Alternative to Trypan Blue | Technical Note 226 [denovix.com]
• 2. Is Erythrosin B a Better Choice than Trypan Blue for Cell Counting? [denovix.com]
• 3. Application of a non-hazardous vital dye for cell counting with automated cell counters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. logosbio.com [logosbio.com]
• 6. Erythrosin B Assay Protocol | Technical Note 230 [denovix.com]

Safety & Regulatory Compliance

Proper Disposal of Erythrosin B: A Guide for Laboratory Professionals

Erythrosin B, a widely used biological stain and food coloring agent, requires careful handling and disposal to ensure laboratory safety and environmental protection. While the compound in its original solid form may be classified as non-hazardous waste under certain regulations, its potential for aquatic toxicity necessitates adherence to specific disposal protocols. This guide provides detailed, step-by-step procedures for the safe disposal of Erythrosin B in research and drug development settings.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn. This includes protective gloves, a lab coat, and eye protection.[1][2] If there is a risk of generating dust from the solid form of Erythrosin B, a respirator should also be used.[3][4] Always handle the chemical in a well-ventilated area and wash hands thoroughly after handling.[5][6]

Disposal of Solid Erythrosin B Waste

For the disposal of solid Erythrosin B powder or residues, follow these steps:

• Containment: Carefully sweep up the solid material, avoiding dust generation.[1][2][7]

• Packaging: Place the swept-up material into a clean, dry, and clearly labeled sealed container.[1][2][7]

• Disposal: Dispose of the container as unused product in accordance with all applicable federal, state, and local regulations.[3][5] Do not mix with other waste materials.[3]

Disposal of Erythrosin B Solutions

The disposal method for aqueous solutions of Erythrosin B depends on the concentration and local regulations.

• Dilute Solutions: For very dilute solutions used in routine staining, it may be permissible to dispose of them down the drain. However, it is imperative to first consult with your local water treatment plant to ensure compliance with their regulations, as Erythrosin B is toxic to aquatic life.[3][5][8]

• Concentrated or Surplus Solutions: For concentrated or surplus solutions, the following methods are recommended:

  • Licensed Disposal Company: The preferred method is to offer the non-recyclable solution to a licensed disposal company.[9]

  • Incineration: An alternative is to mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[9]

• Environmental Precaution: Under no circumstances should undiluted or concentrated Erythrosin B solutions be released into the environment or drains without prior authorization.[3][5][6]

Spill Cleanup Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent contamination and exposure.

• Ventilation and Containment: Ensure the area is well-ventilated. For liquid spills, soak up the material with an inert absorbent such as sand or silica gel.[5][6][10] For solid spills, sweep up the material carefully.[1][2] Cover drains to prevent entry into the sewer system.[3]

• Collection: Collect the absorbed material or swept-up powder and place it into a suitable, closed container for disposal.[1][5][6]

• Decontamination: After the material has been collected, clean the affected area thoroughly.[3] Wash the spill site after material pickup is complete.[1][2]

• Disposal of Cleanup Materials: Dispose of the sealed container with the cleanup materials in the same manner as the original product, following all relevant regulations.

Key Disposal and Safety Data

Parameter	Information	Source
Waste Classification	In its original form, considered non-hazardous waste under Federal RCRA regulations (40 CFR 261) for non-household settings. However, it is also classified as toxic to aquatic life with long-lasting effects. Chemical waste generators must verify classification based on local, regional, and national regulations.	[3][5][8][10]
Solid Disposal	Sweep up, place in a sealed and labeled container, and dispose of in accordance with local, state, and federal regulations.	[1][2][7]
Liquid Disposal	Dilute solutions may be drain-disposable with prior approval from the local water treatment plant. Concentrated solutions should be handled by a licensed disposal company or incinerated.	[5][9]
Environmental Hazards	Toxic to aquatic organisms; may cause long-term adverse effects in the aquatic environment. Should not be released into the environment.	[3][8][11]
Required PPE	Protective gloves, protective clothing, eye protection. A respirator is required if dust is generated.	[1][2][4]

Erythrosin B Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of Erythrosin B waste.

References

• 1. Erythrosin B SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 2. archpdfs.lps.org [archpdfs.lps.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 5. denovix.com [denovix.com]
• 6. denovix.com [denovix.com]
• 7. szabo-scandic.com [szabo-scandic.com]
• 8. fishersci.com [fishersci.com]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. denovix.com [denovix.com]
• 11. researchgate.net [researchgate.net]

Safeguarding Your Research: A Comprehensive Guide to Handling Erythrosin B

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling of Erythrosin B, a commonly used biological stain. Adherence to these procedures is critical for minimizing risk and ensuring the integrity of your work.

Erythrosin B is classified as harmful if swallowed and may cause long-lasting harmful effects to aquatic life.[1] While it is not considered a hazardous substance in its undiluted form under Federal RCRA regulations (40 CFR 261), proper handling and disposal are crucial.[2]

Personal Protective Equipment (PPE) for Erythrosin B

The following table summarizes the recommended personal protective equipment when handling Erythrosin B in a laboratory setting.

Protection Type	Equipment	Purpose	Source
Eye/Face Protection	Chemical safety goggles or glasses with side shields	To protect against splashes and dust.	[2][3][4]
Skin Protection	Protective gloves (e.g., nitrile, polychloroprene, butyl rubber) and a lab coat or protective clothing.	To prevent skin contact, as Erythrosin B can stain skin and clothing.	[2][4][5][6][7]
Respiratory Protection	Type N95 (US) or type P1 (EN 143) dust masks are recommended where dusts may be generated.	To protect against inhalation of nuisance levels of dust.	[2][8]

Health Hazard Summary

Exposure Route	Potential Health Effects	Source
Ingestion	Harmful if swallowed. May cause gastrointestinal irritation with symptoms like abdominal pain, nausea, and vomiting.	[1][2][5][9][10]
Inhalation	May cause respiratory tract irritation.	[9][11]
Skin Contact	Not generally considered a skin irritant, but repeated or prolonged contact may cause irritation. It will stain the skin.	[2][6][7][9][10]
Eye Contact	May cause transient discomfort, tearing, or redness.	[2][5][9]
Chronic Exposure	Long-term exposure to high dust concentrations may affect lung function. Large doses may cause thyroid dysfunction.	[5][6][7]

Operational Plan for Handling Erythrosin B

A systematic approach to handling Erythrosin B from receipt to disposal is essential for laboratory safety.

Receipt and Storage

• Inspect: Upon receipt, visually inspect the container for any damage or leaks.

• Label: Ensure the container is clearly labeled with the chemical name and any hazard warnings.

• Store: Keep the container tightly closed in a dry, cool, and well-ventilated area.[2][4] Store with other dyes, indicators, and stains, away from strong oxidizing agents.[6][7]

Preparation and Use

• Ventilation: Work in a well-ventilated area. Use a chemical fume hood if there is a risk of dust or aerosol generation.[1][2][4]

• PPE: Don the appropriate personal protective equipment as outlined in the table above.

• Handling: Avoid contact with skin, eyes, and clothing.[1][2][4] Minimize dust generation when handling the solid form.[4] Do not eat, drink, or smoke in the work area.[8][10]

• Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][2][10]

Spill Response Workflow

In the event of a spill, follow this workflow to ensure a safe and effective cleanup.

Caption: Workflow for a safe and effective response to an Erythrosin B spill.

Disposal Plan

Proper disposal of Erythrosin B and its containers is crucial to prevent environmental contamination.

• Unused Product: Dispose of contents and container in accordance with local, regional, national, and international regulations.[2] For non-household settings, unused Erythrosin B is generally not considered hazardous waste under Federal RCRA regulations.[2] However, it is recommended to consult with your institution's environmental health and safety department.

• Solutions: Solutions of diluted Erythrosin B may be permissible to be flushed down the sewer, but it is imperative to first check with your local water treatment plant.[2]

• Containers: Handle uncleaned containers as you would the product itself.[8] Do not mix with other waste.[8]

• Professional Disposal: Consider offering surplus and non-recyclable solutions to a licensed disposal company.[1]

Standard Operating Procedure for Laboratory Use

This diagram outlines the standard procedure for using Erythrosin B in a laboratory experiment.

Caption: A step-by-step guide for the safe laboratory use of Erythrosin B.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. denovix.com [denovix.com]
• 3. carlroth.com [carlroth.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. Erythrosin B SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 7. archpdfs.lps.org [archpdfs.lps.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 10. mpbio.com [mpbio.com]
• 11. msjc-keenan.safecollegessds.com [msjc-keenan.safecollegessds.com]